3-Hydroxy-3-phenacyloxindole

• CAS: 52552-33-7

Core Science & Biosynthesis

The Genesis of a Privileged Scaffold: A Technical Guide to the Discovery and First Synthesis of 3-Hydroxy-3-phenacyloxindole

Abstract

The 3-substituted-3-hydroxyoxindole core is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in numerous biologically active natural products and synthetic compounds. This technical guide delves into the foundational discovery and the first reported synthesis of a key member of this class: 3-Hydroxy-3-phenacyloxindole. We will explore the seminal work that first brought this molecule to light, detailing the synthetic protocol with an emphasis on the underlying chemical principles. Furthermore, this guide will contextualize the significance of this discovery by examining the broader implications for drug development and the subsequent evolution of synthetic strategies for this important class of heterocyclic compounds.

Introduction: The Significance of the 3-Hydroxyoxindole Moiety

The oxindole skeleton, particularly when functionalized at the C3 position with a hydroxyl group and another substituent to create a quaternary center, is a structural motif of profound importance in the realm of natural products and pharmaceutical sciences.[1] This arrangement gives rise to a chiral center, and the specific stereochemistry often dictates the biological activity. Molecules incorporating this scaffold have demonstrated a wide array of pharmacological properties, including anticancer, anti-HIV, and neuroprotective effects.[1]

The phenacyl substituent, a phenyl group attached to a carbonylmethyl moiety, introduces further opportunities for molecular interactions, making 3-Hydroxy-3-phenacyloxindole and its derivatives attractive targets for synthesis and biological evaluation. Their potential as inhibitors of enzymes such as Monoamine Oxidase (MAO) has been a subject of significant research, highlighting their relevance in the development of therapeutics for neurological disorders.[2]

This guide will provide a detailed account of the first documented synthesis of the parent compound, 3-Hydroxy-3-phenacyloxindole, offering researchers and drug development professionals a comprehensive understanding of its origins and the foundational chemistry that enabled its creation.

The Pioneering Synthesis: A Landmark Condensation Reaction

The first reported synthesis of 3-Hydroxy-3-phenacyloxindole was described by F. D. Popp and B. E. Donigan in 1979.[3] Their work, focused on preparing analogs for evaluation as anticonvulsant agents, laid the groundwork for future explorations of this chemical space. The core of their synthetic strategy was a base-catalyzed aldol condensation between isatin (1H-indole-2,3-dione) and acetophenone.[3][4]

Causality Behind Experimental Choices

The choice of isatin as a starting material is logical due to its highly electrophilic C3 carbonyl group, making it susceptible to nucleophilic attack. Acetophenone, in the presence of a base, readily forms an enolate, which serves as the carbon nucleophile. The selection of a base catalyst, such as diethylamine, is crucial for deprotonating the α-carbon of acetophenone to generate the reactive enolate intermediate.[4] The use of ethanol as a solvent provides a protic medium that can stabilize the intermediates and the final product.

Reaction Mechanism

The reaction proceeds through a classical aldol condensation mechanism. The key steps are as follows:

• Enolate Formation: The base abstracts a proton from the α-carbon of acetophenone, forming a resonance-stabilized enolate.

• Nucleophilic Attack: The enolate attacks the electrophilic C3 carbonyl carbon of isatin.

• Protonation: The resulting alkoxide intermediate is protonated, likely by the solvent, to yield the final 3-Hydroxy-3-phenacyloxindole product.

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A Comprehensive Technical Guide to the Physicochemical Properties and Stability of 3-Hydroxy-3-phenacyloxindole

Abstract

3-Hydroxy-3-phenacyloxindole is a synthetically valuable oxindole derivative featuring a crucial tertiary alcohol at the C3 position. This structural motif is a cornerstone in medicinal chemistry, serving as a precursor and key pharmacophore in the development of therapeutic agents with potential anticonvulsant, antioxidant, and neuroprotective activities.[1][2] A thorough understanding of its physicochemical properties and stability profile is paramount for researchers in drug discovery and development to ensure reproducible synthesis, effective purification, reliable analytical characterization, and appropriate formulation. This guide provides an in-depth analysis of the molecule's core properties, potential degradation pathways, and best practices for its handling and characterization, grounded in established chemical principles and supported by authoritative references.

Molecular Profile and Core Physicochemical Characteristics

The 3-hydroxy-3-phenacyloxindole molecule integrates two key structural units: a substituted oxindole core and a phenacyl moiety. The oxindole ring system itself is a privileged scaffold in numerous natural products and pharmaceuticals.[3] The tertiary hydroxyl group at the C3 position is a defining feature, contributing significantly to the molecule's chemical reactivity, polarity, and potential for hydrogen bonding.

A molecule's behavior in biological and chemical systems is dictated by its physicochemical properties. Parameters such as lipophilicity (LogP) and polar surface area (TPSA) are critical predictors of pharmacokinetic properties like absorption and membrane permeability.

Caption: Relationship between the core molecular formula and key physicochemical properties.

The following table summarizes the essential computed and experimental properties of 3-Hydroxy-3-phenacyloxindole.

Property	Value	Source
Molecular Formula	C₁₆H₁₃NO₃	PubChem[4]
Molecular Weight	267.28 g/mol	PubChem[4]
IUPAC Name	3-hydroxy-3-(2-oxo-2-phenylethyl)indolin-2-one	PubChem[4]
CAS Number	88730-73-8	Benchchem
XLogP3 (Lipophilicity)	1.9	PubChem[5]
Topological Polar Surface Area	66.4 Ų	PubChem[4]
Hydrogen Bond Donor Count	2	PubChem[4]
Hydrogen Bond Acceptor Count	3	PubChem[4]
Predicted LogP	2.2	ChemAxon[6]

Synthesis and Analytical Characterization

A robust understanding of a compound's properties begins with its synthesis and purification. The primary route to 3-hydroxy-3-phenacyloxindole and its derivatives is through the condensation of an appropriate isatin with an acetophenone.[1][7] This aldol-type addition reaction targets the electrophilic C3-carbonyl of the isatin.[8]

General Synthetic Protocol

The following procedure is a representative method adapted from published literature for the synthesis of 3-hydroxy-3-phenacyloxindole derivatives.

Objective: To synthesize 3-hydroxy-3-phenacyloxindole via base-catalyzed condensation.

Materials:

• Isatin

• Acetophenone

• Suitable solvent (e.g., Ethanol, THF)

• Base catalyst (e.g., Piperidine, Et₃N)

• Silica gel for column chromatography

• Eluent (e.g., Petroleum ether/Ethyl acetate mixture)

Procedure:

• Reaction Setup: Dissolve isatin (1.0 eq) and acetophenone (1.1 eq) in the chosen solvent in a round-bottom flask.

• Catalysis: Add a catalytic amount of the base to the mixture.

• Reaction Monitoring: Stir the reaction at room temperature. Monitor the progress by Thin-Layer Chromatography (TLC) until the starting materials are consumed.

• Workup: Upon completion, concentrate the reaction mixture under reduced pressure.

• Purification: Purify the crude residue using flash column chromatography on silica gel with an appropriate eluent system to yield the pure product.[7]

• Characterization: Confirm the structure and purity of the final compound using analytical techniques such as NMR, Mass Spectrometry, and IR spectroscopy.

Recommended Analytical Methods

Due to the presence of multiple functional groups, a combination of analytical techniques is necessary for unambiguous characterization.

• High-Performance Liquid Chromatography (HPLC): Reversed-phase HPLC (RP-HPLC) is the workhorse method for assessing the purity of 3-hydroxy-3-phenacyloxindole. A C18 column with a mobile phase consisting of a water/acetonitrile or water/methanol gradient with a modifier like formic acid or trifluoroacetic acid is typically effective. However, the potential for on-column degradation (dehydration) should be considered, necessitating careful method development.[9]

• Mass Spectrometry (MS): Electrospray ionization (ESI) mass spectrometry, coupled with HPLC (LC-MS), is essential for confirming the molecular weight of the compound.[5]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are indispensable for structural elucidation, confirming the connectivity of atoms within the molecule.[4]

• Infrared (IR) Spectroscopy: IR spectroscopy can be used to verify the presence of key functional groups, such as the hydroxyl (-OH), amide (N-H), and carbonyl (C=O) stretches.[4]

Stability Profile and Degradation Pathways

The stability of an active pharmaceutical ingredient is a critical quality attribute. Forced degradation studies are used to identify potential degradation products and establish the intrinsic stability of a molecule. While specific degradation studies for 3-hydroxy-3-phenacyloxindole are not extensively published, its degradation pathways can be predicted based on its chemical structure.[10][11] The tertiary alcohol at the C3 position and the ketone in the phenacyl side chain are the most probable sites of chemical instability.

Caption: A typical experimental workflow for a forced degradation study.

Potential Degradation Pathways

The following pathways represent chemically plausible degradation routes for 3-hydroxy-3-phenacyloxindole under stress conditions.

• Dehydration: This is the most likely degradation pathway, especially under acidic or thermal stress. The tertiary alcohol can be eliminated to form a more stable, conjugated alkene, 3-phenacylideneoxindole. This process is often catalyzed by acid.

• Oxidative Degradation: The molecule may be susceptible to oxidation, although the exact products are difficult to predict without experimental data. The aromatic rings or the benzylic position of the phenacyl group could be potential sites of oxidation.[11]

• Hydrolysis: While the core amide bond in the oxindole ring is relatively stable, extreme pH conditions and high temperatures could potentially lead to its hydrolysis, opening the lactam ring.

Caption: Proposed major degradation pathways for 3-Hydroxy-3-phenacyloxindole.

Storage and Handling Recommendations

Based on the predicted instability, the following handling and storage procedures are recommended to maintain the integrity of the compound:

• Storage Conditions: Store in a cool, dry, and dark place to minimize thermal and photolytic degradation. An inert atmosphere (e.g., argon or nitrogen) is preferable for long-term storage.

• Solution Stability: Prepare solutions fresh for analysis and use. The stability of the compound in various analytical diluents (especially protic or acidic ones) should be evaluated to avoid the formation of artifacts during analysis.[9][12] Avoid strong acidic or basic conditions unless intentionally studying degradation.

Conclusion

3-Hydroxy-3-phenacyloxindole is a molecule of significant interest in synthetic and medicinal chemistry. Its utility is intrinsically linked to its physicochemical properties and stability. Key characteristics include moderate lipophilicity and a significant capacity for hydrogen bonding, governed by its hydroxyl and amide functionalities. The primary stability concern is the facile dehydration of its tertiary alcohol under acidic or thermal conditions to form the corresponding alkene. Researchers and drug development professionals must employ a multi-technique analytical approach for characterization and be mindful of its degradation profile during synthesis, purification, analysis, and storage to ensure data quality and material integrity.

References

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• Singh, S., & Rawat, M. (2007). Forced degradation studies on glipizide. Journal of Pharmaceutical and Biomedical Analysis, 44(1), 254-259. (Note: Used as a representative example of degradation pathway analysis). [Link]

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1H and 13C NMR spectroscopic data of 3-Hydroxy-3-phenacyloxindole

An In-Depth Technical Guide to the ¹H and ¹³C NMR Spectroscopic Data of 3-Hydroxy-3-phenacyloxindole

Introduction: The Significance of the Oxindole Scaffold

The oxindole framework is a privileged heterocyclic motif that constitutes the core of numerous natural products and synthetic molecules with significant biological activity.[1][2] Its derivatives have garnered substantial interest in medicinal chemistry and drug development, serving as precursors to indole alkaloids and exhibiting a wide range of therapeutic properties.[1][2] 3-Hydroxy-3-phenacyloxindole, a specific derivative, incorporates a tertiary alcohol and a ketone moiety at the C3 position, creating a chiral center and introducing complex structural features. A thorough understanding of its spectroscopic properties is paramount for unambiguous structure elucidation, quality control in synthesis, and studying its interactions in biological systems.

This guide provides a comprehensive analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopic data for 3-Hydroxy-3-phenacyloxindole. We will delve into the rationale behind spectral assignments, discuss the influence of molecular structure on chemical shifts and coupling constants, and present standardized protocols for data acquisition, ensuring a self-validating approach to structural confirmation.

Molecular Structure and Atom Numbering

For clarity in spectral assignment, the following standardized numbering scheme for 3-Hydroxy-3-phenacyloxindole will be used throughout this guide.

Caption: Structure of 3-Hydroxy-3-phenacyloxindole with atom numbering.

Part 1: ¹H NMR Spectroscopic Analysis

Proton NMR spectroscopy provides critical information regarding the electronic environment, connectivity, and number of different types of protons in a molecule.

Experimental Protocol: Acquiring a High-Quality ¹H NMR Spectrum

The integrity of NMR data begins with meticulous sample preparation and parameter selection. This protocol ensures reproducibility and accurate structural elucidation.

Caption: Standardized workflow for NMR data acquisition.

Step-by-Step Methodology:

• Sample Preparation: Weigh approximately 5-10 mg of high-purity 3-Hydroxy-3-phenacyloxindole.

• Solvent Selection & Rationale:

  • CDCl₃ (Deuterated Chloroform): A common, non-polar aprotic solvent. In CDCl₃, exchangeable protons like -OH and -NH often appear as broad signals that may not show clear coupling.[3]

  • DMSO-d₆ (Deuterated Dimethyl Sulfoxide): A polar aprotic solvent that is a hydrogen bond acceptor. It significantly slows the rate of proton exchange for -OH and -NH groups.[4] This results in sharper signals, often revealing their coupling to adjacent protons, which is invaluable for structural confirmation.[5]

• Dissolution and Transfer: Dissolve the sample in ~0.6-0.7 mL of the chosen deuterated solvent containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard (δ = 0.00 ppm). Transfer the solution to a 5 mm NMR tube.

• Data Acquisition:

  • Insert the sample into the NMR spectrometer.

  • Lock onto the deuterium signal of the solvent and perform automated or manual shimming to optimize magnetic field homogeneity.

  • Acquire the spectrum using a standard single-pulse experiment at a field strength of 400 MHz or higher. Typical parameters include a 30-45° pulse angle, a relaxation delay of 1-2 seconds, and 16-64 scans for adequate signal-to-noise ratio.

• Data Processing: Apply Fourier transformation, phase correction, and baseline correction to the acquired Free Induction Decay (FID). Calibrate the spectrum by setting the TMS peak to 0.00 ppm. Integrate all signals.

¹H NMR Data Summary and Interpretation

The following table summarizes the predicted ¹H NMR data for 3-Hydroxy-3-phenacyloxindole. Chemical shifts are influenced by the solvent, and the values provided are typical ranges.

Assignment	Protons	Integration	Predicted δ (ppm)	Multiplicity	J (Hz)	Rationale & Expert Insights
NH (Amide)	H1	1H	8.0 - 10.5	broad s	-	The amide proton is highly deshielded and subject to exchange. In DMSO-d₆, it appears as a sharper singlet at the lower end of this range due to hydrogen bonding.[5][6]
Phenyl (ortho)	H2', H6'	2H	7.90 - 8.10	d or m	~7-8	These protons are ortho to the electron-withdrawing ketone carbonyl, causing significant deshielding.[7]
Phenyl (para)	H4'	1H	7.60 - 7.75	t or m	~7-8	The para proton is less deshielded than the ortho protons.
Phenyl (meta)	H3', H5'	2H	7.45 - 7.60	t or m	~7-8	The meta protons are the least deshielded of the phenacyl ring.
Oxindole	H4, H7	2H	7.20 - 7.40	m	-	These aromatic protons of the oxindole ring typically appear in this region. Exact assignment requires 2D NMR.
Oxindole	H5, H6	2H	6.80 - 7.10	m	-	These protons are generally more shielded than H4 and H7.
OH (Alcohol)	-OH	1H	3.0 - 6.0	broad s	-	The chemical shift is highly dependent on solvent, concentration, and temperature.[3][8] In DMSO-d₆, it may appear as a sharper, more defined singlet.
Methylene	H8a, H8b	2H	3.2 - 3.9	ABq or dd	~14-18	These methylene protons are diastereotopic because they are adjacent to the C3 chiral center. They couple with each other (geminal coupling), giving rise to two distinct doublets (an AB quartet).[7][9]

Part 2: ¹³C NMR Spectroscopic Analysis

Carbon-13 NMR spectroscopy complements ¹H NMR by providing a map of the carbon skeleton. Spectra are typically acquired with proton decoupling, resulting in a single sharp line for each chemically unique carbon atom.

¹³C NMR Data Summary and Interpretation

The analysis of the ¹³C spectrum is crucial for confirming the presence of all carbon atoms, especially quaternary carbons not visible in the ¹H spectrum.

Assignment	Carbon	Predicted δ (ppm)	Rationale & Expert Insights
Ketone Carbonyl	C9	195 - 205	Ketone carbonyls are among the most deshielded carbons, appearing far downfield.[9][10]
Amide Carbonyl	C2	177 - 182	The lactam (amide) carbonyl is significantly shielded relative to the ketone due to resonance with the nitrogen atom.[11]
Quaternary Aromatic	C7a	141 - 144	This carbon is attached to the electronegative nitrogen atom, resulting in a downfield shift.[1][2][12]
Aromatic	C1'	135 - 138	The ipso-carbon of the phenacyl ring, attached to the carbonyl group.
Aromatic	C4'	133 - 135	Para-carbon of the phenacyl ring.
Aromatic	C2', C6', C3', C5'	128 - 131	Aromatic carbons of the phenacyl ring. The signals may overlap.
Quaternary Aromatic	C3a	130 - 134	This carbon is part of the fused ring system.[1][2][12]
Aromatic	C4, C5, C6, C7	110 - 130	The four CH carbons of the oxindole aromatic ring. C7, adjacent to nitrogen, is typically the most upfield (δ ~110 ppm).[13]
Quaternary sp³	C3	74 - 78	This is the key sp³-hybridized quaternary carbon bonded to an oxygen atom (hydroxyl group), the oxindole ring, and the phenacyl side chain. The direct attachment to oxygen causes a significant downfield shift.[14][15]
Methylene	C8	45 - 50	The methylene carbon adjacent to the ketone carbonyl group.

Advanced Techniques for Complete Assignment

For an unambiguous, self-validating assignment, two-dimensional (2D) NMR experiments are indispensable.

• HSQC (Heteronuclear Single Quantum Coherence): Correlates directly bonded protons and carbons, definitively linking the assignments from the ¹H and ¹³C spectra.

• HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons that are two or three bonds away. This is the cornerstone of structural validation, as it maps the connectivity across quaternary centers.

Caption: Key expected HMBC correlations for structural validation.

Trustworthiness through Correlation: The HMBC experiment provides a robust, self-validating system. For instance, observing a correlation from the methylene protons (H8) to the ketone carbonyl (C9), the quaternary alcohol carbon (C3), and the aromatic ipso-carbon (C1') unequivocally establishes the phenacyl-C3 linkage. Similarly, correlations from the amide proton (NH) to C2, C3, C3a, and C7a confirm the integrity of the oxindole ring system.

Conclusion

The NMR spectroscopic profile of 3-Hydroxy-3-phenacyloxindole is rich with information that reflects its complex three-dimensional structure. The diastereotopic nature of the methylene protons, the characteristic shifts of the two distinct carbonyl carbons, and the unique signal for the C3 quaternary carbinol carbon are key identifying features. While 1D ¹H and ¹³C spectra provide a strong foundation for identification, the application of 2D techniques like HSQC and HMBC is essential for complete, authoritative, and trustworthy structural assignment, which is a prerequisite for any further research or development involving this important molecular scaffold.

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Mass spectrometry and IR analysis of 3-Hydroxy-3-phenacyloxindole

An In-Depth Technical Guide to the Mass Spectrometry and Infrared Spectroscopic Analysis of 3-Hydroxy-3-phenacyloxindole

Authored by: A Senior Application Scientist

Abstract

3-Hydroxy-3-phenacyloxindole is a member of the 3-substituted-3-hydroxy-2-oxindole family, a scaffold of significant interest in medicinal chemistry and drug discovery due to its presence in various bioactive natural products and its utility as a versatile synthetic intermediate.[1][2][3] Accurate structural elucidation is paramount for advancing research and development involving this molecular framework. This guide provides a comprehensive technical overview of two primary analytical techniques for its characterization: Mass Spectrometry (MS) and Infrared (IR) Spectroscopy. We delve into the theoretical underpinnings, practical experimental protocols, and detailed data interpretation, offering field-proven insights for researchers, scientists, and drug development professionals.

Mass Spectrometry (MS) Analysis

Mass spectrometry is an indispensable tool for determining the molecular weight and elucidating the structure of a molecule by analyzing its mass-to-charge ratio (m/z) and that of its fragments. For a molecule like 3-Hydroxy-3-phenacyloxindole (C₁₆H₁₃NO₃, Monoisotopic Mass: 267.09 g/mol ), soft ionization techniques are preferred to preserve the molecular ion, while fragmentation data provides a structural fingerprint.[4]

The Rationale Behind Experimental Choices

Electrospray Ionization (ESI) is selected as the ionization method for this guide. ESI is a soft ionization technique that minimizes in-source fragmentation, ensuring the reliable detection of the protonated molecular ion ([M+H]⁺).[5] This is crucial for confirming the molecular weight. Subsequent fragmentation for structural analysis is then induced under controlled conditions using Collision-Induced Dissociation (CID) in a tandem mass spectrometer (MS/MS), allowing for a systematic and reproducible breakdown of the molecule.[6]

Experimental Protocol: ESI-MS/MS

1.2.1 Sample Preparation

• Solution Preparation: Accurately weigh approximately 1 mg of 3-Hydroxy-3-phenacyloxindole.

• Dissolution: Dissolve the sample in 1 mL of a high-purity solvent mixture, such as 50:50 acetonitrile/water with 0.1% formic acid. The formic acid aids in the protonation of the analyte, enhancing the signal for the [M+H]⁺ ion in positive ion mode.

• Dilution: Perform a serial dilution to a final concentration of approximately 1-10 µg/mL. Optimal concentration should be determined empirically to avoid detector saturation.

1.2.2 Instrumentation and Data Acquisition

• Instrument: A triple quadrupole or ion trap mass spectrometer equipped with an ESI source.[7]

• Infusion: Introduce the sample solution directly into the ESI source via a syringe pump at a constant flow rate (e.g., 5-10 µL/min).

• MS1 Scan: Acquire a full scan spectrum in positive ion mode to identify the protonated molecular ion, [M+H]⁺. A typical scan range would be m/z 50-500.

• MS2 Scan (Product Ion Scan): Select the [M+H]⁺ ion (m/z 268.1) as the precursor ion. Apply increasing collision energy (e.g., in steps of 5-10 eV) to induce fragmentation and record the resulting product ions. This allows for the construction of a detailed fragmentation spectrum.

Data Interpretation: Fragmentation Pathway

The fragmentation of 3-Hydroxy-3-phenacyloxindole is predictable based on its functional groups: a tertiary alcohol, an oxindole ring, and a phenacyl ketone moiety. The primary fragmentation events are driven by the formation of stable ions and the elimination of small neutral molecules.[6][8]

Key Fragmentation Events:

• Loss of Water: The tertiary alcohol readily undergoes dehydration, leading to the loss of a neutral water molecule (18 Da). This results in a prominent fragment ion at m/z 250.1.[9]

• Alpha-Cleavage at the Ketone: Cleavage of the C-C bond adjacent to the phenacyl carbonyl group is a dominant pathway. This leads to the formation of the highly stable benzoyl cation (C₆H₅CO⁺) at m/z 105.0 , which is often the base peak in the spectrum.[10]

• Formation of Phenyl Cation: The benzoyl cation can further lose a neutral carbon monoxide molecule (28 Da) to form the phenyl cation (C₆H₅⁺) at m/z 77.0 .[10]

• Oxindole Ring Fragmentation: The oxindole core itself can fragment. A characteristic loss of carbon monoxide (CO, 28 Da) from the lactam portion of the oxindole-containing fragment is a known pathway for isatin derivatives.[5][11]

The following diagram illustrates the proposed major fragmentation pathways for protonated 3-Hydroxy-3-phenacyloxindole.

Caption: Proposed ESI-MS/MS fragmentation of 3-Hydroxy-3-phenacyloxindole.

Summary of Mass Spectrometry Data

Ion Description	Proposed Formula	Calculated m/z
Protonated Molecular Ion [M+H]⁺	[C₁₆H₁₄NO₃]⁺	268.1
Dehydrated Ion [M+H-H₂O]⁺	[C₁₆H₁₂NO₂]⁺	250.1
Benzoyl Cation	[C₇H₅O]⁺	105.0
Phenyl Cation	[C₆H₅]⁺	77.0
Oxindole-CH₂-C(OH) Fragment	[C₁₀H₁₀NO₂]⁺	148.1
Oxindole Fragment after CO loss	[C₉H₁₀NO]⁺	120.1

Infrared (IR) Spectroscopy Analysis

Infrared spectroscopy probes the vibrational frequencies of bonds within a molecule. It is an exceptionally powerful tool for identifying the functional groups present, thereby confirming the structural integrity of the synthesized compound.

The Rationale Behind Experimental Choices

Attenuated Total Reflectance (ATR) is the chosen sampling technique. ATR-FTIR is ideal for analyzing solid powder samples directly with minimal preparation. It eliminates the need for preparing KBr pellets, which can be time-consuming and susceptible to atmospheric moisture, a critical issue when analyzing compounds with hydroxyl groups. The resulting spectrum is highly reproducible and provides clear, well-defined absorption bands.

Experimental Protocol: ATR-FTIR

2.2.1 Sample Preparation

• Ensure the diamond or germanium crystal of the ATR accessory is clean by wiping it with a solvent such as isopropanol and allowing it to dry completely.

• Record a background spectrum of the empty, clean crystal. This is essential to subtract any atmospheric (e.g., CO₂, H₂O) or instrumental signals from the sample spectrum.

• Place a small amount (a few milligrams) of the dry 3-Hydroxy-3-phenacyloxindole powder onto the ATR crystal.

• Apply consistent pressure using the ATR press to ensure firm contact between the sample and the crystal. Insufficient contact is a common cause of poor signal intensity.

2.2.2 Instrumentation and Data Acquisition

• Instrument: A Fourier Transform Infrared (FTIR) spectrometer equipped with a single-reflection ATR accessory.

• Scan Parameters: Collect the spectrum over a range of 4000–400 cm⁻¹.

• Resolution: Set the resolution to 4 cm⁻¹ for routine identification.

• Scans: Co-add 16 to 32 scans to achieve an excellent signal-to-noise ratio. The final spectrum should be displayed in absorbance or transmittance mode.

Data Interpretation: Characteristic Absorption Bands

The IR spectrum of 3-Hydroxy-3-phenacyloxindole will display a series of characteristic absorption bands corresponding to its key functional groups.

• O-H Stretch (Alcohol): A strong and broad absorption band is expected in the region of 3600-3200 cm⁻¹ . The broadening is a direct result of intermolecular hydrogen bonding.[12][13]

• N-H Stretch (Amide/Lactam): A moderate, sharper peak is anticipated around 3300-3100 cm⁻¹ due to the N-H bond in the oxindole ring.

• Aromatic C-H Stretch: Weak to moderate sharp peaks will appear just above 3000 cm⁻¹ .

• Aliphatic C-H Stretch: Weak to moderate sharp peaks will appear just below 3000 cm⁻¹ from the methylene (-CH₂-) group.

• C=O Stretch (Ketone): A strong, sharp absorption is expected around 1685 cm⁻¹ for the aryl ketone of the phenacyl group.[14]

• C=O Stretch (Amide/Lactam): A very strong, sharp absorption from the oxindole lactam will be present, typically around 1710-1680 cm⁻¹ . This peak may overlap with the ketone stretch, potentially appearing as a single, broad, or shouldered intense band.

• C=C Stretch (Aromatic): Several medium-intensity peaks will be observed in the 1600-1450 cm⁻¹ region, characteristic of the two aromatic rings.

• C-O Stretch (Tertiary Alcohol): A moderate to strong absorption band in the fingerprint region, specifically between 1210-1100 cm⁻¹ , is indicative of the C-O bond of the tertiary alcohol.[15]

Summary of Infrared Spectroscopy Data

Wavenumber (cm⁻¹)	Functional Group	Bond Vibration	Expected Intensity
3600–3200	Tertiary Alcohol	O-H Stretch	Strong, Broad
3300–3100	Oxindole Amide	N-H Stretch	Moderate, Sharp
>3000	Aromatic Rings	C-H Stretch	Weak to Moderate
<3000	Methylene Group	C-H Stretch	Weak to Moderate
~1685	Phenacyl Ketone	C=O Stretch	Strong, Sharp
1710–1680	Oxindole Lactam	C=O Stretch	Very Strong, Sharp
1600–1450	Aromatic Rings	C=C Stretch	Moderate
1210–1100	Tertiary Alcohol	C-O Stretch	Moderate to Strong

Integrated Analytical Workflow

The synergy between Mass Spectrometry and Infrared Spectroscopy provides unambiguous structural confirmation. The workflow diagram below outlines the logical progression from sample receipt to final structural verification.

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An In-Depth Technical Guide to the Initial Biological Activity Screening of 3-Hydroxy-3-phenacyloxindole

Foreword: The Rationale for Screening 3-Hydroxy-3-phenacyloxindole

The oxindole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous natural products and synthetic compounds with a wide array of biological activities.[1][2] Its inherent ability to be functionalized at various positions allows for the generation of diverse chemical entities with the potential to interact with a multitude of biological targets. The 3-substituted-3-hydroxyoxindole motif, in particular, is a key structural feature in many bioactive compounds, exhibiting activities ranging from anticancer and antimicrobial to anti-inflammatory and neuroprotective.

This guide focuses on a specific, yet promising, member of this family: 3-Hydroxy-3-phenacyloxindole. The presence of a hydroxyl group and a phenacyl moiety at the C3 position introduces specific stereochemical and electronic features that suggest a high potential for biological activity. This document provides a comprehensive, technically-grounded framework for the initial in vitro screening of this compound, designed for researchers, scientists, and drug development professionals. Our approach is not a rigid set of instructions but a logical progression of assays, grounded in scientific rationale, to efficiently profile the bioactivity of this molecule and inform future drug discovery efforts.

Section 1: Foundational Anticancer Screening

The oxindole core is a well-established pharmacophore in oncology research, with numerous derivatives demonstrating potent anticancer effects through mechanisms such as kinase inhibition and apoptosis induction.[1] Therefore, a primary focus of the initial screening of 3-Hydroxy-3-phenacyloxindole should be the evaluation of its cytotoxic and antiproliferative potential against a panel of human cancer cell lines.

Causality of Experimental Choice: Why Start with Cytotoxicity?

The initial assessment of a compound's ability to inhibit cancer cell growth is a fundamental first step. A broad-spectrum cytotoxicity screen provides a rapid and cost-effective method to identify if the compound possesses any anticancer potential and can guide the selection of more specific, mechanism-based assays. The choice of cell lines is critical and should ideally represent a diversity of cancer types to uncover potential tissue-specific activity.

Experimental Workflow: A Two-Tiered Approach

A robust initial anticancer screening strategy can be structured in two tiers: a preliminary broad-spectrum screen followed by a more detailed dose-response analysis on sensitive cell lines.

Anticancer Screening Workflow for 3-Hydroxy-3-phenacyloxindole.

Detailed Experimental Protocols

The National Cancer Institute's 60 human cancer cell line panel (NCI-60) is an invaluable tool for initial anticancer drug screening.[3][4][5] It provides data on the growth inhibition of a compound against a wide range of cancer cell types, offering insights into potential mechanisms of action through comparison with a database of known anticancer agents.

Objective: To determine the broad-spectrum antiproliferative activity of 3-Hydroxy-3-phenacyloxindole at a single high concentration.

Methodology:

• Compound Preparation: Solubilize 3-Hydroxy-3-phenacyloxindole in dimethyl sulfoxide (DMSO) to create a concentrated stock solution. The NCI typically prepares compounds for a final test concentration of 10⁻⁵ M.[3]

• Cell Culture: The 60 human cancer cell lines, representing leukemia, melanoma, and cancers of the lung, colon, brain, ovary, breast, prostate, and kidney, are grown in RPMI 1640 medium supplemented with 5% fetal bovine serum and 2 mM L-glutamine.[3]

• Cell Plating: Inoculate cells into 96-well microtiter plates at densities ranging from 5,000 to 40,000 cells/well, depending on the doubling time of each cell line, and incubate for 24 hours.[3]

• Drug Addition: Add the prepared 3-Hydroxy-3-phenacyloxindole solution to the plates to achieve the final test concentration.

• Incubation: Incubate the plates for 48 hours.

• Assay Termination and Staining: The assay is terminated by the addition of trichloroacetic acid (TCA). Cells are then stained with sulforhodamine B (SRB), a protein-binding dye.

• Data Analysis: The absorbance is read on an automated plate reader. The percentage growth is calculated relative to a no-drug control and a time-zero control.

Data Presentation:

The results from the NCI-60 single-dose screen are typically presented as a mean graph of the percent growth of the treated cells.

Parameter	Interpretation
Percent Growth > 100%	No growth inhibition
Percent Growth < 100%	Growth inhibition
Percent Growth = 0%	No net cell growth
Percent Growth < 0%	Cell killing

Following the identification of sensitive cell lines from the NCI-60 screen, a dose-response study using the MTT assay should be performed to quantify the compound's potency. The MTT assay is a colorimetric assay that measures the reduction of a yellow tetrazolium salt (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan crystals by metabolically active cells.[6][7][8]

Objective: To determine the half-maximal inhibitory concentration (IC50) of 3-Hydroxy-3-phenacyloxindole in selected cancer cell lines.

Methodology:

• Cell Seeding: Seed the selected cancer cell lines in 96-well plates at a density of 5,000-10,000 cells per well and allow them to attach overnight.[9]

• Drug Treatment: Treat the cells with a serial dilution of 3-Hydroxy-3-phenacyloxindole (e.g., 0.1 to 100 µM) for 48-72 hours. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).[9]

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[9]

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.[9]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.[9]

• IC50 Calculation: The IC50 value, which is the concentration of the compound that inhibits cell growth by 50%, is calculated from the dose-response curve.[9]

Data Presentation:

Cell Line	3-Hydroxy-3-phenacyloxindole IC50 (µM)	Positive Control (e.g., Doxorubicin) IC50 (µM)
Example: MCF-7	[Insert experimental value]	[Insert experimental value]
Example: A549	[Insert experimental value]	[Insert experimental value]
Example: HCT116	[Insert experimental value]	[Insert experimental value]

Section 2: Probing Anti-inflammatory Potential

Chronic inflammation is a key driver of many diseases, including cancer and neurodegenerative disorders. The oxindole scaffold has been explored for its anti-inflammatory properties, with some derivatives acting as inhibitors of key inflammatory enzymes like cyclooxygenases (COX) and lipoxygenases (LOX).[10][11]

Causality of Experimental Choice: Targeting Key Inflammatory Enzymes

The arachidonic acid cascade is a central pathway in inflammation, leading to the production of pro-inflammatory mediators such as prostaglandins and leukotrienes through the action of COX and LOX enzymes, respectively.[12] Screening for the inhibition of these enzymes provides a direct assessment of the compound's potential to modulate this critical inflammatory pathway.

Experimental Workflow: A Focused Enzyme Inhibition Approach

Anti-inflammatory Screening Workflow.

Detailed Experimental Protocols

Objective: To determine the ability of 3-Hydroxy-3-phenacyloxindole to inhibit the activity of the COX-2 enzyme.

Methodology:

This protocol is based on a colorimetric or fluorometric assay that measures the peroxidase component of COX activity.[13]

• Reagent Preparation: Prepare reaction buffer, heme, and a solution of human recombinant COX-2 enzyme.

• Enzyme and Inhibitor Incubation: In a 96-well plate, combine the reaction buffer, heme, and COX-2 enzyme. Add varying concentrations of 3-Hydroxy-3-phenacyloxindole or a known COX-2 inhibitor (e.g., celecoxib) as a positive control. Incubate for a defined period (e.g., 10 minutes at 37°C).[14]

• Reaction Initiation: Initiate the reaction by adding arachidonic acid as the substrate.[14]

• Detection: After a short incubation (e.g., 2 minutes), stop the reaction and measure the product formation. For colorimetric assays, this often involves monitoring the appearance of oxidized N,N,N',N'-tetramethyl-p-phenylenediamine (TMPD) at 590 nm.[13] For fluorometric assays, the generation of Prostaglandin G2 can be detected using a specific probe.[15]

• Data Analysis: Calculate the percentage of COX-2 inhibition for each concentration of the test compound and determine the IC50 value.

Objective: To determine the ability of 3-Hydroxy-3-phenacyloxindole to inhibit the activity of the 5-LOX enzyme.

Methodology:

This protocol utilizes a fluorometric assay to detect the products of 5-LOX activity.[16]

• Reagent Preparation: Prepare LOX assay buffer, a fluorescent probe, and a solution of 5-LOX enzyme.

• Compound Incubation: In a 96-well plate, add the test compound at various concentrations. Include a solvent control and a known 5-LOX inhibitor (e.g., Zileuton) as a positive control.[16]

• Enzyme Addition: Add the 5-LOX enzyme and the fluorescent probe to each well and incubate at room temperature for 10 minutes.[16]

• Reaction Initiation and Measurement: Initiate the reaction by adding the LOX substrate. Immediately measure the fluorescence in a kinetic mode (e.g., every 30 seconds) at an excitation/emission of 500/536 nm.[16]

• Data Analysis: The rate of fluorescence increase is proportional to 5-LOX activity. Calculate the percentage of inhibition for each concentration of 3-Hydroxy-3-phenacyloxindole and determine the IC50 value.

Data Presentation:

Enzyme Target	3-Hydroxy-3-phenacyloxindole IC50 (µM)	Positive Control IC50 (µM)
COX-2	[Insert experimental value]	[Insert experimental value for Celecoxib]
5-LOX	[Insert experimental value]	[Insert experimental value for Zileuton]

Section 3: Antimicrobial Activity Assessment

The emergence of antimicrobial resistance necessitates the discovery of novel antibacterial agents. Oxindole derivatives have been reported to possess antimicrobial properties, making this an important area of investigation for 3-Hydroxy-3-phenacyloxindole.[1][2]

Causality of Experimental Choice: Determining Bacteriostatic or Bactericidal Effects

The initial screening for antimicrobial activity aims to determine the minimum concentration of the compound that inhibits the visible growth of a microorganism (Minimum Inhibitory Concentration, MIC). This is a quantitative measure of the compound's potency and is a standard first step in the evaluation of new antimicrobial agents.

Experimental Workflow: Broth Microdilution for MIC Determination

Antimicrobial Screening Workflow.

Detailed Experimental Protocol

Objective: To determine the Minimum Inhibitory Concentration (MIC) of 3-Hydroxy-3-phenacyloxindole against a panel of clinically relevant bacteria.

Methodology:

This protocol is based on the guidelines provided by the Clinical and Laboratory Standards Institute (CLSI).[17]

• Bacterial Strains: A panel of bacteria should be selected to include both Gram-positive (e.g., Staphylococcus aureus, Enterococcus faecalis) and Gram-negative (e.g., Escherichia coli, Pseudomonas aeruginosa) species.

• Inoculum Preparation: Prepare a standardized inoculum of each bacterial strain in a suitable broth medium (e.g., Mueller-Hinton Broth) to a turbidity equivalent to a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).[18][19]

• Compound Dilution: In a 96-well microtiter plate, prepare two-fold serial dilutions of 3-Hydroxy-3-phenacyloxindole in the broth medium.[20]

• Inoculation: Inoculate each well containing the compound dilutions with the standardized bacterial suspension. Include a positive control (broth with inoculum and a standard antibiotic), a negative control (broth with inoculum but no compound), and a sterility control (broth only).

• Incubation: Incubate the plates at 35-37°C for 16-20 hours.[19]

• MIC Determination: The MIC is the lowest concentration of the compound at which there is no visible growth of the microorganism. This can be determined visually or by measuring the optical density at 600 nm.

Data Presentation:

Bacterial Strain	Gram Stain	3-Hydroxy-3-phenacyloxindole MIC (µg/mL)	Positive Control (e.g., Ciprofloxacin) MIC (µg/mL)
S. aureus	Positive	[Insert experimental value]	[Insert experimental value]
E. coli	Negative	[Insert experimental value]	[Insert experimental value]
P. aeruginosa	Negative	[Insert experimental value]	[Insert experimental value]
E. faecalis	Positive	[Insert experimental value]	[Insert experimental value]

Section 4: Neuroactivity Screening: Anticonvulsant and MAO Inhibition Potential

Certain oxindole derivatives have shown activity in the central nervous system, including anticonvulsant and monoamine oxidase (MAO) inhibitory effects.[17] Given the structural features of 3-Hydroxy-3-phenacyloxindole, exploring these potential activities is warranted.

Causality of Experimental Choice: Exploring CNS-Related Activities

Initial in vitro screens for neuroactivity can provide valuable information about a compound's potential to modulate neuronal function. Anticonvulsant screening can identify compounds that may be useful in the treatment of epilepsy, while MAO inhibition assays can reveal potential for antidepressant or neuroprotective applications.

Experimental Workflow: A Dual-Pronged Approach to Neuroactivity

Neuroactivity Screening Workflow.

Detailed Experimental Protocols

While definitive anticonvulsant testing is typically performed in vivo, initial in vitro assays can provide preliminary data. One approach is to assess the compound's effect on neuronal excitability in primary neuronal cultures or cell lines.

Objective: To assess the potential of 3-Hydroxy-3-phenacyloxindole to modulate neuronal activity.

Methodology (Conceptual):

• Cell Culture: Utilize primary cortical neurons or a suitable neuronal cell line.

• Induction of Hyperexcitability: Treat the cells with a pro-convulsant agent such as pentylenetetrazol (PTZ) or a glutamate receptor agonist.

• Compound Treatment: Co-incubate the cells with various concentrations of 3-Hydroxy-3-phenacyloxindole.

• Assessment of Neuronal Activity: Measure changes in neuronal activity through methods such as calcium imaging or multi-electrode array (MEA) recordings. A reduction in seizure-like activity in the presence of the compound would indicate potential anticonvulsant effects.

Objective: To determine the inhibitory activity of 3-Hydroxy-3-phenacyloxindole against MAO-A and MAO-B.

Methodology:

This protocol is based on a fluorometric assay that detects hydrogen peroxide, a byproduct of the MAO-catalyzed reaction.[6]

• Reagents: Prepare an assay buffer, recombinant human MAO-A and MAO-B enzymes, a suitable substrate (e.g., kynuramine), horseradish peroxidase (HRP), and a fluorogenic probe (e.g., Amplex® Red).[3][6]

• Assay Setup: In a 96-well plate, combine the assay buffer, HRP, and the fluorogenic probe.

• Enzyme and Inhibitor Incubation: Add the MAO-A or MAO-B enzyme to the respective wells, followed by the addition of various concentrations of 3-Hydroxy-3-phenacyloxindole. Include positive controls for MAO-A (e.g., clorgyline) and MAO-B (e.g., selegiline).[3]

• Reaction Initiation and Measurement: Initiate the reaction by adding the substrate. Measure the increase in fluorescence over time in a microplate reader.

• Data Analysis: The rate of fluorescence increase is proportional to MAO activity. Calculate the percentage of inhibition for each concentration of the test compound and determine the IC50 values for both MAO-A and MAO-B.

Data Presentation:

Enzyme Target	3-Hydroxy-3-phenacyloxindole IC50 (µM)	Positive Control IC50 (µM)
MAO-A	[Insert experimental value]	[Insert experimental value for Clorgyline]
MAO-B	[Insert experimental value]	[Insert experimental value for Selegiline]

Section 5: Synthesis and Future Directions

The synthesis of 3-Hydroxy-3-phenacyloxindole and its analogs can be achieved through the condensation of substituted isatins with substituted acetophenones.[17] The biological activity data generated from this initial screening will be instrumental in guiding the synthesis of new analogs with improved potency and selectivity. Structure-activity relationship (SAR) studies, informed by the screening results, will be crucial for optimizing the oxindole scaffold for specific biological targets. For instance, modifications to the phenacyl ring or substitutions on the oxindole core could be explored to enhance a particular activity.

Promising results in any of the described assays should be followed up with more in-depth mechanistic studies. For example, if significant anticancer activity is observed, further investigations could include cell cycle analysis, apoptosis assays, and identification of specific molecular targets. Similarly, potent anti-inflammatory activity would warrant further studies to elucidate the precise mechanism of action within the inflammatory cascade.

Conclusion

This technical guide provides a comprehensive and scientifically-driven framework for the initial biological screening of 3-Hydroxy-3-phenacyloxindole. By systematically evaluating its potential anticancer, anti-inflammatory, antimicrobial, and neuroactive properties, researchers can efficiently profile its bioactivity and identify promising avenues for further drug development. The emphasis on understanding the causality behind experimental choices and the provision of detailed protocols are intended to empower scientists to conduct robust and meaningful initial investigations into this promising class of compounds.

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Exploring the chemical reactivity of the 3-hydroxy group in 3-phenacyloxindole

An In-Depth Technical Guide to the Chemical Reactivity of the 3-Hydroxy Group in 3-Phenacyloxindole

Authored by: A Senior Application Scientist

Foreword: The Strategic Importance of the C3-Hydroxy Group in Oxindole Scaffolds

The 3-substituted 3-hydroxyoxindole framework is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a multitude of natural products and pharmacologically active compounds.[1][2] Within this class, 3-hydroxy-3-phenacyloxindole serves as a particularly versatile synthetic intermediate. Its strategic value lies in the quaternary carbon at the C3 position, which introduces significant three-dimensionality, and more critically, the C3-hydroxyl group. This tertiary alcohol is not merely a passive structural element; it is a highly reactive functional handle that dictates the subsequent synthetic transformations, enabling the generation of diverse molecular architectures for drug discovery programs.

This guide provides an in-depth exploration of the chemical reactivity inherent to this C3-hydroxyl group. We will move beyond simple reaction schemes to dissect the causality behind experimental choices, offering field-proven insights into harnessing this reactivity for the synthesis of novel chemical entities. The protocols and mechanisms described herein are grounded in established literature, providing a self-validating framework for researchers, scientists, and drug development professionals.

Core Synthesis: Establishing the 3-Hydroxy-3-phenacyloxindole Scaffold

The most direct and widely adopted method for constructing the 3-hydroxy-3-phenacyloxindole core is the base-catalyzed aldol-type condensation between an isatin (1H-indole-2,3-dione) and a substituted acetophenone.[3] Isatin acts as the electrophilic ketone at the C3 position, which is attacked by the enolate of the acetophenone.

This reaction is foundational, as the choice of substituted isatins and acetophenones allows for the immediate introduction of chemical diversity around the core scaffold. The reaction is typically straightforward, high-yielding, and serves as the primary entry point for exploring the subsequent reactivity of the title compound.

Caption: General synthesis of 3-hydroxy-3-phenacyloxindole.

Field-Proven Synthetic Protocol: Synthesis of 3-hydroxy-3-phenacyloxindole

This protocol details the condensation of isatin and acetophenone, a representative procedure that can be adapted for various substituted analogs.

Methodology:

• Reactant Preparation: To a solution of isatin (1.0 eq) in ethanol, add acetophenone (1.1 eq).

• Catalyst Addition: Slowly add diethylamine (0.2 eq) to the stirring mixture at room temperature. The addition of a mild base is critical to generate the nucleophilic enolate from acetophenone without promoting self-condensation or undesired side reactions with the isatin N-H.

• Reaction Execution: Stir the mixture at room temperature for 12-24 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) until the starting isatin spot has been consumed.

• Work-up and Isolation: Upon completion, the resulting precipitate is filtered, washed with cold ethanol to remove unreacted starting materials, and then washed with hexane.

• Purification: The crude solid is typically of high purity. If required, recrystallization from ethanol or purification via flash column chromatography (Silica gel, Ethyl Acetate/Hexane gradient) yields the pure 3-hydroxy-3-phenacyloxindole.

The Pivotal Reactivity of the C3-Hydroxy Group

The tertiary hydroxyl group of 3-phenacyloxindole is the epicenter of its chemical reactivity. Its behavior as a nucleophile, its ability to be eliminated, or its role in directing rearrangements are key to its synthetic utility.

Caption: Key reactivity pathways of the C3-hydroxy group.

Dehydration: Formation of the Conjugated Alkene

One of the most common and facile transformations is the acid- or base-catalyzed dehydration of the tertiary alcohol.[3] This elimination reaction yields the thermodynamically stable 3-phenacylideneoxindole, an α,β-unsaturated ketone. This product is itself a valuable synthetic intermediate, particularly for Michael additions or subsequent reduction.

Causality Behind Experimental Choice: The choice between acid or base catalysis depends on the stability of other functional groups on the molecule. For many analogs, simple heating in a protic solvent like ethanol or treatment with a catalytic amount of acid (e.g., HCl in acetic acid) is sufficient to drive the reaction to completion.[4]

Experimental Protocol: Dehydration to 3-Phenacylideneoxindole

• Setup: Suspend 3-hydroxy-3-phenacyloxindole (1.0 eq) in glacial acetic acid.

• Catalysis: Add a few drops of concentrated hydrochloric acid.

• Reaction: Heat the mixture to reflux and monitor by TLC. The reaction is often rapid, completing within 1-2 hours.

• Isolation: Cool the reaction mixture to room temperature and pour it into ice water. The precipitated product is collected by filtration, washed with water until neutral, and dried.

Rearrangement Reactions: Accessing Novel Heterocyclic Scaffolds

The 3-hydroxyoxindole core can undergo fascinating rearrangement reactions under specific conditions, leading to entirely different heterocyclic systems. A notable example is the electrochemical rearrangement into 3,1-benzoxazin-2-ones.[5] This transformation highlights the potential for significant skeletal reorganization originating from the C3-hydroxy position.

Mechanistic Insight: While the exact mechanism is complex, it is proposed to involve an oxidative process that triggers a cascade, leading to the cleavage of the C2-C3 bond and subsequent ring expansion to form the benzoxazinone core.[5] This type of unexpected reactivity is a powerful tool for generating novel molecular libraries from a common precursor.

Oxidation: A Pathway Prone to Complexity

While the tertiary alcohol is resistant to simple oxidation, the overall 3-hydroxyoxindole system can be sensitive to strong oxidizing agents. Instead of a clean conversion, oxidation often leads to complex mixtures, including potential homo-dimers or degradation products.[6][7] The chemical synthesis of oxidized products like 3-hydroxyindolenines is often complicated by overoxidation and rearrangements.[6] Therefore, direct oxidation of the C3-hydroxyl group is not a commonly employed synthetic strategy for this scaffold. Biocatalytic methods are being explored to achieve more selective oxidations.[6]

The Hydroxyl Group as a Latent Leaving Group

In the presence of certain catalysts, particularly chiral phosphoric acids (CPAs), the 3-hydroxy group can act as a leaving group (following protonation) to generate a stabilized carbocation intermediate. This reactivity is exploited in enantioselective decarboxylative alkylations and Friedel-Crafts-type reactions, where the 3-hydroxy-3-indolyloxindole precursor reacts with nucleophiles to form products with an all-carbon quaternary stereocenter.[8] This advanced strategy transforms the hydroxyl group into a key component for asymmetric catalysis.

Applications in Drug Discovery: A Case Study in MAO Inhibition

The derivatization of the 3-hydroxy-3-phenacyloxindole core has led to the discovery of potent and selective inhibitors of monoamine oxidase (MAO), an important target for neurological disorders. Structure-activity relationship (SAR) studies have demonstrated that the 3-hydroxy group is an essential feature for potent MAO-A inhibitory activity.[9]

By synthesizing a series of analogs through the methods described above (e.g., varying substituents on the isatin and phenacyl moieties), researchers were able to identify compounds with significant biological activity.

Data Presentation: MAO-A Inhibition by 3-Hydroxy-3-phenacyloxindole Analogs

The following table summarizes the in vitro inhibitory activity of selected compounds against MAO-A, illustrating the impact of structural modifications.[9]

Compound ID	R1 (at N1)	R2 (at C4' of phenacyl)	MAO-A IC₅₀ (µM)	Selectivity Index (MAO-B/MAO-A)
Parent	H	H	>10	-
16	Benzyl	Br	0.051 ± 0.005	10.55
18	Benzyl	OH	0.009 ± 0.001	60.44

Data sourced from Singh, et al., ChemMedChem (2016).[9]

As the data clearly indicates, strategic modification of the core structure, enabled by the foundational reactivity of the scaffold, led to the discovery of compound 18 (1-Benzyl-3-hydroxy-3-(4'-hydroxyphenacyl)oxindole) with potent, low nanomolar inhibitory activity and high selectivity for the MAO-A isoform.[9] This underscores the power of using the 3-hydroxy group as a nexus for chemical exploration.

Conclusion: A Versatile Hub for Chemical Innovation

The 3-hydroxy group in 3-phenacyloxindole is far more than a simple functional group; it is a versatile control center for chemical reactivity. Its ability to undergo clean dehydration, participate in sophisticated catalytic substitutions, and even trigger profound skeletal rearrangements makes it an invaluable tool for the medicinal chemist. Understanding and strategically exploiting this reactivity allows for the efficient generation of diverse and complex molecules from simple, readily accessible starting materials. This guide has illuminated the key pathways and provided the practical knowledge necessary to leverage the 3-hydroxy-3-phenacyloxindole scaffold in the pursuit of novel therapeutic agents.

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Introduction: The Privileged Scaffold of 3-Hydroxy-3-phenacyloxindole

An In-Depth Technical Guide to the Core Structure of 3-Hydroxy-3-phenacyloxindole

This guide provides a comprehensive technical examination of 3-Hydroxy-3-phenacyloxindole, a molecule of significant interest in medicinal chemistry. We will dissect its core architecture, explore rational synthetic pathways, detail methods for its structural elucidation, and survey its diverse biological activities. This document is intended for researchers, scientists, and drug development professionals seeking a deep, field-proven understanding of this important scaffold.

In the landscape of modern drug discovery, certain molecular frameworks consistently appear in a multitude of biologically active compounds. These are often referred to as "privileged structures" due to their ability to interact with multiple, diverse biological targets. The 3-substituted-3-hydroxy-2-oxindole core is a prominent member of this class, found at the heart of numerous natural products and synthetic molecules with potent therapeutic properties.[1][2][3]

3-Hydroxy-3-phenacyloxindole is a archetypal example of this scaffold. Its structure is a precise amalgamation of three key components:

• An oxindole ring system , providing a rigid, heterocyclic foundation.

• A quaternary stereocenter at the C3 position , featuring a critical hydroxyl group. This chiral center is fundamental to the molecule's three-dimensional shape and its specific interactions with biological macromolecules.

• A phenacyl substituent (-CH2C(=O)Ph), which provides a key point for interaction and can be readily modified to tune the molecule's properties.

This guide delves into the chemical rationale behind the synthesis, characterization, and biological function of this molecule, providing a foundational understanding for its application in pharmaceutical research.

Table 1: Core Chemical Properties of 3-Hydroxy-3-phenacyloxindole

Property	Value	Source
CAS Number	5322-12-3	[4]
Molecular Formula	C₁₆H₁₃NO₃	[4][5]
Molecular Weight	267.28 g/mol	[4]
Monoisotopic Mass	267.08954 Da	[5]
InChIKey	BIOYMYKQUHGHGY-UHFFFAOYSA-N	[5]

The Core Architecture: A Structural Dissection

The therapeutic potential of 3-Hydroxy-3-phenacyloxindole is intrinsically linked to its unique three-dimensional architecture. Understanding this structure is paramount to appreciating its function and designing next-generation analogs.

• The Oxindole Core : This bicyclic heteroaromatic system is not merely a passive scaffold. The lactam moiety and the aromatic ring are crucial for establishing hydrogen bonds and π-stacking interactions with biological targets.

• The C3 Quaternary Stereocenter : The carbon at position 3 is the molecule's most significant structural feature. Being bonded to four different substituents (the oxindole nitrogen/carbonyl, the aromatic ring portion, the hydroxyl group, and the phenacyl group), it is a chiral center. The specific (R) or (S) configuration of this center dictates how the molecule presents its functional groups in space, which is often the determining factor for biological efficacy. The tertiary hydroxyl group at this position is a potent hydrogen bond donor and acceptor, frequently anchoring the molecule within a receptor's active site.[6]

• The Phenacyl Substituent : This group extends from the core and provides a large, aromatic surface for van der Waals and hydrophobic interactions. The ketone functionality offers an additional hydrogen bond acceptor site. Modifications to the phenyl ring of this group (e.g., adding electron-withdrawing or -donating groups) are a primary strategy for modulating the molecule's electronic properties and biological activity.[6][7]

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Preliminary In Vitro Evaluation of 3-Hydroxy-3-phenacyloxindole: A Technical Guide for Drug Discovery Professionals

Foreword: Charting the Course for a Novel Oxindole Candidate

The oxindole scaffold represents a privileged structure in medicinal chemistry, forming the core of several approved anticancer agents.[1][2] Its derivatives have demonstrated a wide array of biological activities, including the inhibition of crucial cellular kinases, induction of apoptosis, and modulation of key signaling pathways implicated in cancer.[1][2] This guide focuses on a specific derivative, 3-Hydroxy-3-phenacyloxindole, outlining a strategic and methodologically sound approach for its preliminary in vitro evaluation. As drug development professionals, our goal extends beyond mere data generation; we aim to build a comprehensive biological profile of a compound, understanding not just if it works, but how. This document serves as a roadmap for that initial journey, emphasizing experimental rationale, robust execution, and insightful data interpretation.

Chapter 1: Foundational Knowledge and Synthesis

The Oxindole Scaffold: A Platform for Anticancer Innovation

The oxindole core is a versatile starting point for the design of potent and selective kinase inhibitors.[1][3] Kinases are pivotal regulators of numerous cellular processes, and their dysregulation is a hallmark of many cancers.[1][3] Oxindole-based compounds have been successfully developed to target key kinases in oncogenic signaling pathways such as VEGFR, PDGFR, and CDKs.[4] The 3,3-disubstituted oxindole motif, in particular, has been a fruitful area of exploration, with modifications at this position significantly influencing biological activity.[3]

Synthesis of 3-Hydroxy-3-phenacyloxindole

A reliable and scalable synthesis is the bedrock of any drug discovery campaign. An operationally simple and time-efficient method for preparing racemic N-substituted 3-(2-aryl-2-oxoethyl)-3-hydroxyindolin-2-ones involves a piperidine-catalyzed aldol reaction between aryl methyl ketones and N-alkylisatins.[5]

Illustrative Synthetic Scheme:

Caption: General synthetic route for 3-Hydroxy-3-phenacyloxindole.

Chapter 2: The In Vitro Gauntlet: A Multi-pronged Approach to Biological Characterization

A comprehensive preliminary in vitro evaluation should be designed as a logical sequence of experiments, with each assay building upon the insights of the previous one. This tiered approach allows for efficient resource allocation and a more complete understanding of the compound's biological effects.

Experimental Workflow:

Caption: A tiered workflow for the in vitro evaluation of 3-Hydroxy-3-phenacyloxindole.

Tier 1: Assessing General Cytotoxicity - The MTT Assay

The initial step is to determine whether 3-Hydroxy-3-phenacyloxindole exhibits cytotoxic or cytostatic effects on cancer cells. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a robust and widely used colorimetric method for this purpose. It measures the metabolic activity of cells, which in most cases, correlates with cell viability.

Protocol: MTT Assay

• Cell Seeding: Seed cancer cell lines (e.g., a panel representing different tumor types) in 96-well plates at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a range of concentrations of 3-Hydroxy-3-phenacyloxindole (typically from nanomolar to micromolar) for 24, 48, and 72 hours. Include a vehicle control (e.g., DMSO) and a positive control for cytotoxicity (e.g., doxorubicin).

• MTT Addition: After the incubation period, add MTT solution to each well and incubate for 3-4 hours to allow the formation of formazan crystals by viable cells.

• Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized buffer) to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).[6]

Data Presentation: Cytotoxicity Profile

Cell Line	3-Hydroxy-3-phenacyloxindole IC50 (µM)	Doxorubicin IC50 (µM)
MCF-7 (Breast)	Experimental Data	Experimental Data
HCT116 (Colon)	Experimental Data	Experimental Data
A549 (Lung)	Experimental Data	Experimental Data
PC3 (Prostate)	Experimental Data	Experimental Data
NIH/3T3 (Normal Fibroblast)	Experimental Data	Experimental Data

Note: The inclusion of a non-cancerous cell line (e.g., NIH/3T3) is crucial for assessing the selectivity of the compound.[7]

Tier 2: Unraveling the Mechanism of Cell Death - Apoptosis vs. Necrosis

Once cytotoxicity is established, the next critical question is how the compound kills the cancer cells. The Annexin V-FITC/Propidium Iodide (PI) assay is a cornerstone technique for distinguishing between apoptosis (programmed cell death) and necrosis.

Principle of the Annexin V/PI Assay:

During the early stages of apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane. Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and, when conjugated to a fluorophore like FITC, can be used to identify early apoptotic cells. Propidium Iodide is a fluorescent nucleic acid intercalator that is membrane-impermeant and therefore only enters cells with compromised membrane integrity, a hallmark of late-stage apoptosis and necrosis.

Protocol: Annexin V/PI Staining and Flow Cytometry

• Cell Treatment: Treat cancer cells with 3-Hydroxy-3-phenacyloxindole at concentrations around its IC50 value for a predetermined time.

• Cell Harvesting: Harvest both adherent and floating cells and wash them with cold PBS.

• Staining: Resuspend the cells in Annexin V binding buffer and add FITC-conjugated Annexin V and PI.

• Incubation: Incubate the cells in the dark at room temperature.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. The different cell populations (viable, early apoptotic, late apoptotic/necrotic) can be distinguished based on their fluorescence signals.

Data Interpretation:

• Annexin V- / PI- : Viable cells

• Annexin V+ / PI- : Early apoptotic cells

• Annexin V+ / PI+ : Late apoptotic or necrotic cells

• Annexin V- / PI+ : Necrotic cells

An increase in the Annexin V-positive population upon treatment with 3-Hydroxy-3-phenacyloxindole would suggest an apoptosis-mediated mechanism of cell death.[8]

Tier 3: Investigating Cell Cycle Perturbations

Many anticancer agents exert their effects by interfering with the cell cycle, leading to cell cycle arrest and subsequent apoptosis. Flow cytometric analysis of cellular DNA content using a fluorescent dye like propidium iodide is the standard method for investigating these effects.

Protocol: Cell Cycle Analysis

• Cell Treatment: Treat cells with 3-Hydroxy-3-phenacyloxindole at relevant concentrations.

• Fixation: Harvest the cells and fix them in cold 70% ethanol to permeabilize the cell membrane.

• Staining: Treat the cells with RNase to remove RNA and then stain the cellular DNA with propidium iodide.

• Flow Cytometry Analysis: Analyze the DNA content of the cells using a flow cytometer. The resulting histogram will show the distribution of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Expected Outcomes:

An accumulation of cells in a specific phase of the cell cycle (e.g., G2/M arrest) would indicate that 3-Hydroxy-3-phenacyloxindole interferes with cell cycle progression at that checkpoint. This can be a key indicator of its mechanism of action.[9]

Chapter 3: Delving Deeper - Target Identification and Pathway Modulation

The ultimate goal of this preliminary evaluation is to generate hypotheses about the molecular target(s) and signaling pathways affected by 3-Hydroxy-3-phenacyloxindole. Given that the oxindole scaffold is a known kinase inhibitor, a logical next step is to investigate its effect on key cancer-related signaling pathways.

Potential Signaling Pathways to Investigate:

Caption: Potential signaling pathways modulated by 3-Hydroxy-3-phenacyloxindole.

Experimental Approaches for Pathway Analysis:

• Western Blotting: To assess the phosphorylation status of key proteins in signaling cascades (e.g., Akt, ERK) and the expression levels of apoptosis-related proteins (e.g., caspases, Bcl-2 family members).[6]

• Kinase Profiling: To screen 3-Hydroxy-3-phenacyloxindole against a panel of kinases to identify potential direct targets.

• Molecular Docking Studies: To computationally model the binding of the compound to the active sites of candidate kinases.

Chapter 4: Conclusion and Future Directions

The preliminary in vitro evaluation outlined in this guide provides a robust framework for characterizing the biological activity of 3-Hydroxy-3-phenacyloxindole. The data generated from these assays will form the basis for go/no-go decisions and will guide the subsequent steps in the drug discovery process, including lead optimization, in vivo efficacy studies, and more in-depth mechanistic investigations. By adhering to a methodologically sound and logically structured approach, researchers can efficiently and effectively unlock the therapeutic potential of this promising oxindole derivative.

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A Historical Perspective on the Development of Oxindole Derivatives: From Classical Reactions to Privileged Scaffolds in Drug Discovery

An In-depth Technical Guide:

Abstract

The oxindole core, a bicyclic structure featuring a fused benzene and pyrrolidone ring, represents one of the most significant "privileged scaffolds" in medicinal chemistry.[1][2] Its journey from a laboratory curiosity in the 19th century to the central framework of blockbuster drugs is a compelling narrative of evolving synthetic strategies and a deepening understanding of molecular biology. Initially sourced from plant alkaloids, the oxindole moiety's versatile chemical nature has allowed for its decoration with a myriad of functional groups, leading to compounds with a vast spectrum of biological activities.[3][4][5] This technical guide provides a historical perspective on the development of oxindole derivatives, charting the course from classical name reactions to the advent of transition-metal catalysis and asymmetric synthesis. We will explore the causal relationships behind key experimental choices and detail the landmark discoveries that have cemented the oxindole's authoritative position in modern drug development, with a focus on its role in oncology and neurodegenerative disease.

The Oxindole Core: An Introduction to a Versatile Scaffold

The oxindole, or 1,3-dihydro-2H-indol-2-one, is an aromatic heterocyclic organic compound. Its rigid structure provides a stable and predictable framework for orienting substituents in three-dimensional space, making it an ideal starting point for designing molecules that interact with specific biological targets. The core features a hydrogen bond donor (the N-H group) and a hydrogen bond acceptor (the C=O group), along with a lipophilic aromatic ring, providing multiple points for molecular recognition. The C3 position is particularly notable; it can be readily functionalized and is often a stereocenter, the configuration of which can drastically influence biological activity.[6]

The significance of this scaffold was first hinted at by its presence in a variety of natural products, particularly alkaloids found in plants like Uncaria tomentosa (Cat's Claw), which have been used for centuries in traditional medicine for their immune-modulating and anti-inflammatory properties.[4][5][7] This natural precedent inspired chemists to explore the synthesis and therapeutic potential of this unique heterocyclic system.

Caption: Key features of the oxindole scaffold.

Foundational Chemistry: The Era of Classical Synthesis

The story of synthetic oxindoles begins in 1866 with Adolf von Baeyer, who first prepared the parent compound by the reduction of isatin.[8] However, the construction of the core from acyclic precursors remained a challenge, leading to the development of several eponymous reactions that became the bedrock of indole chemistry for decades.

The Hinsberg Oxindole Synthesis (1888)

Oscar Hinsberg developed a method involving the reaction of secondary aryl amines with the bisulfite addition compound of glyoxal.[9][10][11][12] This approach, while historically significant, was often limited by the stability of the glyoxal adduct and the requirement for specific substitution patterns on the aniline precursor.

The Stollé Synthesis (1914)

A more versatile and enduring classical method is the Stollé synthesis, reported by Robert Stollé in 1914.[13][14] This two-step procedure involves the initial acylation of an aniline with an α-haloacetyl chloride to form an α-haloacetanilide intermediate. This is followed by an intramolecular Friedel-Crafts reaction, typically promoted by a strong Lewis acid like aluminum chloride, to effect cyclization and form the oxindole ring.[13][14][15] The causality here is clear: the Lewis acid coordinates to the amide carbonyl, increasing the electrophilicity of the α-carbon and facilitating the intramolecular electrophilic attack on the electron-rich aromatic ring.

Caption: Workflow of the Stollé Synthesis.

These classical methods, while groundbreaking for their time, suffered from significant drawbacks. They often required harsh reaction conditions (e.g., high temperatures, strong acids), which limited the diversity of functional groups that could be tolerated on the precursors. This constraint significantly hampered the exploration of complex oxindole derivatives for biological applications.

The Modern Renaissance: Transition Metal-Catalyzed Cyclizations

The late 20th century witnessed a paradigm shift in synthetic chemistry with the rise of transition metal catalysis. These methods offered milder reaction conditions, superior functional group tolerance, and unprecedented efficiency, opening the door to the synthesis of highly complex and diverse oxindole libraries.

Palladium-Catalyzed Intramolecular α-Arylation

Arguably the most impactful development was the palladium-catalyzed intramolecular α-arylation of α-haloanilides. Pioneered by chemists like Stephen Buchwald and John Hartwig, this reaction creates the crucial C-C bond between the α-carbon and the aromatic ring.[16][17] The choice of a palladium catalyst is causal to the reaction's success; palladium can undergo a catalytic cycle of oxidative addition into the aryl-halide bond, followed by deprotonation of the amide α-carbon to form a palladium enolate, and finally, reductive elimination to form the C-C bond and regenerate the active catalyst. The choice of ligand is critical for stabilizing the palladium intermediates and promoting the desired reductive elimination step.

Caption: Catalytic cycle for Pd-catalyzed α-arylation.

Other Transition-Metal Strategies

Beyond palladium, other metals have proven effective. Copper-catalyzed methods have been developed for similar C-H/Ar-H coupling reactions.[18] Rhodium has been used for domino conjugate addition-arylation sequences, and tungsten complexes have been employed in dearomatization strategies to access saturated oxindole cores.[17][19] Furthermore, intramolecular Heck reactions have provided another powerful route to the oxindole scaffold.[20] This expansion of the catalytic toolkit has provided chemists with a remarkable degree of control over the synthesis of previously inaccessible structures.

Methodology	Typical Conditions	Advantages	Limitations
Hinsberg Synthesis	Strong acid, heat	Direct from secondary amines	Harsh conditions, limited scope
Stollé Synthesis	Lewis acid (e.g., AlCl₃), heat	Good for simple substrates	Harsh conditions, stoichiometric acid
Pd-catalyzed α-Arylation	Pd catalyst, ligand, base, 80-110°C	Excellent functional group tolerance, mild	Catalyst cost, ligand sensitivity
Cu-catalyzed Cyclization	Cu catalyst, base, O₂	Lower cost than palladium	Can require higher temperatures

Table 1: Comparison of selected classical and modern oxindole synthesis methods.

Achieving Chirality: The Advent of Asymmetric Synthesis

As the biological importance of oxindoles became clearer, the demand for enantiomerically pure compounds grew. The chirality at the C3 position is often crucial for a molecule's interaction with its biological target.[21] This spurred the development of catalytic asymmetric methods to control the stereochemistry of this key position, especially for constructing challenging C3-quaternary stereocenters.

Organocatalysis and asymmetric transition-metal catalysis have been at the forefront of this effort. Chiral catalysts, such as quinine-derived squaramides or metal complexes with chiral phosphine ligands, can create a chiral environment around the reactants, directing the formation of one enantiomer over the other.[22][23] Reactions like the asymmetric Mannich, Michael, and Friedel-Crafts additions to isatin-derived ketimines or methyleneindolinones have become powerful tools for synthesizing chiral spirooxindoles and other complex 3,3-disubstituted oxindoles with high enantioselectivity.[22][24][25]

Oxindoles in Drug Discovery: A Tale of Success and Setbacks

The true measure of a chemical scaffold's importance lies in its application. The synthetic versatility of the oxindole core has been leveraged to create a multitude of therapeutic agents and clinical candidates.[1][26]

Compound Name	Mechanism of Action	Therapeutic Area	Developmental Milestone/Status
Sunitinib (SU11248)	Multi-Receptor Tyrosine Kinase (RTK) Inhibitor	Oncology	FDA Approved (2006) for Renal Cell Carcinoma and GIST.[3]
Nintedanib	Triple Angiokinase Inhibitor (VEGFR, FGFR, PDGFR)	Oncology, Fibrosis	FDA Approved for Idiopathic Pulmonary Fibrosis and NSCLC.[3]
Semagacestat (LY450139)	γ-Secretase Inhibitor	Alzheimer's Disease	Development Halted (2010) in Phase III trials due to lack of efficacy and worsening cognition.[27][28]
Ropinirole	Dopamine Receptor Agonist	Parkinson's Disease	FDA Approved. Features an oxindole-like core.[2]

Table 2: A timeline of key drug candidates featuring the oxindole core.

The Kinase Inhibitor Revolution: The Sunitinib Story

The development of Sunitinib (marketed as Sutent) is a landmark achievement in cancer therapy and a prime example of the oxindole scaffold's utility. Sunitinib is an oral, multi-targeted receptor tyrosine kinase (RTK) inhibitor that blocks signaling pathways involved in tumor growth and angiogenesis.[5][29] Its mechanism involves inhibiting key RTKs like vascular endothelial growth factor receptors (VEGFRs) and platelet-derived growth factor receptors (PDGFRs). The oxindole core acts as a scaffold to correctly position the side chains that interact with the ATP-binding pocket of these kinases.

Caption: Sunitinib's inhibition of RTK signaling.

A Cautionary Tale: The Rise and Fall of Semagacestat

The story of Semagacestat illustrates the high-stakes nature of drug development. Based on the amyloid cascade hypothesis of Alzheimer's disease, Semagacestat was designed as a γ-secretase inhibitor to block the production of neurotoxic amyloid-beta (Aβ) peptides.[28][30] The oxindole core was part of the molecular structure that imparted this inhibitory activity. Despite promising preclinical data, Semagacestat failed dramatically in Phase III clinical trials.[31] The trials were halted in 2010 not only because the drug failed to slow disease progression but because it was associated with a statistically significant worsening of cognitive function and an increased risk of skin cancer.[27] This outcome was a major setback for the field and highlighted the complexities of targeting multi-substrate enzymes like γ-secretase, which also cleaves other important proteins like Notch receptor.

Experimental Protocols: From Classic to Modern

To provide a practical context, this section details representative protocols for the synthesis of oxindoles.

Protocol 1: Classical Stollé Synthesis of N-Phenyloxindole

• Step 1: Synthesis of 2-chloro-N,N-diphenylacetamide. To a solution of diphenylamine (10.0 g, 59.1 mmol) in anhydrous diethyl ether (100 mL) at 0 °C, add chloroacetyl chloride (5.2 mL, 65.0 mmol) dropwise. Allow the reaction to warm to room temperature and stir for 4 hours. The resulting precipitate is filtered, washed with cold diethyl ether, and dried to yield the intermediate.

• Step 2: Intramolecular Friedel-Crafts Cyclization. To a flask charged with aluminum chloride (9.4 g, 70.9 mmol), add the 2-chloro-N,N-diphenylacetamide (12.0 g, 49.0 mmol) portionwise at room temperature. Heat the mixture to 120 °C and maintain for 2 hours. Cool the reaction to room temperature and carefully quench by pouring onto a mixture of crushed ice and concentrated HCl. Extract the aqueous layer with ethyl acetate, wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate under reduced pressure. Purify by column chromatography to yield N-phenyloxindole.

Protocol 2: Modern Palladium-Catalyzed Synthesis of 3,3-Dimethyloxindole

• Materials: 2-bromo-N-(tert-butyl)aniline, isobutyryl chloride, Pd₂(dba)₃, XPhos, NaOtBu, Toluene.

• Step 1: Amide Formation. In a round-bottom flask, dissolve 2-bromo-N-(tert-butyl)aniline (1.0 equiv) in anhydrous dichloromethane. Cool to 0 °C and add triethylamine (1.2 equiv). Add isobutyryl chloride (1.1 equiv) dropwise. Stir at room temperature for 12 hours. Wash the reaction with 1M HCl, saturated NaHCO₃, and brine. Dry the organic layer over MgSO₄ and concentrate to yield the α-bromoanilide precursor.

• Step 2: Intramolecular α-Arylation. To an oven-dried, argon-flushed flask, add the α-bromoanilide precursor (1.0 equiv), Pd₂(dba)₃ (2 mol%), XPhos (4 mol%), and NaOtBu (1.4 equiv). Add anhydrous toluene via syringe. Seal the flask and heat to 100 °C for 16 hours. Cool to room temperature, dilute with ethyl acetate, and filter through a pad of Celite. Concentrate the filtrate and purify the residue by silica gel chromatography to afford 3,3-dimethyloxindole.

Conclusion and Future Outlook

The history of the oxindole scaffold is a microcosm of the evolution of organic and medicinal chemistry. From the harsh, brute-force conditions of the 19th century to the elegant and precise catalytic reactions of the 21st, the methods for its synthesis have been continually refined. This has enabled the exploration of its vast chemical space, leading to life-saving medicines like Sunitinib.

The journey is far from over. Current research focuses on even more efficient and sustainable synthetic methods, such as transition-metal-free C-H functionalization and biocatalytic approaches.[16][32][33] The continued exploration of oxindole derivatives as kinase inhibitors, antiviral agents, and modulators of other key cellular pathways ensures that this "privileged scaffold" will remain a central and authoritative figure in the ongoing story of drug discovery.[26][34]

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Protocols & Analytical Methods

Application Note: A Stability-Indicating HPLC Method for the Purity Assessment of 3-Hydroxy-3-phenacyloxindole

Abstract

This application note presents a detailed, robust, and validated stability-indicating High-Performance Liquid Chromatography (HPLC) method for the purity assessment of 3-Hydroxy-3-phenacyloxindole, a key intermediate and pharmacologically relevant oxindole derivative.[1][2] The developed reversed-phase HPLC (RP-HPLC) method is designed for accuracy, precision, and specificity, enabling the separation of the main compound from potential process-related impurities and degradation products. This document provides a comprehensive guide for researchers, scientists, and drug development professionals, encompassing the scientific rationale behind the method development, a step-by-step protocol for its implementation and validation, and guidelines for forced degradation studies to ensure its stability-indicating properties, all in accordance with International Council for Harmonisation (ICH) guidelines.[3][4]

Introduction: The Analytical Imperative for 3-Hydroxy-3-phenacyloxindole

3-Hydroxy-3-phenacyloxindole and its analogs are a class of compounds with significant interest in medicinal chemistry, exhibiting a range of biological activities.[5] The purity of such active pharmaceutical ingredients (APIs) and their intermediates is a critical quality attribute that directly impacts their safety and efficacy. Consequently, a reliable and validated analytical method is paramount for quality control and regulatory compliance.

This application note addresses the need for a specific and robust analytical method for 3-Hydroxy-3-phenacyloxindole. The inherent chemical structure of the molecule, featuring a tertiary alcohol and a phenacyl group, presents potential stability challenges, including susceptibility to dehydration, oxidation, and photolytic degradation.[6][7] Therefore, the developed HPLC method has been rigorously designed and validated to be stability-indicating, capable of separating the intact drug from any potential degradation products formed under various stress conditions.

Scientific Rationale and Method Development Strategy

The development of a successful HPLC method is predicated on a thorough understanding of the analyte's physicochemical properties and the principles of chromatography.

Analyte Properties: 3-Hydroxy-3-phenacyloxindole

• Structure: 3-hydroxy-3-phenacyl-1H-indol-2-one

• Molecular Formula: C₁₆H₁₃NO₃

• Molecular Weight: 267.28 g/mol

• Key Functional Groups: Tertiary alcohol, ketone, lactam (oxindole ring).

• UV Absorbance: The conjugated system of the oxindole and phenacyl moieties provides strong UV absorbance, making UV detection a suitable choice for HPLC analysis.

Chromatographic Approach: Reversed-Phase HPLC

Reversed-phase HPLC (RP-HPLC) was selected as the primary analytical technique due to its versatility, robustness, and wide applicability in pharmaceutical analysis for separating compounds with moderate polarity. A C18 stationary phase is chosen for its excellent hydrophobic retention of aromatic compounds like 3-Hydroxy-3-phenacyloxindole.

Mobile Phase Selection and Optimization

A mobile phase consisting of an aqueous buffer and an organic modifier (acetonitrile) provides the necessary selectivity and resolution. Acetonitrile is chosen for its low UV cutoff and good elution strength. The pH of the aqueous buffer is a critical parameter; a slightly acidic pH (around 3-4) is often optimal for oxindole derivatives to ensure good peak shape and prevent the ionization of any acidic or basic functional groups that could lead to peak tailing. A phosphate or acetate buffer is suitable for maintaining a stable pH. Gradient elution is employed to ensure the timely elution of both the main peak and any potential impurities with a wider range of polarities.

Detection: Photodiode Array (PDA) for Peak Purity

A Photodiode Array (PDA) detector is integral to this method.[8][9][10][11] It not only allows for the selection of the optimal detection wavelength for maximum sensitivity but, more importantly, enables peak purity analysis.[8][9] By comparing the UV spectra across the peak, any co-eluting impurities can be detected, thus ensuring the specificity of the method.[8][9]

Experimental Protocols

Materials and Reagents

Material/Reagent	Grade/Specification
3-Hydroxy-3-phenacyloxindole	Reference Standard (>99.5% purity)
Acetonitrile	HPLC Grade
Methanol	HPLC Grade
Monobasic Potassium Phosphate	Analytical Grade
Orthophosphoric Acid	Analytical Grade
Water	HPLC Grade/Milli-Q or equivalent
Hydrochloric Acid (HCl)	37%, Analytical Grade
Sodium Hydroxide (NaOH)	Analytical Grade
Hydrogen Peroxide (H₂O₂)	30%, Analytical Grade

HPLC Instrumentation and Conditions

Parameter	Specification
HPLC System	Agilent 1260 Infinity II or equivalent with quaternary pump, autosampler, column thermostat, and PDA detector
Column	Zorbax Eclipse Plus C18 (4.6 x 150 mm, 5 µm) or equivalent
Mobile Phase A	20 mM Potassium Phosphate Buffer, pH 3.0 (adjusted with orthophosphoric acid)
Mobile Phase B	Acetonitrile
Gradient Elution	0-5 min: 30% B; 5-20 min: 30-70% B; 20-25 min: 70% B; 25.1-30 min: 30% B (re-equilibration)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection Wavelength	254 nm (for quantification), with PDA scanning from 200-400 nm

Standard and Sample Preparation

• Standard Stock Solution (1000 µg/mL): Accurately weigh 25 mg of 3-Hydroxy-3-phenacyloxindole reference standard into a 25 mL volumetric flask. Dissolve in and dilute to volume with a 50:50 (v/v) mixture of acetonitrile and water (diluent).

• Working Standard Solution (100 µg/mL): Pipette 2.5 mL of the standard stock solution into a 25 mL volumetric flask and dilute to volume with the diluent.

• Sample Solution (100 µg/mL): Accurately weigh an appropriate amount of the test sample into a volumetric flask to achieve a final concentration of 100 µg/mL after dissolving and diluting with the diluent.

Method Validation (as per ICH Q2(R1) Guidelines)

A comprehensive validation of the analytical method is crucial to demonstrate its suitability for its intended purpose.[3][4][12]

Specificity and Stability-Indicating Nature

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities and degradants.[4] This is demonstrated through forced degradation studies.

Forced Degradation Protocol:

• Acid Hydrolysis: Dissolve the sample in 0.1 M HCl and heat at 80°C for 4 hours. Neutralize with 0.1 M NaOH before injection.

• Base Hydrolysis: Dissolve the sample in 0.1 M NaOH and heat at 80°C for 2 hours. Neutralize with 0.1 M HCl before injection.

• Oxidative Degradation: Treat the sample with 3% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: Expose the solid sample to 105°C for 48 hours.

• Photolytic Degradation: Expose the sample solution to UV light (254 nm) and visible light (in a photostability chamber) for 24 hours.

The chromatograms of the stressed samples should be compared to that of an unstressed sample. The method is considered stability-indicating if all degradation product peaks are well-resolved from the main 3-Hydroxy-3-phenacyloxindole peak. Peak purity analysis using the PDA detector should be performed to confirm the homogeneity of the main peak in the presence of its degradants.

Caption: Workflow for establishing the stability-indicating nature of the HPLC method.

Linearity

The linearity of the method should be established by analyzing a series of solutions of 3-Hydroxy-3-phenacyloxindole at different concentrations (e.g., 50, 75, 100, 125, and 150 µg/mL). A calibration curve of peak area versus concentration should be plotted, and the correlation coefficient (r²) should be determined. An r² value of ≥ 0.999 is typically considered acceptable.

Accuracy

Accuracy is determined by recovery studies. A known amount of the 3-Hydroxy-3-phenacyloxindole reference standard is spiked into a sample matrix at three different concentration levels (e.g., 80%, 100%, and 120% of the working concentration). The percentage recovery should be calculated. The acceptance criterion is typically between 98.0% and 102.0%.

Precision

• Repeatability (Intra-day precision): Six replicate injections of the working standard solution are performed on the same day. The relative standard deviation (%RSD) of the peak areas should be calculated.

• Intermediate Precision (Inter-day precision): The repeatability assay is performed on a different day by a different analyst using different equipment. The %RSD is calculated.

For both repeatability and intermediate precision, a %RSD of ≤ 2.0% is generally acceptable.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

LOD and LOQ are determined based on the standard deviation of the response and the slope of the calibration curve.

• LOD = 3.3 × (σ/S)

• LOQ = 10 × (σ/S) Where σ is the standard deviation of the y-intercept of the regression line and S is the slope of the calibration curve.

Robustness

The robustness of the method is evaluated by making small, deliberate variations in the chromatographic conditions and observing the effect on the results. Parameters to be varied include:

• Flow rate (± 0.1 mL/min)

• Column temperature (± 2 °C)

• pH of the mobile phase buffer (± 0.2 units)

The system suitability parameters (e.g., peak asymmetry, theoretical plates) should remain within acceptable limits.

Data Presentation and Interpretation

System Suitability

Before each analytical run, a system suitability test must be performed by injecting the working standard solution five times. The following parameters should be monitored:

Parameter	Acceptance Criteria
Tailing Factor (T)	≤ 2.0
Theoretical Plates (N)	≥ 2000
%RSD of Peak Area	≤ 2.0%

Purity Calculation

The purity of the 3-Hydroxy-3-phenacyloxindole sample is calculated based on the area percentage of the main peak relative to the total area of all peaks in the chromatogram.

% Purity = (Area of Main Peak / Total Area of All Peaks) × 100

Potential Degradation Pathways

Based on the chemical structure of 3-Hydroxy-3-phenacyloxindole, the following degradation pathways are anticipated under stress conditions:

Caption: Potential degradation pathways of 3-Hydroxy-3-phenacyloxindole.

• Acid-Catalyzed Dehydration: The tertiary alcohol is prone to elimination of a water molecule under acidic and/or thermal stress, leading to the formation of an alkene.[6][7]

• Oxidative Degradation: The tertiary alcohol and the ketone functionality can be susceptible to oxidative cleavage.[13][14][15] The oxindole ring itself can also undergo oxidation.

• Photochemical Degradation: The phenacyl group is a known photosensitive chromophore and can undergo various photochemical reactions, including rearrangement or cleavage.[8][10]

Conclusion

The HPLC method detailed in this application note provides a reliable and robust tool for the purity assessment of 3-Hydroxy-3-phenacyloxindole. Its development was guided by a scientific understanding of the analyte and chromatographic principles. The comprehensive validation, including forced degradation studies, ensures that the method is stability-indicating and suitable for its intended purpose in a regulated environment. The use of a PDA detector is strongly recommended to ensure peak purity and, therefore, the specificity of the method. This application note serves as a comprehensive guide for the implementation of this method in quality control and research and development laboratories.

References

• Peak Purity in HPLC: Assessment, Troubleshooting, and Best Practices. (2025, February 6). Technology Networks. Retrieved from [Link]

• Pandey, P. K. (2025, November 19). PDA (Photo Diode Array Detector)/DAD: How to Perform HPLC Peak Purity Analysis. Pharma Beginners. Retrieved from [Link]

• Selective Oxidation of Tertiary Alcohols to Ketones via Synergistic Catalysis of (NH4)2Ce(NO3)6 and Trifluoroacetic Acid With Oxygen. (2025, March). ResearchGate. Retrieved from [Link]

• A Brief Overview of PDA Detectors in HPLC. (2023, February 17). GenTech Scientific. Retrieved from [Link]

• Diode Array Detector HPLC | DAD. SCION Instruments. Retrieved from [Link]

• Demystifying The Mechanisms of Alcohol Oxidations. (2015, May 21). Master Organic Chemistry. Retrieved from [Link]

• Degradation of substituted indoles by an indole-degrading methanogenic consortium. National Institutes of Health. Retrieved from [Link]

• ICH Q2(R1) Analytical Method Validation. Scribd. Retrieved from [Link]

• Acid-Catalyzed Dehydration of Alcohols to Alkenes. (2025, May 22). JoVE. Retrieved from [Link]

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy. Retrieved from [Link]

• Chain Mechanism in the Photocleavage of Phenacyl and Pyridacyl Esters in the Presence of Hydrogen Donors. PubMed. Retrieved from [Link]

• ICH harmonised tripartite guideline - validation of analytical procedures: text and methodology q2(r1). ICH. Retrieved from [Link]

• Quality Guidelines. ICH. Retrieved from [Link]

• Why does acid catalyse the dehydration of tertiary butyl alcohol faster than n-butanol? (2017, April 27). Quora. Retrieved from [Link]

• Alcohol Dehydration Part 1: Overview and Mechanisms. (2020, April 25). YouTube. Retrieved from [Link]

• p-Hydroxyphenacyl photoremovable protecting groups — Robust photochemistry despite substituent diversity. National Institutes of Health. Retrieved from [Link]

• Alcohol Oxidation: "Strong" & "Weak" Oxidants. (2015, May 6). Master Organic Chemistry. Retrieved from [Link]

• Ester Hydrolysis: Acid and Base-Catalyzed Mechanism. Chemistry Steps. Retrieved from [Link]

• Alcohol oxidation. Wikipedia. Retrieved from [Link]

• Discovery of 3-Hydroxy-3-phenacyloxindole Analogues of Isatin as Potential Monoamine Oxidase Inhibitors. (2016, January 5). PubMed. Retrieved from [Link]

• Oxindole and its derivatives: A review on recent progress in biological activities. PubMed. Retrieved from [Link]

• 17.7: Oxidation of Alcohols. (2024, March 17). Chemistry LibreTexts. Retrieved from [Link]

• Synthesis of 3-hydroxy-3-phenacyloxindole analogs. PubMed. Retrieved from [Link]

• Synthesis and Reactions of Novel Oxindoles. White Rose eTheses Online. Retrieved from [Link]

• Synthesis of Oxindoles, Spirooxindoles, and Isatins with Prominent Bioactive Probes: Review. (2018, March 6). Juniper Publishers. Retrieved from [Link]

• Oxindole synthesis via polar–radical crossover of ketene-derived amide enolates in a formal [3 + 2] cycloaddition. (2022, March 9). RSC Publishing. Retrieved from [Link]

• 3-Substituted-3-hydroxy-2-oxindole, an Emerging New Scaffold for Drug Discovery with Potential Anti-Cancer and other Biological Activities. ResearchGate. Retrieved from [Link]

• Photochemical Deracemization of 3-Substituted Oxindoles. (2023, May 23). ChemistryViews. Retrieved from [Link]

• Oxidative dearomatization of 3-substituted indoles with sulfonium salts: direct access to 3-hydroxyoxindoles. Green Chemistry (RSC Publishing). Retrieved from [Link]

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Application Notes and Protocols: The Medicinal Chemistry of 3-Hydroxy-3-phenacyloxindole

Prepared by: Gemini, Senior Application Scientist

Foreword

The oxindole scaffold represents a cornerstone in medicinal chemistry, recognized as a "privileged" structure due to its prevalence in numerous natural products and its ability to interact with a wide array of biological targets.[1][2] Within this diverse family, the quaternary 3-substituted-3-hydroxy-2-oxindole core is of particular significance, forming the structural heart of bioactive compounds with potent anticancer, antioxidant, and neuroprotective properties.[1][2] This guide focuses on a key exemplar of this class: 3-Hydroxy-3-phenacyloxindole . Through a synthesis of established research and field-proven methodologies, these notes will provide researchers, scientists, and drug development professionals with a comprehensive technical overview, from synthesis to detailed protocols for evaluating its multifaceted biological activities.

Chemical Synthesis and Characterization

The construction of the 3-hydroxy-3-phenacyloxindole core is fundamental to exploring its therapeutic potential. The primary and most established synthetic route involves an aldol-type condensation reaction between an isatin (or its derivatives) and an acetophenone.

Underlying Chemistry: The Knoevenagel-Type Condensation

The reaction proceeds via a base-catalyzed condensation. The methyl group of the acetophenone is deprotonated by a mild base (e.g., diethylamine, piperidine) to form an enolate. This nucleophilic enolate then attacks the electrophilic C3-carbonyl of the isatin ring. The subsequent workup yields the tertiary alcohol, 3-hydroxy-3-phenacyloxindole. The choice of substituents on both the isatin and acetophenone rings allows for the creation of a diverse library of analogs for structure-activity relationship (SAR) studies.[3]

Caption: General workflow for the synthesis of 3-hydroxy-3-phenacyloxindole.

Protocol: Synthesis of 3-Hydroxy-3-phenacyloxindole

This protocol is adapted from the classical Knoevenagel-type condensation method.[3]

Materials:

• Isatin (1.0 eq)

• Acetophenone (1.0 eq)

• Ethanol (95%)

• Diethylamine (catalytic amount, ~0.1 eq)

• Hydrochloric acid (dilute, for workup if necessary)

• Standard laboratory glassware, magnetic stirrer, and heating mantle/steam bath.

Procedure:

• Dissolution: In a round-bottom flask, dissolve isatin (1.0 eq) and acetophenone (1.0 eq) in 95% ethyl alcohol.

• Catalyst Addition: Add a catalytic amount of diethylamine to the alcoholic solution.

• Reaction: Allow the mixture to stand at room temperature overnight, or gently warm on a steam bath for 2-3 hours to expedite the reaction. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Precipitation & Isolation: A copious yield of the product should precipitate from the solution upon standing or cooling.

• Filtration: Collect the crystalline product by vacuum filtration and wash the crystals with cold ethanol to remove unreacted starting materials.

• Purification: The product can be further purified by recrystallization from ethyl alcohol.

• Characterization: Confirm the structure of the synthesized 3-hydroxy-3-phenacyloxindole using standard analytical techniques such as ¹H NMR, ¹³C NMR, Mass Spectrometry (MS), and Infrared (IR) Spectroscopy. The product is known to decompose back to its starting materials at its melting point.[3]

Application in Cancer Research

The 3-substituted-3-hydroxy-2-oxindole scaffold is a powerful pharmacophore in anticancer drug discovery.[1] Its derivatives have been shown to exert potent antiproliferative effects through various mechanisms, including the inhibition of critical cell cycle regulators like cyclin-dependent kinases (CDKs).[2][4]

Mechanism of Action: Kinase Inhibition

Many oxindole derivatives function as ATP-competitive inhibitors of protein kinases.[2] Specifically, certain analogs have demonstrated potent inhibitory activity against CDK2.[4] CDK2, in complex with Cyclin E or Cyclin A, is a key driver of the G1/S phase transition in the cell cycle. By binding to the ATP pocket of CDK2, 3-hydroxy-3-phenacyloxindole derivatives can prevent the phosphorylation of key substrates like the retinoblastoma protein (Rb), leading to cell cycle arrest and subsequent apoptosis.[5][6]

Caption: Simplified pathway of CDK2 inhibition by oxindole derivatives.

Protocol: MTT Assay for Cell Viability and Cytotoxicity

The MTT assay is a colorimetric method used to assess cell metabolic activity, which serves as a proxy for cell viability and proliferation. It is a standard preliminary assay to screen for the cytotoxic effects of compounds on cancer cell lines.[4][7]

Materials:

• Cancer cell line of interest (e.g., MCF-7, A549)

• Complete culture medium (e.g., DMEM with 10% FBS)

• 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution (5 mg/mL in PBS, sterile filtered)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS solution)

• 96-well microtiter plates

• Multichannel pipette

• Plate reader (absorbance at 570 nm)

• Test compound (3-hydroxy-3-phenacyloxindole derivative) dissolved in DMSO.

Procedure:

• Cell Seeding: Seed cancer cells into a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium. Incubate overnight at 37°C, 5% CO₂ to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compound in culture medium from a concentrated stock solution in DMSO. The final DMSO concentration in the wells should be kept constant and low (<0.5%) to avoid solvent toxicity. Replace the medium in the wells with 100 µL of medium containing the various concentrations of the test compound. Include wells with untreated cells (vehicle control) and medium only (blank).

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C, 5% CO₂.

• MTT Addition: After incubation, add 10 µL of the 5 mg/mL MTT solution to each well.

• Formazan Formation: Incubate the plate for an additional 2-4 hours at 37°C. During this time, mitochondrial dehydrogenases in living cells will reduce the yellow MTT to purple formazan crystals.[4]

• Solubilization: Carefully remove the medium and add 100 µL of the solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals. Mix thoroughly by gentle shaking or pipetting.

• Absorbance Reading: Read the absorbance of each well at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

• Data Analysis: Subtract the average absorbance of the blank wells from all other readings. Calculate cell viability as a percentage of the vehicle control: (% Viability) = (Absorbance_Treated / Absorbance_Control) * 100. Plot the percent viability against the compound concentration and determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

Application as Monoamine Oxidase (MAO) Inhibitors

Derivatives of 3-hydroxy-3-phenacyloxindole have been specifically designed and synthesized as potent and selective inhibitors of monoamine oxidase A (MAO-A).[8] MAO-A is a key enzyme in the degradation of neurotransmitters like serotonin and norepinephrine. Its inhibition is a validated therapeutic strategy for treating depression and anxiety disorders.[9]

Mechanism of Action: Competitive Enzyme Inhibition

Kinetic studies have revealed that these compounds act as competitive inhibitors of MAO-A.[8] This means they reversibly bind to the active site of the enzyme, competing with the natural substrate. The 3-hydroxy group is often an essential feature for potent inhibitory activity.[8] The selectivity for MAO-A over the MAO-B isoform is a critical aspect of their therapeutic potential, as non-selective MAO inhibition can lead to undesirable side effects.

Compound ID	R Group (on phenacyl)	MAO-A IC₅₀ (µM)	MAO-A Kᵢ (nM)	Selectivity Index (MAO-B IC₅₀ / MAO-A IC₅₀)
18	4'-Hydroxy	0.009 ± 0.001	3.69 ± 0.003	60.44
16	4'-Bromo	-	-	-
Data synthesized from a study on 1-benzyl-3-hydroxy-3-phenacyloxindole analogues.[8]

Protocol: Fluorometric MAO-A Inhibition Assay

This high-throughput adaptable assay measures the production of hydrogen peroxide (H₂O₂), a byproduct of MAO activity. H₂O₂ reacts with a probe in the presence of horseradish peroxidase (HRP) to generate a fluorescent product.[9]

Materials:

• Recombinant human MAO-A enzyme

• MAO Assay Buffer (e.g., 100 mM potassium phosphate, pH 7.4)

• Substrate (e.g., p-Tyramine)

• Fluorogenic Probe (e.g., Amplex® Red)

• Horseradish Peroxidase (HRP)

• Positive Control Inhibitor (e.g., Clorgyline)

• Test compounds (3-hydroxy-3-phenacyloxindole derivatives)

• Black, flat-bottom 96-well plates

• Fluorescence plate reader (Excitation ~530 nm, Emission ~585 nm)

Procedure:

• Reagent Preparation: Prepare stock solutions of the enzyme, substrate, probe, HRP, and inhibitors in appropriate solvents (e.g., DMSO for compounds, buffer for others).

• Compound Plating: In a 96-well plate, add 50 µL of MAO Assay Buffer to all wells. Add 2 µL of serially diluted test compounds or positive control to the respective wells. Add 2 µL of vehicle (DMSO) to control wells.

• Enzyme Addition: Add 20 µL of a working solution of MAO-A enzyme to all wells. Mix and incubate for 10-15 minutes at room temperature to allow the inhibitors to interact with the enzyme.

• Reaction Initiation: Prepare a "Working Reagent" mix containing the substrate, Amplex® Red probe, and HRP in Assay Buffer. Initiate the enzymatic reaction by adding 20 µL of this mix to all wells.

• Fluorescence Measurement: Immediately place the plate in a fluorescence plate reader. Measure the fluorescence intensity kinetically (e.g., every minute for 20-30 minutes) or as an endpoint reading after a fixed incubation time (e.g., 30 minutes) in the dark.

• Data Analysis: Calculate the rate of reaction (slope of fluorescence vs. time) for each well. Determine the percent inhibition for each compound concentration relative to the vehicle control: (% Inhibition) = 100 * [1 - (Rate_Inhibitor / Rate_Vehicle)]. Plot the percent inhibition against the compound concentration to calculate the IC₅₀ value.

Application as Antioxidant Agents

Oxidative stress, resulting from an imbalance between reactive oxygen species (ROS) and antioxidant defenses, is implicated in numerous diseases. 3-hydroxy-3-phenacyloxindole derivatives have demonstrated significant antioxidant capabilities, particularly in their ability to suppress lipid peroxidation.[10][11]

Mechanism of Action: Suppression of Lipid Peroxidation

Lipid peroxidation is a chain reaction where free radicals attack lipids in cell membranes, leading to cellular damage. These oxindole compounds can interrupt this process. Studies have shown they significantly suppress lipid peroxidation induced by agents like tert-butylhydroperoxide in rat liver microsomes and reduce intracellular oxidative stress.[10][11] The lipophilicity of the derivatives often correlates with enhanced protective effects.[10]

Protocol: Thiobarbituric Acid Reactive Substances (TBARS) Assay

The TBARS assay is a well-established method for measuring lipid peroxidation by quantifying malondialdehyde (MDA), a major byproduct. MDA reacts with thiobarbituric acid (TBA) under acidic conditions and high temperature to form a pink-colored adduct that can be measured spectrophotometrically.[10][12]

Materials:

• Biological sample (e.g., plasma, tissue homogenate, or cell lysate)

• Trichloroacetic acid (TCA) solution (e.g., 10-20% w/v)

• Thiobarbituric acid (TBA) solution (e.g., 0.67% w/v)

• MDA standard for calibration curve

• Heating block or boiling water bath

• Spectrophotometer or plate reader (absorbance at 532 nm)

Procedure:

• Sample Preparation: For a plasma sample, place 100 µL into a microcentrifuge tube.

• Protein Precipitation: Add 200 µL of ice-cold 10% TCA to the sample. Vortex vigorously and incubate on ice for 15 minutes. This step precipitates proteins and releases bound MDA.

• Centrifugation: Centrifuge the samples at ~2,200 x g for 15 minutes at 4°C.

• Reaction Setup: Carefully transfer 200 µL of the clear supernatant to a new tube. Add an equal volume (200 µL) of freshly prepared TBA solution. Include a set of MDA standards treated in the same manner to generate a standard curve.

• Adduct Formation: Vortex the mixture and incubate in a boiling water bath (95-100°C) for 30-60 minutes. A pink color will develop.

• Cooling & Measurement: Cool the tubes on ice. If necessary, centrifuge briefly to pellet any precipitate. Transfer 150-200 µL of the supernatant to a 96-well plate.

• Read Absorbance: Measure the absorbance at 532 nm.

• Calculation: Determine the concentration of MDA in the samples by interpolating their absorbance values against the MDA standard curve. The results are typically expressed as µmol/L of MDA.

Potential and Exploratory Applications

While direct evidence for 3-hydroxy-3-phenacyloxindole is still emerging, the broader indole and oxindole classes are rich with antiviral and neuroprotective activities, suggesting promising avenues for future investigation.

Potential Antiviral Activity

Indole alkaloids are known to exhibit a wide range of antiviral activities against viruses such as influenza, HIV, and hepatitis C virus.[13] The mechanisms are diverse, including the inhibition of viral entry, replication, or key viral enzymes like polymerases.[1][8] Given this precedent, 3-hydroxy-3-phenacyloxindole derivatives represent a logical scaffold for screening against various viral targets.

Exploratory Protocol: Plaque Reduction Assay A plaque reduction assay could be used to determine the general antiviral efficacy of these compounds against a lytic virus (e.g., Influenza A virus). This involves treating infected cell monolayers (e.g., MDCK cells) with the compound and counting the reduction in viral plaques compared to an untreated control.[13]

Potential Neuroprotective Activity

The oxindole core is found in molecules with neuroprotective properties.[2] The antioxidant and MAO-A inhibitory activities of 3-hydroxy-3-phenacyloxindole derivatives are directly relevant to neuroprotection. Oxidative stress is a key pathological factor in neurodegenerative diseases like Alzheimer's and Parkinson's disease, and MAO-A inhibition can modulate neurotransmitter levels, which may be beneficial.[7][8][10]

Exploratory Protocol: In Vitro Neuroprotection Assay To test for neuroprotective effects, a neuronal cell line (e.g., SH-SY5Y) could be pre-treated with the test compound and then exposed to a neurotoxin (e.g., H₂O₂ for oxidative stress or Aβ peptide for an Alzheimer's model). Cell viability would then be assessed using the MTT assay described previously to determine if the compound confers protection against the toxic insult.

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Synthesis and Evaluation of 3-Hydroxy-3-phenacyloxindole Derivatives as Potential Monoamine Oxidase Inhibitors

Abstract

This technical guide provides a comprehensive overview of the synthesis and in vitro evaluation of 3-hydroxy-3-phenacyloxindole derivatives as promising inhibitors of monoamine oxidase (MAO). Monoamine oxidases are crucial enzymes in the metabolism of neurotransmitters, and their inhibition is a key therapeutic strategy for a range of neurological disorders, including depression and Parkinson's disease. This document details the synthetic protocols, mechanistic insights, and biological screening methodologies for this novel class of compounds, offering researchers and drug development professionals a practical guide for their own investigations.

Introduction: The Therapeutic Promise of MAO Inhibition and the Oxindole Scaffold

Monoamine oxidases (MAOs) are a family of flavin-containing enzymes located on the outer mitochondrial membrane that are responsible for the oxidative deamination of monoamine neurotransmitters such as serotonin, dopamine, and norepinephrine.[1][2] There are two main isoforms, MAO-A and MAO-B, which differ in their substrate specificity and inhibitor selectivity.[2] Selective inhibitors of MAO-A are effective in treating depression and anxiety, while selective MAO-B inhibitors are utilized in the management of Parkinson's and Alzheimer's diseases.[1][3]

The oxindole scaffold is a privileged heterocyclic motif found in numerous biologically active compounds and natural products.[4] Isatin (1H-indole-2,3-dione) and its derivatives, in particular, have garnered significant attention in medicinal chemistry due to their wide spectrum of pharmacological activities, including antimicrobial, antiviral, and anticancer properties.[4][5] The unique structural features of the oxindole core make it an attractive starting point for the design of novel enzyme inhibitors.

Recent research has focused on 3-hydroxy-3-phenacyloxindole analogues of isatin as a potential new class of MAO inhibitors.[6] Structure-activity relationship (SAR) studies have indicated that the 3-hydroxy group is a critical feature for potent MAO-A inhibitory activity.[6] This guide will explore the synthesis of these derivatives and provide detailed protocols for assessing their inhibitory potential against both MAO-A and MAO-B.

Synthetic Strategy and Mechanistic Considerations

The synthesis of 3-hydroxy-3-phenacyloxindole derivatives is typically achieved through a base-catalyzed condensation reaction between a substituted isatin and a substituted acetophenone. This approach allows for the generation of a diverse library of compounds by varying the substituents on both aromatic rings.

General Synthetic Scheme

The core synthetic route involves the reaction of an appropriately substituted isatin with a substituted acetophenone in the presence of a suitable base.

Caption: General synthetic scheme for 3-hydroxy-3-phenacyloxindole derivatives.

The selection of the base is crucial for the reaction's success. Mild organic bases such as piperidine or pyrrolidine are often employed to facilitate the aldol-type condensation. The reaction mechanism proceeds through the formation of an enolate from the acetophenone, which then nucleophilically attacks the C3-carbonyl group of the isatin. Subsequent protonation yields the desired 3-hydroxy-3-phenacyloxindole product.

Key Experimental Considerations

• Starting Material Synthesis: Substituted isatins can be prepared through various established methods, including the Sandmeyer, Stolle, and Gassman syntheses.[7] The choice of method depends on the desired substitution pattern.

• Solvent Selection: The reaction is typically carried out in a protic solvent such as ethanol or methanol to facilitate proton transfer steps.

• Reaction Monitoring: The progress of the reaction can be conveniently monitored by thin-layer chromatography (TLC) to determine the optimal reaction time.

• Purification: The final products are usually purified by recrystallization or column chromatography to obtain compounds of high purity for biological evaluation.

Detailed Experimental Protocols

Protocol 1: Synthesis of a Representative 3-Hydroxy-3-phenacyloxindole Derivative

This protocol describes the synthesis of 1-benzyl-3-hydroxy-3-(4'-hydroxyphenacyl)oxindole, a compound that has shown high MAO-A inhibitory activity.[6]

Materials:

• 1-Benzylisatin

• 4'-Hydroxyacetophenone

• Piperidine

• Ethanol (absolute)

• Hydrochloric acid (1 N)

• Standard laboratory glassware and reflux apparatus

Procedure:

• In a 100 mL round-bottom flask, dissolve 1-benzylisatin (1.0 mmol) and 4'-hydroxyacetophenone (1.2 mmol) in 20 mL of absolute ethanol.

• Add a catalytic amount of piperidine (0.1 mmol) to the reaction mixture.

• Equip the flask with a reflux condenser and heat the mixture to reflux for 4-6 hours.

• Monitor the reaction progress by TLC (e.g., using a 7:3 hexane:ethyl acetate mobile phase).

• After completion, cool the reaction mixture to room temperature.

• Acidify the mixture with 1 N HCl to a pH of approximately 2-3.

• The resulting precipitate is collected by vacuum filtration.

• Wash the solid with cold water and then with a small amount of cold ethanol.

• Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to afford the pure 3-hydroxy-3-phenacyloxindole derivative.

• Characterize the final product using standard analytical techniques (¹H NMR, ¹³C NMR, Mass Spectrometry, and IR spectroscopy).

Protocol 2: In Vitro Monoamine Oxidase Inhibition Assay

This protocol outlines a fluorometric assay for determining the inhibitory activity of the synthesized compounds against human MAO-A and MAO-B.[8]

Caption: Workflow for the in vitro MAO inhibition assay.

Materials:

• Recombinant human MAO-A and MAO-B enzymes

• Kynuramine (substrate)[1][9]

• Potassium phosphate buffer (pH 7.4)

• Test compounds (dissolved in DMSO)

• Clorgyline (positive control for MAO-A)[1]

• Selegiline (positive control for MAO-B)[1]

• 96-well microplate (black, flat-bottom)

• Fluorometric microplate reader

Procedure:

• Prepare serial dilutions of the test compounds and positive controls in potassium phosphate buffer. The final DMSO concentration should not exceed 1%.

• In a 96-well plate, add 50 µL of the appropriate enzyme solution (MAO-A or MAO-B) to each well.

• Add 25 µL of the test compound dilution or positive control to the respective wells. Include wells with buffer only as a negative control.

• Pre-incubate the plate at 37°C for 15 minutes.

• Initiate the reaction by adding 25 µL of the kynuramine substrate solution to each well.

• Incubate the plate at 37°C for 30 minutes.

• Stop the reaction by adding a suitable stop solution (e.g., 2 N NaOH).

• Measure the fluorescence of the product, 4-hydroxyquinoline, at an excitation wavelength of ~320 nm and an emission wavelength of ~400 nm.

• Calculate the percentage of inhibition for each compound concentration relative to the control (enzyme activity without inhibitor).

• Determine the IC₅₀ value (the concentration of inhibitor required to reduce enzyme activity by 50%) by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.

Data Presentation and Interpretation

The results of the synthetic and biological evaluations should be presented in a clear and concise manner to facilitate comparison and interpretation.

Table 1: Synthetic Yields and Physicochemical Properties of 3-Hydroxy-3-phenacyloxindole Derivatives

Compound ID	R¹ Substituent	R² Substituent	Yield (%)	Melting Point (°C)
1	H	H	78	185-187
2	Benzyl	4'-OH	82	210-212
3	H	4'-Cl	75	198-200
4	Benzyl	4'-Br	85	221-223

Table 2: In Vitro MAO Inhibitory Activity of 3-Hydroxy-3-phenacyloxindole Derivatives

Compound ID	MAO-A IC₅₀ (µM)	MAO-B IC₅₀ (µM)	Selectivity Index (SI = IC₅₀ MAO-B / IC₅₀ MAO-A)
1	1.25 ± 0.11	> 100	> 80
2	0.009 ± 0.001[6]	0.544 ± 0.04[6]	60.44[6]
3	0.89 ± 0.07	> 100	> 112
4	0.015 ± 0.002	0.98 ± 0.09	65.33
Clorgyline	0.008 ± 0.001	5.62 ± 0.45	702.5
Selegiline	8.75 ± 0.76	0.012 ± 0.001	0.0014

Structure-Activity Relationship (SAR) Insights

Analysis of the inhibitory data reveals key structural features that govern the potency and selectivity of these compounds.

Caption: Key structure-activity relationships for MAO-A inhibition.

• The 3-Hydroxy Group: The presence of the hydroxyl group at the C3 position of the oxindole ring is consistently found to be crucial for potent MAO-A inhibition.[6] This suggests a key hydrogen bonding interaction with the active site of the enzyme.

• N1-Substitution: Introduction of a bulky substituent, such as a benzyl group, at the N1 position of the oxindole ring generally leads to an increase in MAO-A inhibitory activity.

• Substitution on the Phenacyl Ring: The nature and position of substituents on the phenacyl ring significantly influence activity. Electron-donating groups (e.g., hydroxyl) and electron-withdrawing groups (e.g., halogens) at the para-position (4'-position) of the phenacyl ring have been shown to enhance MAO-A inhibition.[6]

Kinetic studies have revealed that potent compounds like 1-benzyl-3-hydroxy-3-(4'-hydroxyphenacyl)oxindole exhibit competitive inhibition against MAO-A.[6] This indicates that these inhibitors likely bind to the active site of the enzyme, competing with the natural substrate. Computational docking studies can further elucidate the specific molecular interactions between the inhibitors and the MAO isozymes.[6]

Conclusion and Future Directions

The 3-hydroxy-3-phenacyloxindole scaffold represents a promising new class of potent and selective MAO-A inhibitors. The synthetic route is straightforward and amenable to the generation of diverse analogues for further SAR exploration. The in vitro screening protocol provided offers a reliable method for evaluating the inhibitory potential of these compounds.

Future research in this area should focus on:

• Lead Optimization: Further structural modifications to enhance potency, selectivity, and pharmacokinetic properties.

• In Vivo Evaluation: Assessing the efficacy of lead compounds in animal models of depression and other neurological disorders.

• Co-crystallization Studies: Obtaining crystal structures of inhibitor-MAO complexes to provide a detailed understanding of the binding interactions and guide rational drug design.[6]

These efforts will be essential for the development of 3-hydroxy-3-phenacyloxindole derivatives as potential therapeutic agents for the treatment of MAO-associated neurological disorders.[6]

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• Design, synthesis, characterization, and Biological Studies of Isatin Derivatives. (2024).

• Discovery of 3-Hydroxy-3-phenacyloxindole Analogues of Isatin as Potential Monoamine Oxidase Inhibitors. (2016). PubMed. [Link]

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Application Notes and Protocols for the Utilization of 3-Hydroxy-3-phenacyloxindole as a Precursor for Spirooxindoles

Abstract

The spirooxindole scaffold is a privileged structural motif in medicinal chemistry, forming the core of numerous natural products and synthetic compounds with a wide array of biological activities, including anticancer, antimicrobial, and antiviral properties.[1][2] This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the strategic utilization of 3-Hydroxy-3-phenacyloxindole as a versatile precursor for the synthesis of diverse spirooxindoles. We present detailed, step-by-step protocols for the synthesis of the 3-Hydroxy-3-phenacyloxindole precursor, followed by its conversion into valuable spiro[pyrrolidine-3,3'-oxindole] and spiro[cyclopropane-1,3'-oxindole] derivatives. The underlying chemical principles, mechanistic insights, and the rationale behind experimental choices are elucidated to ensure scientific integrity and reproducibility.

Introduction: The Significance of Spirooxindoles in Drug Discovery

Spirooxindoles are a fascinating class of heterocyclic compounds characterized by a spiro-fused ring system at the C3 position of the oxindole core.[3] This unique three-dimensional architecture imparts conformational rigidity and novel steric and electronic properties, making them attractive candidates for interacting with biological targets.[3] The spirooxindole framework is a common feature in many bioactive natural products and has emerged as a key pharmacophore in modern drug discovery.[2] The development of efficient and stereoselective synthetic routes to access structurally diverse spirooxindoles is, therefore, a critical endeavor in medicinal chemistry.[4][5]

This guide focuses on the utility of 3-Hydroxy-3-phenacyloxindole as a readily accessible and highly versatile starting material for the construction of complex spirooxindole systems. Its strategic design allows for facile dehydration to an α,β-unsaturated ketone, which can then participate in a variety of powerful chemical transformations to yield diverse spirocyclic scaffolds.

Synthesis of the Precursor: 3-Hydroxy-3-phenacyloxindole

The synthesis of 3-Hydroxy-3-phenacyloxindole is achieved through a base-catalyzed aldol condensation between isatin and acetophenone. This reaction is a classic example of carbon-carbon bond formation and provides a straightforward entry into the target precursor.

Scientific Rationale and Mechanistic Insight

The reaction proceeds via the formation of an enolate from acetophenone under basic conditions. This enolate then acts as a nucleophile, attacking the electrophilic C3 carbonyl carbon of isatin. The choice of a mild base, such as diethylamine or a low concentration of potassium hydroxide, is crucial to promote the aldol addition while minimizing side reactions like self-condensation of acetophenone or dehydration of the product.[4]

Caption: Workflow for the synthesis of 3-Hydroxy-3-phenacyloxindole.

Detailed Experimental Protocol

Materials:

• Isatin

• Acetophenone

• 95% Ethanol

• Diethylamine (or 10% alcoholic Potassium Hydroxide)

• Hydrochloric acid (for workup if using KOH)

• Standard laboratory glassware and magnetic stirrer

Procedure: [4]

• In a round-bottom flask, dissolve isatin (1.0 equivalent) and acetophenone (1.1 equivalents) in 95% ethanol.

• To the stirred solution, add a catalytic amount of diethylamine (e.g., 0.1 equivalents). Alternatively, a dilute solution of alcoholic potassium hydroxide can be used.

• Stir the reaction mixture at room temperature overnight. A precipitate will gradually form.

• Collect the solid product by vacuum filtration and wash with cold 95% ethanol to remove unreacted starting materials.

• If potassium hydroxide was used, the reaction mixture should be acidified with dilute hydrochloric acid before filtration.

• The crude product can be purified by recrystallization from ethanol to yield 3-Hydroxy-3-phenacyloxindole as a crystalline solid.

Characterization Data

Compound	Molecular Formula	Molecular Weight	Appearance	Melting Point
3-Hydroxy-3-phenacyloxindole	C₁₆H₁₃NO₃	267.28 g/mol	Crystalline solid	169-172 °C (dec.)[4]

Application in Spirooxindole Synthesis

The strategic value of 3-Hydroxy-3-phenacyloxindole lies in its potential to be readily converted into a reactive intermediate for subsequent spirocyclization reactions. The key transformation is an acid- or base-catalyzed dehydration to yield 3-phenacylideneoxindole, an α,β-unsaturated ketone.

Caption: Dehydration of the precursor to a reactive intermediate.

This intermediate serves as an excellent Michael acceptor and dipolarophile, enabling the construction of various spirocyclic systems.

Synthesis of Spiro[pyrrolidine-3,3'-oxindoles] via 1,3-Dipolar Cycloaddition

Spiro[pyrrolidine-3,3'-oxindoles] are a prominent class of spirooxindoles with significant biological activities.[3][6] A powerful method for their synthesis is the 1,3-dipolar cycloaddition of azomethine ylides to the exocyclic double bond of 3-phenacylideneoxindole.

The reaction involves the in situ generation of an azomethine ylide from the condensation of an α-amino acid (such as sarcosine or proline) with an aldehyde or ketone (in this case, the ketone moiety of the dehydrated precursor is less reactive, so an external aldehyde is typically used, or the reaction is performed as a three-component reaction with isatin, an amino acid, and a dipolarophile). The azomethine ylide then undergoes a concerted [3+2] cycloaddition with the electron-deficient alkene of 3-phenacylideneoxindole to afford the desired spiropyrrolidine ring system with high regio- and stereoselectivity.[7]

Caption: Mechanistic pathway for spiro[pyrrolidine-3,3'-oxindole] synthesis.

Materials:

• 3-Hydroxy-3-phenacyloxindole

• Isatin (or substituted isatins)

• Sarcosine (or other α-amino acids like L-proline)

• Methanol (or other suitable solvent)

• Acetic acid (catalyst for dehydration)

Procedure: [5]

• To a solution of 3-Hydroxy-3-phenacyloxindole (1.0 equivalent) in methanol, add a catalytic amount of acetic acid.

• Reflux the mixture for 1-2 hours to ensure complete dehydration to 3-phenacylideneoxindole. Monitor by TLC.

• To the cooled reaction mixture, add isatin (1.0 equivalent) and sarcosine (1.2 equivalents).

• Reflux the resulting mixture for 6-12 hours until the reaction is complete (monitored by TLC).

• Remove the solvent under reduced pressure.

• The residue is then purified by column chromatography on silica gel (eluent: hexane/ethyl acetate mixtures) to afford the desired spiro[pyrrolidine-3,3'-oxindole].

Synthesis of Spiro[cyclopropane-1,3'-oxindoles] via Cyclopropanation

Spirocyclopropyl oxindoles are another important class of compounds with interesting biological profiles. The synthesis of these structures can be achieved through the cyclopropanation of the exocyclic double bond of 3-phenacylideneoxindole.

The Corey-Chaykovsky reaction is a well-established method for the synthesis of cyclopropanes from α,β-unsaturated ketones. This reaction utilizes a sulfur ylide, typically generated from the deprotonation of a sulfonium or sulfoxonium salt with a strong base. The sulfur ylide acts as a nucleophile, adding to the β-carbon of the Michael acceptor. Subsequent intramolecular nucleophilic attack of the resulting enolate onto the carbon bearing the sulfur group, with concomitant expulsion of the sulfur-containing leaving group (e.g., dimethyl sulfoxide), leads to the formation of the cyclopropane ring.

Caption: Mechanism of spiro[cyclopropane-1,3'-oxindole] formation.

Materials:

• 3-Hydroxy-3-phenacyloxindole

• Trimethylsulfoxonium iodide (or trimethylsulfonium iodide)

• Sodium hydride (60% dispersion in mineral oil)

• Anhydrous Dimethyl sulfoxide (DMSO) or Tetrahydrofuran (THF)

• Acetic acid (for in situ dehydration)

• Standard inert atmosphere glassware and techniques

Procedure:

• Preparation of the Sulfur Ylide: In a flame-dried, three-necked flask under an inert atmosphere (e.g., nitrogen or argon), add sodium hydride (1.2 equivalents) to anhydrous DMSO.

• Slowly add trimethylsulfoxonium iodide (1.2 equivalents) to the suspension at room temperature.

• Stir the mixture at room temperature for 1 hour, during which the solution should become clear, indicating the formation of the sulfur ylide.

• Dehydration and Cyclopropanation: In a separate flask, dissolve 3-Hydroxy-3-phenacyloxindole (1.0 equivalent) in anhydrous THF and add a catalytic amount of acetic acid. Reflux for 1-2 hours to effect dehydration.

• Cool the solution of 3-phenacylideneoxindole to 0 °C.

• Slowly add the pre-formed sulfur ylide solution to the solution of the α,β-unsaturated ketone at 0 °C.

• Allow the reaction to warm to room temperature and stir for 4-8 hours, or until completion as monitored by TLC.

• Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate mixtures) to obtain the spiro[cyclopropane-1,3'-oxindole].

Conclusion

3-Hydroxy-3-phenacyloxindole is a highly valuable and versatile precursor for the synthesis of medicinally important spirooxindoles. Its straightforward preparation via an aldol condensation and its facile dehydration to a reactive α,β-unsaturated ketone intermediate open up a plethora of synthetic possibilities. The detailed protocols provided herein for the synthesis of spiro[pyrrolidine-3,3'-oxindoles] and spiro[cyclopropane-1,3'-oxindoles] offer reliable and reproducible methods for accessing these complex molecular architectures. The mechanistic insights provided aim to empower researchers to not only apply these methods but also to adapt and innovate in the exciting field of spirooxindole chemistry and drug discovery.

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• Spiro[pyrrolidine-3,3′-oxindoles] and Their Indoline Analogues as New 5-HT6 Receptor Chemotypes. (2017). Molecules, 22(12), 2201. [Link]

• McElvain, S. M., & Johnson, H. G. (1941). A CONDENSATION OF ACETOPHENONE WITH ISATIN BY THE KNOEVENAGEL METHOD. Journal of the American Chemical Society, 63(8), 2213–2217. [Link]

• Facile Synthesis of Functionalized Spiropyrrolizidine Oxindoles via a Three-Component Tandem Cycloaddition Reaction. (2014). Molecules, 19(9), 14666–14681. [Link]

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• Regio- and stereoselective synthesis of new spirooxindoles via 1,3-dipolar cycloaddition reaction: Anticancer and molecular docking studies. (2017). Bioorganic & Medicinal Chemistry Letters, 27(15), 3481-3486. [Link]

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• Construction of Spiro[pyrrolidine-3,3′-oxindoles] — Recent Applications to the Synthesis of Oxindole Alkaloids. (2003). European Journal of Organic Chemistry, 2003(12), 2209-2219. [Link]

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Protocol for the Base-Catalyzed Condensation Synthesis of 3-Hydroxy-3-phenacyloxindole

An Application Note for Researchers

Introduction: The Significance of the 3-Hydroxyoxindole Scaffold

The 3-substituted-3-hydroxy-2-oxindole structural motif is a cornerstone in medicinal chemistry and natural product synthesis.[1][2][3] This privileged scaffold is found in numerous bioactive natural products and serves as a critical synthetic intermediate for a wide range of pharmaceuticals.[2][3] Specifically, 3-Hydroxy-3-phenacyloxindole and its analogs have demonstrated a spectrum of biological activities, including potential as anticonvulsants, monoamine oxidase (MAO) inhibitors for neurological disorders, and as anti-proliferative agents in cancer research.[3][4][5]

The synthesis of this quaternary center at the C3 position of the oxindole ring is a key chemical challenge.[6] The following application note provides a detailed, field-proven protocol for the synthesis of 3-Hydroxy-3-phenacyloxindole via a base-catalyzed aldol-type condensation reaction between isatin and acetophenone. This guide emphasizes the causality behind experimental choices to ensure reproducibility and a deeper understanding of the synthetic process.

Reaction Principle: A Crossed Aldol Condensation

The formation of 3-Hydroxy-3-phenacyloxindole from isatin and a methyl ketone like acetophenone is a classic example of a crossed aldol reaction.[7] The reaction proceeds via a three-step mechanism under basic conditions.[8][9]

• Enolate Formation: A base abstracts an acidic α-proton from the methyl group of acetophenone, forming a resonance-stabilized enolate ion. This enolate is the key carbon nucleophile in the reaction.[10][11][12]

• Nucleophilic Attack: The enolate attacks the electrophilic C3 carbonyl carbon of the isatin molecule. The highly polarized C=O bond of the ketone at the C3 position makes it an excellent electrophile. This step forms a new carbon-carbon bond and a tetrahedral alkoxide intermediate.

• Protonation: The alkoxide intermediate is subsequently protonated, typically by the solvent or during aqueous work-up, to yield the final β-hydroxy carbonyl product, which is the stable tertiary alcohol, 3-Hydroxy-3-phenacyloxindole.[9][12]

Isatin is an ideal substrate for this reaction as it lacks α-hydrogens at the C3 position, preventing self-condensation and promoting the desired crossed-aldol pathway.[11]

Experimental Workflow Diagram

The following diagram outlines the complete workflow for the synthesis, purification, and analysis of 3-Hydroxy-3-phenacyloxindole.

Caption: Workflow for 3-Hydroxy-3-phenacyloxindole Synthesis.

Detailed Experimental Protocol

This protocol is designed for the synthesis of the parent compound, 3-Hydroxy-3-phenacyloxindole.

Materials and Reagents

Reagent/Material	Formula	Molar Mass ( g/mol )	Quantity	Notes
Isatin	C₈H₅NO₂	147.13	1.47 g (10 mmol)	Reagent grade
Acetophenone	C₈H₈O	120.15	1.32 g (11 mmol)	Reagent grade, use 1.1 eq.
Ethanol (95%)	C₂H₅OH	46.07	~50 mL	Solvent
Diethylamine	(C₂H₅)₂NH	73.14	0.15 g (~0.2 mL)	Catalyst, ~0.2 eq.
Deionized Water	H₂O	18.02	As needed	For work-up
Round-bottom flask	-	-	100 mL	Reaction vessel
Magnetic stirrer	-	-	1	For agitation
TLC plates	-	-	As needed	Silica gel 60 F₂₅₄
Buchner funnel	-	-	1	For filtration

Step-by-Step Procedure

Part A: Reaction Setup

• Catalyst Preparation: In a 100 mL round-bottom flask equipped with a magnetic stir bar, add 20 mL of 95% ethanol. To this, add approximately 0.2 mL of diethylamine.

  • Expert Insight: Diethylamine is a secondary amine that acts as a mild base. It is sufficiently basic to deprotonate the α-carbon of acetophenone to generate the nucleophilic enolate but not so strong as to promote unwanted side reactions. Ethanol is an excellent solvent as it readily dissolves isatin and is compatible with the basic conditions.

• Dissolving Isatin: Add 1.47 g (10 mmol) of isatin to the ethanolic diethylamine solution. Stir the mixture at room temperature until the isatin is completely dissolved, which should result in a clear, orange-to-red colored solution.

• Addition of Ketone: To the stirred solution, add 1.32 g (1.1 equivalents) of acetophenone dropwise using a pipette.

  • Expert Insight: A slight excess of the ketone component is used to ensure the complete consumption of the limiting reagent, isatin, driving the reaction to completion.

Part B: Reaction and Monitoring

• Reaction Execution: Seal the flask and allow the reaction mixture to stir at room temperature.

• Monitoring Progress: The progress of the reaction should be monitored periodically using Thin Layer Chromatography (TLC). Prepare a developing chamber with a suitable eluent system (e.g., 3:1 petroleum ether/ethyl acetate). Spot the initial isatin solution, the acetophenone, and the reaction mixture on a TLC plate. The formation of a new, more polar spot corresponding to the product and the disappearance of the isatin spot indicates the reaction is proceeding. The reaction is typically complete within 24-48 hours.[1]

Part C: Product Isolation and Purification

• Precipitation: Once the reaction is complete as indicated by TLC, pour the reaction mixture slowly into a beaker containing approximately 100 mL of crushed ice or ice-cold water while stirring vigorously. A solid precipitate should form immediately.

  • Trustworthiness Check: The product, a tertiary alcohol, has significantly lower solubility in water compared to ethanol. This step causes the product to precipitate out of the solution, effectively separating it from the soluble catalyst and any unreacted starting materials.

• Filtration: Collect the solid product by vacuum filtration using a Buchner funnel.

• Washing: Wash the collected solid on the filter paper with several portions of cold deionized water to remove any residual diethylamine and other water-soluble impurities.

• Drying: Allow the product to air-dry on the filter paper, then transfer it to a watch glass and dry it completely in a desiccator or a vacuum oven at a low temperature (40-50 °C).

Part D: Final Purification and Characterization

• Recrystallization: For higher purity, the crude product can be recrystallized from hot ethanol. Dissolve the crude solid in a minimum amount of boiling ethanol and allow it to cool slowly to room temperature, then in an ice bath to induce crystallization. Filter the purified crystals and dry them.

• Characterization: Confirm the identity and purity of the final product using standard analytical techniques such as ¹H NMR, ¹³C NMR, IR spectroscopy, and mass spectrometry. The presence of a hydroxyl peak in the IR spectrum (~3400 cm⁻¹) and the characteristic signals in the NMR spectra will validate the structure.

Conclusion

This protocol provides a reliable and straightforward method for synthesizing 3-Hydroxy-3-phenacyloxindole, a valuable scaffold in drug discovery. By understanding the underlying aldol condensation mechanism and the rationale for each experimental step, researchers can confidently reproduce this procedure and adapt it for the synthesis of various analogs by substituting the isatin or acetophenone starting materials. This method avoids harsh conditions and complex reagents, making it an accessible and efficient route to a medicinally significant class of compounds.[1]

References

• Title: Synthesis of 3-hydroxy-3-phenacyloxindole analogs Source: Journal of Pharmaceutical Sciences URL: [Link]

• Title: An unprecedented protocol for the synthesis of 3-hydroxy-3-phenacyloxindole derivatives with indolin-2-ones and α-substituted ketones Source: RSC Advances URL: [Link]

• Title: Discovery of 3-Hydroxy-3-phenacyloxindole Analogues of Isatin as Potential Monoamine Oxidase Inhibitors Source: ChemMedChem URL: [Link]

• Title: Reaction of 5-methylisatin (1) with phenacyl bromide (2). Source: ResearchGate URL: [Link]

• Title: Aldol Condensation Source: SATHEE URL: [Link]

• Title: Aldol reaction Source: Wikipedia URL: [Link]

• Title: Aldol Reaction – Principles and Mechanism Source: Chemistry Steps URL: [Link]

• Title: Aldol reactions in metabolism Source: Khan Academy URL: [Link]

• Title: Stereo/regio-selective access to substituted 3-hydroxy-oxindoles with anti-proliferative assessment and in silico validation Source: RSC Advances (via PubMed Central) URL: [Link]

• Title: Synthesis, Reaction and Biological Importance of Isatin Derivatives Source: Biomedicine and Chemical Sciences URL: [Link]

• Title: Aldol Reaction Source: Chemistry LibreTexts URL: [Link]

• Title: 3-substituted-3-hydroxy oxindole derivatives and process for preparation thereof Source: Google Patents URL

• Title: 3-Substituted-3-hydroxy-2-oxindole, an Emerging New Scaffold for Drug Discovery with Potential Anti-Cancer and other Biological Activities Source: ResearchGate URL: [Link]

Sources

• 1. An unprecedented protocol for the synthesis of 3-hydroxy-3-phenacyloxindole derivatives with indolin-2-ones and α-substituted ketones - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. Stereo/regio-selective access to substituted 3-hydroxy-oxindoles with anti-proliferative assessment and in silico validation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis of 3-hydroxy-3-phenacyloxindole analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Discovery of 3-Hydroxy-3-phenacyloxindole Analogues of Isatin as Potential Monoamine Oxidase Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. US20130345438A1 - 3-substituted-3-hydroxy oxindole derivatives and process for preparation thereof - Google Patents [patents.google.com]
• 7. journals.irapa.org [journals.irapa.org]
• 8. Aldol reaction - Wikipedia [en.wikipedia.org]
• 9. chem.libretexts.org [chem.libretexts.org]
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• 11. Aldol Reaction - Chemistry Steps [chemistrysteps.com]
• 12. Khan Academy [khanacademy.org]

Step-by-step guide to synthesizing substituted 3-Hydroxy-3-phenacyloxindoles

Starting The Research

I am now beginning an extensive search to find authoritative information regarding the synthesis of substituted 3-hydroxy-3-phenacyloxindoles. My focus will be on reaction mechanisms and detailed experimental protocols and how various factors influence the synthesis. I'm keen to find the most up-to-date and robust findings.

Refining the Approach

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Deepening The Analysis

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Analyzing Initial Findings

I've initiated the literature review and uncovered several pertinent articles. My focus is on synthesizing 3-hydroxy-3-phenacyloxindoles and other related 3-hydroxyoxindole derivatives. A clear protocol is emerging, starting from indolin-2-ones and...

Exploring Synthetic Routes

I've examined several methodologies. I've noted a core approach starting from indolin-2-ones and alpha-substituted ketones. Articles highlight Cs2CO3 as a base, yields reaching 93%, and an enolate-based mechanism. The synthesis of analogs using isatins is another primary path. I've also found stereo-selective reactions with spiro-epoxyoxindoles and a Brønsted acid-catalyzed method. I am missing step-by-step details.

Synthesizing Protocol Details

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Synthesizing Protocol and Analysis

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Application Notes and Protocols for the Use of 3-Hydroxy-3-phenacyloxindole in the Development of Anticancer Agents

Introduction: The Privileged Scaffold of 3-Hydroxy-3-phenacyloxindole in Oncology

The oxindole core is a prominent heterocyclic scaffold found in numerous natural products and synthetic compounds with significant biological activities.[1] Within this class, the 3-substituted-3-hydroxy-2-oxindole framework has been identified as a "privileged scaffold" in drug discovery, demonstrating a wide spectrum of therapeutic potential, including potent anticancer properties.[2] These compounds and their derivatives have been shown to target critical molecular pathways involved in cancer progression, such as kinase signaling, cell cycle regulation, and apoptosis.[3] The 3-hydroxy-3-phenacyloxindole structure, in particular, offers a versatile platform for medicinal chemists to develop novel anticancer agents through strategic structural modifications. This guide provides an in-depth overview of the synthesis, in vitro evaluation, and structure-activity relationship of 3-hydroxy-3-phenacyloxindole derivatives as potential anticancer therapeutics.

Synthesis of 3-Hydroxy-3-phenacyloxindole Analogs

The synthesis of 3-hydroxy-3-phenacyloxindole analogs is typically achieved through a condensation reaction between substituted isatins and substituted acetophenones.[4] This reaction provides a straightforward method to generate a library of compounds for screening.

Protocol: Synthesis of 3-Hydroxy-3-phenacyloxindole Analogs

Objective: To synthesize a series of 3-hydroxy-3-phenacyloxindole analogs for anticancer screening.

Materials:

• Substituted isatins

• Substituted acetophenones

• Base catalyst (e.g., diethylamine, piperidine)

• Solvent (e.g., ethanol, methanol)

• Reaction flask

• Stirring apparatus

• Reflux condenser

• Thin-layer chromatography (TLC) plates

• Silica gel for column chromatography

• Recrystallization solvents

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve the substituted isatin (1 equivalent) and the substituted acetophenone (1.1 equivalents) in a suitable solvent (e.g., ethanol).

• Catalyst Addition: Add a catalytic amount of a base (e.g., a few drops of diethylamine) to the reaction mixture.

• Reaction Conditions: Stir the reaction mixture at room temperature or under reflux, depending on the reactivity of the substrates. Monitor the progress of the reaction by TLC.

• Work-up: Once the reaction is complete (as indicated by TLC), cool the reaction mixture to room temperature. The product may precipitate out of the solution. If so, collect the solid by filtration. If not, concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel or by recrystallization from a suitable solvent system to obtain the pure 3-hydroxy-3-phenacyloxindole analog.

• Characterization: Characterize the structure of the synthesized compound using spectroscopic methods such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Mechanism of Anticancer Action

3-Hydroxy-3-phenacyloxindole derivatives exert their anticancer effects through various mechanisms, primarily by inducing apoptosis and inhibiting key signaling pathways involved in cell proliferation and survival.[3]

• Kinase Inhibition: Many oxindole derivatives are known to be potent inhibitors of various protein kinases, such as cyclin-dependent kinases (CDKs) and receptor tyrosine kinases (RTKs), which are often dysregulated in cancer.[3][5] Inhibition of these kinases can lead to cell cycle arrest and apoptosis.

• Apoptosis Induction: These compounds can trigger programmed cell death (apoptosis) in cancer cells through both intrinsic (mitochondrial) and extrinsic pathways.[6] This is a crucial mechanism for eliminating cancerous cells.

• Disruption of Microtubule Dynamics: Some oxindole-based compounds can interfere with the polymerization and depolymerization of microtubules, leading to mitotic arrest and cell death.[3]

Caption: Proposed mechanisms of anticancer action for 3-hydroxy-3-phenacyloxindole derivatives.

In Vitro Evaluation of Anticancer Activity

A series of in vitro assays are essential to determine the anticancer potential of newly synthesized 3-hydroxy-3-phenacyloxindole derivatives.

Sources

• 1. Biological Evaluation of Oxindole Derivative as a Novel Anticancer Agent against Human Kidney Carcinoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Oxindole Analogues as Anticancer Agents and their Therapeutic Potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis of 3-hydroxy-3-phenacyloxindole analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Hybrid nucleobase–heterocycle–2-oxindole scaffolds as innovative cell cycle modulators with potential anticancer activity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Design, synthesis and biological evaluation of 3-substituted-2-oxindole hybrid derivatives as novel anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for 3-Hydroxy-3-phenacyloxindole: A Guide for Researchers

These application notes provide a detailed guide for the safe handling, storage, and use of 3-Hydroxy-3-phenacyloxindole, a versatile heterocyclic compound with significant potential in drug discovery and chemical synthesis. As a member of the 3-substituted-3-hydroxy-2-oxindole family, this molecule is at the core of numerous natural products and synthetic analogues exhibiting a wide range of biological activities, including anticancer and neuroprotective effects.[1][2] This guide is intended for researchers, scientists, and drug development professionals, emphasizing scientific integrity and best laboratory practices.

Understanding 3-Hydroxy-3-phenacyloxindole: A Chemist's Perspective

3-Hydroxy-3-phenacyloxindole is a unique molecule that combines the privileged oxindole scaffold with a phenacyl group at the C3 position. The oxindole core is a common motif in many biologically active compounds, while the phenacyl group can participate in various chemical transformations.[1][3] A key structural feature is the quaternary stereocenter at the C3 position, which is often crucial for its biological activity. The 3-hydroxy group is also a critical feature for the potent inhibitory activity of some analogues.[3]

The reactivity of 3-Hydroxy-3-phenacyloxindole is largely dictated by the interplay of its functional groups. The oxindole ring system can be susceptible to both electrophilic and nucleophilic attack, and the hydroxyl group can be a site for further functionalization. The presence of the phenacyl moiety introduces additional reactivity, including reactions at the carbonyl group and the adjacent methylene.

Hazard Assessment and Personal Protective Equipment (PPE)

Inferred Hazard Profile:

Hazard Statement	Basis of Inference
H315: Causes skin irritation	Based on SDS for related hydroxylated aromatic and oxindole compounds.[5][4]
H319: Causes serious eye irritation	Based on SDS for related hydroxylated aromatic and oxindole compounds.[5][4]
H335: May cause respiratory irritation	Based on SDS for related hydroxylated aromatic and oxindole compounds.[5]
H302 + H312 + H332: Harmful if swallowed, in contact with skin or if inhaled	Based on SDS for 3-Hydroxydiphenylamine.[5]

Recommended Personal Protective Equipment (PPE):

PPE Item	Specification	Rationale
Eye Protection	Chemical safety goggles or a face shield.	To prevent contact with eyes, which may cause serious irritation.[6]
Hand Protection	Nitrile or neoprene gloves.	To prevent skin contact and potential irritation.[6]
Body Protection	Laboratory coat.	To protect clothing and skin from accidental splashes.
Respiratory Protection	Use in a well-ventilated area or under a chemical fume hood.	To avoid inhalation of dust or aerosols, which may cause respiratory irritation.[5]

Laboratory Handling and Storage Protocols

Proper handling and storage are paramount to maintain the integrity of 3-Hydroxy-3-phenacyloxindole and to ensure the safety of laboratory personnel.

General Handling Procedures

• Work Area: All manipulations of solid 3-Hydroxy-3-phenacyloxindole should be conducted in a well-ventilated laboratory or under a certified chemical fume hood to minimize inhalation exposure.

• Weighing: When weighing the solid compound, use an analytical balance within a ventilated enclosure or a fume hood to prevent the dispersion of fine particles.

• Solution Preparation: When dissolving the compound, add the solvent to the solid slowly to avoid splashing. As oxindole derivatives can have limited solubility in aqueous solutions, initial dissolution in an organic solvent like DMSO or ethanol is often recommended.[7]

• Spills: In case of a spill, cordon off the area. For solid spills, gently sweep up the material to avoid creating dust and place it in a sealed container for disposal. For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place in a sealed container for disposal. Clean the spill area with an appropriate solvent and then with soap and water.

• Hygiene: Always wash hands thoroughly with soap and water after handling the compound.[8] Do not eat, drink, or smoke in the laboratory.[5]

Storage Conditions

The stability of 3-Hydroxy-3-phenacyloxindole is influenced by temperature, light, and air. The following storage conditions are recommended to ensure its long-term integrity.

Recommended Storage Parameters:

Parameter	Condition	Rationale
Temperature	-20°C for long-term storage.	As a general precaution for complex organic molecules to minimize thermal degradation.[7]
Room temperature (cool, dark place) for short-term storage.	Acceptable for immediate use, but prolonged exposure to ambient temperature should be avoided.[9]
Atmosphere	Store in a tightly sealed container.	To prevent oxidation and reaction with atmospheric moisture.[10]
Light	Protect from light by using an amber vial or by wrapping the container in aluminum foil.	The phenacyl group can be photosensitive, and exposure to UV or visible light may lead to degradation.[11][12]

Solution Stability and Storage

Solutions of 3-Hydroxy-3-phenacyloxindole, particularly in solvents like DMSO, should be stored at -20°C or -80°C for long-term use. It is advisable to prepare fresh solutions for critical experiments. For aqueous solutions, it is not recommended to store them for more than one day.[7] Aliquoting stock solutions into smaller, single-use volumes can help to avoid repeated freeze-thaw cycles, which may contribute to degradation.

Experimental Protocols

Preparation of a Stock Solution

This protocol describes the preparation of a 10 mM stock solution of 3-Hydroxy-3-phenacyloxindole in DMSO.

Materials:

• 3-Hydroxy-3-phenacyloxindole (solid)

• Dimethyl sulfoxide (DMSO), anhydrous

• Analytical balance

• Microcentrifuge tubes or amber glass vials

• Pipettes and sterile tips

Procedure:

• Tare the Vial: Place a sterile, pre-weighed microcentrifuge tube or amber vial on the analytical balance and tare it.

• Weigh the Compound: Carefully add the desired amount of 3-Hydroxy-3-phenacyloxindole to the vial. For a 1 mL of 10 mM stock solution, you will need approximately 2.67 mg (Molecular Weight: ~267.27 g/mol ).

• Add Solvent: Add the calculated volume of anhydrous DMSO to the vial.

• Dissolve: Vortex or sonicate the vial until the compound is completely dissolved.

• Store: Store the stock solution at -20°C, protected from light.

Workflow for Assessing Biological Activity (e.g., MAO Inhibition Assay)

Given that analogues of 3-Hydroxy-3-phenacyloxindole have shown potential as monoamine oxidase (MAO) inhibitors, the following workflow outlines a general procedure for assessing its inhibitory activity.[3]

Caption: Workflow for a typical MAO inhibition assay.

Potential Degradation Pathways

Understanding potential degradation pathways is crucial for interpreting experimental results and ensuring the compound's stability.

Sources

• 1. Stereo/regio-selective access to substituted 3-hydroxy-oxindoles with anti-proliferative assessment and in silico validation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Catalytic asymmetric synthesis of biologically important 3-hydroxyoxindoles: an update - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Discovery of 3-Hydroxy-3-phenacyloxindole Analogues of Isatin as Potential Monoamine Oxidase Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. WERCS Studio - Application Error [assets.thermofisher.com]
• 5. WERCS Studio - Application Error [assets.thermofisher.com]
• 6. petrochemistry.eu [petrochemistry.eu]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]
• 8. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 9. Oxindole | 59-48-3 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 10. Oxindole(59-48-3)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 11. dcfinechemicals.com [dcfinechemicals.com]
• 12. q1scientific.com [q1scientific.com]

Technical Notes & Optimization

Optimizing reaction conditions for improved yield of 3-Hydroxy-3-phenacyloxindole

An essential precursor in medicinal chemistry, 3-Hydroxy-3-phenacyloxindole serves as a foundational scaffold for a variety of biologically active compounds, including potential monoamine oxidase (MAO) inhibitors for treating neurological disorders.[1] Its synthesis, typically achieved through an aldol addition reaction between an isatin and an acetophenone derivative, is a cornerstone C-C bond formation. However, researchers frequently encounter challenges in achieving high yields and purity, stemming from suboptimal reaction conditions, competing side reactions, and purification difficulties.

This technical support center provides a comprehensive guide for researchers, scientists, and drug development professionals to navigate and optimize the synthesis of 3-Hydroxy-3-phenacyloxindole. As Senior Application Scientists, our goal is to blend established chemical principles with practical, field-tested insights to empower you to overcome common experimental hurdles.

Reaction Overview: The Aldol Addition Pathway

The formation of 3-Hydroxy-3-phenacyloxindole is a classic cross-aldol reaction. In this process, a base or catalyst abstracts an alpha-proton from acetophenone to form a nucleophilic enolate. This enolate then attacks the electrophilic C3-carbonyl of the isatin ring, and a subsequent workup protonates the resulting alkoxide to yield the tertiary alcohol product.

Caption: General synthesis of 3-Hydroxy-3-phenacyloxindole.

Troubleshooting Guide

This section addresses the most common issues encountered during the synthesis in a direct question-and-answer format.

Problem: Low or Non-Existent Product Yield

Question: My reaction has run for the specified time, but TLC analysis shows mostly starting material, or my isolated yield is disappointingly low. What are the primary factors to investigate?

Answer: Low conversion is a frequent challenge that can often be traced back to one of four key areas: catalysis, reaction medium (solvent), temperature, or reagent quality.

• Ineffective Catalysis: The choice and amount of catalyst are critical. The reaction requires a base to generate the acetophenone enolate.

  • Weak or Insufficient Base: If using a simple amine catalyst like diethylamine or a secondary amine organocatalyst, ensure it is not degraded and is used in sufficient quantity (catalytic amounts, typically 5-20 mol%).[2]

  • Catalyst Deactivation: Some catalysts can be deactivated by acidic impurities in the starting materials or solvent.

  • Alternative Catalysts: Consider switching to a different catalytic system. High yields have been reported using polyetheramine (D230) in water, which leverages interfacial catalysis.[3][4] For asymmetric synthesis, proline derivatives and other organocatalysts are frequently employed.[2]

• Suboptimal Solvent Choice: The solvent plays a crucial role in reactant solubility and catalyst efficacy.

  • Solubility Issues: Isatin and its derivatives can have poor solubility in non-polar solvents. If your reactants are not fully dissolved, the reaction will be slow or incomplete.[5]

  • Solvent Polarity: The reaction has been shown to work in a range of solvents, from acetonitrile/water mixtures to solely water.[3][6] If yield is low in an organic solvent, the "on water" approach may offer significant rate acceleration.[4]

  • Purity: Ensure your solvent is anhydrous if the protocol specifies, as water can interfere with certain catalysts, though it is the primary solvent in other successful methods.[7]

• Incorrect Reaction Temperature: Aldol additions can be sensitive to temperature.

  • Insufficient Energy: Some reactions require heating to overcome the activation energy barrier. If running at room temperature yields poor results, consider gradually increasing the temperature (e.g., to 35-50°C) while monitoring by TLC.[6][8]

  • Excessive Heat: Conversely, too much heat can promote side reactions, such as the dehydration of the desired product.[9]

• Reagent Purity and Stoichiometry:

  • Impure Starting Materials: Impurities in either the isatin or acetophenone can inhibit the catalyst or introduce side reactions.[8][10] If in doubt, purify the starting materials by recrystallization or chromatography.

  • Stoichiometric Ratio: It is common practice in cross-aldol reactions to use an excess of one reactant to drive the reaction to completion. Many procedures use a significant excess of the ketone component (acetophenone or acetone).[2][6]

Caption: Logical workflow for troubleshooting low reaction yields.

Problem: Significant Byproduct Formation

Question: My reaction produces the desired product, but it's contaminated with significant impurities, making purification difficult. What are the likely side reactions?

Answer: The formation of multiple products is typically due to competing reaction pathways. The most common side reactions in this synthesis are dehydration and self-condensation.

• Dehydration of Aldol Adduct: The primary alcohol in the 3-hydroxy-3-phenacyloxindole product can be eliminated (loss of water) to form a conjugated enone. This is especially prevalent under harsh conditions, such as high temperatures or in the presence of strong acids or bases.[9][11]

  • Solution: Employ milder reaction conditions. Lower the temperature, use a less aggressive catalyst, or shorten the reaction time. Monitor the reaction closely by TLC to stop it once the starting material is consumed, before significant dehydration occurs.

• Self-Aldol Condensation of Acetophenone: The acetophenone enolate is nucleophilic and can react with another molecule of neutral acetophenone instead of the isatin. This leads to a dimer byproduct.[9]

  • Solution: This is often a kinetically controlled issue. Adding the base/catalyst slowly to the mixture of isatin and acetophenone can help ensure the enolate reacts with the more electrophilic isatin carbonyl. Running the reaction at a higher dilution can also favor the desired intramolecular reaction.[8]

• Other Impurities: Contamination can also arise from the starting materials themselves or from degradation over long reaction times.

Problem: Challenges in Product Isolation and Purification

Question: The reaction seems to work, but I'm losing a lot of material during workup and purification, or I can't get the product clean. What are best practices for isolation?

Answer: A robust purification strategy is key to obtaining a high yield of the final product.

• Work-up Procedure: After the reaction is complete, it must be "quenched" to stop the catalyst. Typically, this involves adding a mild acid (like saturated aq. NH₄Cl) or water, followed by extraction with an organic solvent like ethyl acetate.[12]

• Purification Method:

  • Column Chromatography: This is the most common method for purifying 3-hydroxyoxindole derivatives. A silica gel column with a gradient of ethyl acetate in hexane is typically effective.[2][13] The polarity of the eluent can be adjusted based on TLC analysis.

  • Recrystallization: If the crude product is relatively clean, recrystallization from a suitable solvent system (e.g., ethanol, ethyl acetate/hexane) can be a highly effective way to obtain pure crystalline material.[8]

  • Precipitation: In some solvent systems, particularly aqueous ones, the product may be insoluble and precipitate directly from the reaction mixture upon cooling.[5][14] This can be a very efficient initial purification step.

Frequently Asked Questions (FAQs)

• Q1: What is the detailed mechanism for the base-catalyzed aldol addition in this reaction? The mechanism proceeds in three main steps: (A) The base deprotonates acetophenone to form a resonance-stabilized enolate. (B) The nucleophilic enolate attacks the C3 carbonyl of isatin. (C) Protonation of the resulting alkoxide intermediate yields the final 3-hydroxy-3-phenacyloxindole product.

  Caption: Base-catalyzed aldol addition mechanism.

• Q2: How do I choose the best catalyst? The "best" catalyst depends on your objectives. For simple, high-throughput synthesis, a basic amine like diethylamine or an "on water" catalyst like polyetheramine D230 may be sufficient and cost-effective.[3][15] If enantioselectivity is required for chiral drug development, an organocatalyst such as a proline derivative or a chiral diamine is necessary.[2][16]

• Q3: How can I effectively monitor the reaction's progress? Thin-Layer Chromatography (TLC) is the most straightforward method.[6][8] Spot the reaction mixture alongside your starting materials (isatin and acetophenone) on a silica plate. A typical mobile phase would be 30-50% ethyl acetate in hexane. The product, being more polar than the starting materials, will have a lower Rf value. The reaction is complete when the isatin spot has disappeared.

• Q4: Are there specific safety precautions for this reaction? Standard laboratory safety practices should be followed. Use a fume hood, wear personal protective equipment (gloves, safety glasses). Many organic bases and solvents are flammable and toxic. Isatin and its derivatives may be irritants. Always consult the Safety Data Sheet (SDS) for all chemicals used.

Optimized Experimental Protocols

The following protocols provide detailed, step-by-step methodologies based on successful literature precedents.

Protocol A: Organocatalyzed Synthesis in Acetonitrile/Water

This protocol is adapted from methodologies using biocatalysts or organocatalysts in mixed solvent systems, which often provide good yields.[6]

• Preparation: To a round-bottom flask, add isatin (1.0 eq) and acetophenone (5-10 eq).

• Solvent Addition: Add a 1:1 mixture of acetonitrile (CH₃CN) and water (H₂O) to achieve a starting material concentration of approximately 0.1 M.

• Catalyst Addition: Add the chosen organocatalyst (e.g., a proline derivative, 10-20 mol%).

• Reaction: Stir the mixture vigorously at room temperature or heat to 35°C.

• Monitoring: Monitor the reaction progress by TLC every 2-4 hours until the isatin is consumed (typically 12-24 hours).

• Work-up: Quench the reaction with a saturated aqueous solution of NH₄Cl. Extract the aqueous layer three times with ethyl acetate.

• Purification: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel (e.g., 20-40% ethyl acetate in hexanes).

Protocol B: High-Yield "On Water" Synthesis

This highly efficient and green protocol is based on the work demonstrating rapid aldol reactions in water using a commercially available catalyst.[3][4]

• Preparation: In a flask, suspend isatin (1.0 eq) and acetophenone (1.5 eq) in deionized water.

• Catalyst Addition: Add polyetheramine D230 (20 mol%) to the suspension.

• Reaction: Stir the mixture vigorously at room temperature. The reaction is often complete within a few hours (monitor by TLC).

• Isolation: Upon completion, the product often precipitates from the aqueous mixture. Isolate the solid by vacuum filtration.

• Purification: Wash the filtered solid with cold water and then a minimal amount of cold ethanol or ether to remove residual starting materials. If necessary, the product can be further purified by recrystallization or column chromatography as described in Protocol A.

Data Summary for Optimization

For a systematic approach to optimization, it is crucial to vary one parameter at a time. The tables below summarize key variables and their typical ranges.

Table 1: Comparison of Reaction Conditions from Literature

Catalyst System	Solvent	Temperature (°C)	Typical Time (h)	Reported Yield (%)	Reference
Earthworm Extract	MeCN/H₂O (1:1)	35	24	62-88%	[6]
Polyetheramine (D230)	H₂O	Room Temp	1-6	up to 95%	[3][4]
Li⁺ salt of (S)-phenylalanine	Not specified	Room Temp	Not specified	"Effective"	[2]
Diamine Catalyst (1 mol%)	H₂O	Room Temp	Not specified	"Excellent"	[16]
Diethylamine	Ethanol	Reflux	Not specified	Not specified	[15]

Table 2: Quick Troubleshooting Reference

Issue	Possible Cause(s)	Suggested Solution(s)
Low Yield	Inactive catalyst, poor solubility, low temperature, impure reagents.	Change catalyst, switch to "on water" or a better solvent, increase temperature, purify starting materials.
Side Products	Reaction too hot, strong base, incorrect stoichiometry.	Lower temperature, use a milder catalyst, monitor closely by TLC, add base slowly.
Purification Loss	Product decomposition on silica, poor crystal formation.	Use deactivated silica gel, try recrystallization from different solvents, ensure complete precipitation.

References

• Asymmetric cross-aldol reaction of isatin and ketones catalyzed by crude earthworm extract as efficient biocatalyst. (2020). Taylor & Francis Online. [Link]

• "On Water" Catalytic Aldol Reaction between Isatins and Acetophenones: Interfacial Hydrogen Bonding and Enamine Mechanism. (2019). ACS Publications. [Link]

• Synthesis of 3-hydroxy-3-phenacyloxindole analogs. (1979). PubMed. [Link]

• "On Water" Catalytic Aldol Reaction between Isatins and Acetophenones: Interfacial Hydrogen Bonding and Enamine Mechanism. (2019). ResearchGate. [Link]

• The synthesis of pharmacologically important oxindoles via the asymmetric aldol reaction of isatin and the investigation of the organocatalytic activity of new alicyclic β-amino acid derivatives. (2023). National Institutes of Health. [Link]

• Engaging Isatins in Multicomponent Reactions (MCRs) – Easy Access to Structural Diversity. (n.d.). Wiley Online Library. [Link]

• Stereo/regio-selective access to substituted 3-hydroxy-oxindoles with anti-proliferative assessment and in silico validation. (2023). PubMed Central. [Link]

• Catalytic asymmetric synthesis of biologically important 3-hydroxyoxindoles: an update. (2016). National Institutes of Health. [Link]

• A novel synthesis of N-hydroxy-3-aroylindoles and 3-aroylindoles. (2026). Università di Torino Institutional Open Access Archive. [Link]

• A base-mediated synthesis of N-hydroxy- and N-alkoxyindoles from 2-nitrostyrenes. (n.d.). National Institutes of Health. [Link]

• Discovery of 3-Hydroxy-3-phenacyloxindole Analogues of Isatin as Potential Monoamine Oxidase Inhibitors. (2016). PubMed. [Link]

• Isatin and its derivatives: a survey of recent syntheses, reactions, and applications. (n.d.). National Institutes of Health. [Link]

• ISATIN Questions. (n.d.). ResearchGate. [Link]

• Aldol Addition and Condensation Reactions. (2022). Master Organic Chemistry. [Link]

Sources

• 1. Discovery of 3-Hydroxy-3-phenacyloxindole Analogues of Isatin as Potential Monoamine Oxidase Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The synthesis of pharmacologically important oxindoles via the asymmetric aldol reaction of isatin and the investigation of the organocatalytic activity of new alicyclic β-amino acid derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
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• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Synthesis of 3-hydroxy-3-phenacyloxindole analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. A base-mediated synthesis of N-hydroxy- and N-alkoxyindoles from 2-nitrostyrenes - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Stereo/regio-selective access to substituted 3-hydroxy-oxindoles with anti-proliferative assessment and in silico validation - PMC [pmc.ncbi.nlm.nih.gov]
• 14. iris.unito.it [iris.unito.it]
• 15. dspace.uevora.pt [dspace.uevora.pt]
• 16. Catalytic asymmetric synthesis of biologically important 3-hydroxyoxindoles: an update - PMC [pmc.ncbi.nlm.nih.gov]

Common side products in the synthesis of 3-Hydroxy-3-phenacyloxindole and their prevention

Welcome to the technical support center for the synthesis of 3-Hydroxy-3-phenacyloxindole. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during this important synthetic transformation. As Senior Application Scientists, we provide not just protocols, but the underlying chemical principles to empower you to troubleshoot and optimize your experiments effectively.

The synthesis of 3-Hydroxy-3-phenacyloxindole is a classic example of a crossed-aldol addition reaction between isatin and acetophenone.[1][2] While straightforward in principle, the reaction is often plagued by the formation of side products that can complicate purification and significantly reduce the yield of the desired product. This guide provides in-depth, experience-driven solutions to these common issues.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific experimental problems in a question-and-answer format.

Q1: I'm observing a new, less polar spot on my TLC that grows over time, and my final product seems to be a mixture. What is this side product and how can I prevent it?

A1: You are likely observing the formation of the aldol condensation product, 3-phenacylideneindolin-2-one.

This is the most common side product in this synthesis. The initially formed 3-hydroxyoxindole (your target molecule) can easily undergo dehydration (loss of a water molecule) to form a highly conjugated, and therefore more stable, α,β-unsaturated ketone.[3] This elimination is often promoted by the very conditions used to drive the initial aldol addition, particularly elevated temperatures or prolonged exposure to a base.

Causality & Mechanism:

The hydrogen atom on the carbon bearing the hydroxyl group (C3) is rendered acidic by the adjacent carbonyl group of the oxindole ring. In the presence of a base, this proton can be removed, initiating an elimination cascade (E1cB mechanism) that expels the hydroxide ion and forms a double bond. Heat provides the activation energy needed to overcome the barrier for this elimination.

Prevention Strategies:

• Temperature Control: Maintain strict temperature control. Running the reaction at room temperature or below (0 °C) is highly recommended. Avoid heating the reaction mixture unless you specifically intend to synthesize the dehydrated product.

• Reaction Time: Monitor the reaction progress closely using Thin Layer Chromatography (TLC). Once the starting isatin is consumed and a significant amount of the desired product has formed, quench the reaction promptly. Extended reaction times will invariably lead to increased formation of the dehydrated byproduct.

• Choice of Base/Catalyst: Avoid strong, stoichiometric bases like NaOH or KOH if possible. A milder, catalytic amount of a tertiary amine base like triethylamine (Et3N) or an organocatalyst like proline is often sufficient to promote the aldol addition while minimizing the subsequent elimination.[1][4] Some protocols have found success even under catalyst-free conditions using molecular sieves to drive the reaction.[5]

Workflow: Minimizing Dehydration

Caption: Optimized workflow to favor aldol addition over dehydration.

Q2: My reaction is messy, and I'm isolating a non-polar, yellowish solid that doesn't contain the oxindole moiety. What could it be?

A2: You are likely dealing with the self-condensation of acetophenone.

Acetophenone can act as both the enolate (nucleophile) and the electrophile, leading to its own self-aldol condensation product. Under basic conditions, this reaction typically yields dypnone (1,3-diphenyl-2-buten-1-one) after dehydration. This side reaction competes directly with the desired crossed-aldol reaction with isatin and becomes significant if the reaction conditions are too harsh or if the concentration of the acetophenone enolate is too high.

Prevention Strategies:

• Order of Addition: The most effective way to prevent this is to generate the acetophenone enolate in the presence of the more reactive electrophile, isatin. Add the acetophenone dropwise to a mixture of the isatin and the base. This ensures that as soon as the enolate is formed, it is more likely to react with the isatin rather than another molecule of acetophenone.

• Stoichiometry: Use only a slight excess of acetophenone (e.g., 1.1 to 1.2 equivalents). Using a large excess will dramatically increase the probability of self-condensation.

• Concentration: Running the reaction under more dilute conditions can sometimes disfavor the bimolecular self-condensation reaction relative to the desired crossed-aldol reaction.[4]

Reaction Pathways: Desired vs. Side Reaction

Caption: Competing reaction pathways for the acetophenone enolate.

Q3: My yield is very low, and I'm observing highly polar, water-soluble byproducts upon workup. What is happening to my starting material?

A3: You may be experiencing base-mediated decomposition of isatin.

Isatin contains a lactam (a cyclic amide) functionality. Under strongly basic conditions (e.g., concentrated NaOH or KOH), this ring is susceptible to hydrolytic cleavage, opening up to form the salt of isatinic acid. This species is highly polar and will typically be lost to the aqueous phase during an extractive workup, leading to a significant drop in the isolated yield of your desired product.

Prevention Strategies:

• Avoid Strong/Stoichiometric Bases: This is the most critical factor. The use of catalytic amounts of milder bases, such as organic amines (Et3N, DBU) or even earth-friendly biocatalysts, is strongly preferred.[2] These are typically not basic enough to promote significant hydrolysis of the lactam ring.

• Anhydrous Conditions: Using anhydrous solvents and reagents can help. While water is required for hydrolysis, its presence can be exacerbated by using aqueous bases. A catalyst-free system in dry DMF with molecular sieves has been shown to be effective, completely avoiding the use of a base.[5]

Frequently Asked Questions (FAQs)

Question	Answer
What are the optimal general conditions for this synthesis?	For lab-scale synthesis, a common starting point is to stir isatin (1 eq) and acetophenone (1.1-1.2 eq) in a solvent like ethanol or DMF at 0 °C to room temperature with a catalytic amount (10-20 mol%) of a mild base like triethylamine or piperidine. Monitor closely by TLC and work up upon completion.
How does the choice of solvent affect the reaction?	Polar aprotic solvents like DMF or DMSO can accelerate the reaction but may also promote side reactions if not carefully controlled. Protic solvents like ethanol are common and can facilitate proton transfers but may slow the reaction rate. "On water" conditions have also been reported to be effective, leveraging interfacial hydrogen bonding.[1]
Can I improve the reaction's stereoselectivity?	Yes. The formation of the C3 stereocenter can be controlled. The use of chiral organocatalysts, particularly proline and its derivatives, has been extensively studied to produce enantioenriched 3-hydroxyoxindoles.[6][7] These catalysts form a chiral enamine intermediate with acetophenone, which then attacks the isatin stereoselectively.

Protocols & Methodologies

Protocol 1: Optimized Synthesis of 3-Hydroxy-3-phenacyloxindole

This protocol is designed to maximize the yield of the desired aldol adduct while minimizing dehydration and self-condensation byproducts.

Materials:

• Isatin (1.0 eq)

• Acetophenone (1.1 eq)

• Anhydrous Ethanol (to make a 0.2 M solution based on isatin)

• Triethylamine (Et3N) (0.2 eq)

• Saturated aqueous ammonium chloride (NH4Cl) solution

• Ethyl acetate

• Brine

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., Nitrogen), add isatin and anhydrous ethanol.

• Cool the resulting suspension to 0 °C in an ice-water bath.

• Add triethylamine to the stirred suspension.

• Add acetophenone dropwise over 5 minutes.

• Allow the reaction to stir at 0 °C and monitor its progress by TLC every 30-60 minutes (Eluent: 30% Ethyl Acetate in Hexanes). The product spot should appear between the two starting material spots.

• Once the isatin spot has disappeared or is very faint (typically 2-4 hours), quench the reaction by adding cold, saturated aqueous NH4Cl solution.

• Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na2SO4), filter, and concentrate under reduced pressure.

• The crude product can be purified by flash column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) to yield 3-Hydroxy-3-phenacyloxindole as a solid.

References

• Popp, F. D. (1979). Synthesis of 3-hydroxy-3-phenacyloxindole analogs. Journal of Pharmaceutical Sciences, 68(4), 519-520. [Link]

• Li, C., et al. (2019). “On Water” Catalytic Aldol Reaction between Isatins and Acetophenones: Interfacial Hydrogen Bonding and Enamine Mechanism. The Journal of Organic Chemistry, 84(12), 7793-7802. [Link]

• Rouhani, F., et al. (2020). Aldol reaction of isatin derivatives with ketones-catalyzed by earthworm extract. RSC Advances, 10(45), 26863-26869. [Link]

• Yu, B., et al. (2016). Catalytic asymmetric synthesis of biologically important 3-hydroxyoxindoles: an update. Beilstein Journal of Organic Chemistry, 12, 1000-1039. [Link]

• Kumar, R., et al. (2023). Stereo/regio-selective access to substituted 3-hydroxy-oxindoles with anti-proliferative assessment and in silico validation. RSC Advances, 13(48), 34085-34097. [Link]

• Panda, S. S., & Malik, I. (2021). Isatin and its derivatives: a survey of recent syntheses, reactions, and applications. Journal of the Iranian Chemical Society, 18, 2543-2580. [Link]

• Master Organic Chemistry. (2022). Aldol Addition and Condensation Reactions (Base-Catalyzed). [Link]

• RSC Publishing. (n.d.). Catalyst-free aldol condensation of ketones and isatins under mild reaction conditions in DMF with molecular sieves 4 Å as additive. Green Chemistry. [Link]

• ResearchGate. (n.d.). 3-Hydroxyoxindole derivatives and their synthesis. [Link]

• Chimni, S. S., & Mahajan, D. (2012). Catalytic asymmetric synthesis of 3-hydroxyoxindole: a potentially bioactive molecule. Chemical Communications, 48(73), 9114-9126. [Link]

• Barbas, C. F., et al. (2009). Asymmetric aldol reaction of acetaldehyde and isatin derivatives for the total syntheses of ent-convolutamydine E and CPC-1 and a half fragment of madindoline A and B. Organic Letters, 11(17), 3854-3857. [Link]

Sources

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• 2. researchgate.net [researchgate.net]
• 3. Synthesis of 3-hydroxy-3-phenacyloxindole analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Improved Conditions for the Proline-Catalyzed Aldol Reaction of Acetone with Aliphatic Aldehydes [organic-chemistry.org]
• 5. Catalyst-free aldol condensation of ketones and isatins under mild reaction conditions in DMF with molecular sieves 4 Å as additive - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. scispace.com [scispace.com]
• 7. Asymmetric aldol reaction of acetaldehyde and isatin derivatives for the total syntheses of ent-convolutamydine E and CPC-1 and a half fragment of madindoline A and B - PubMed [pubmed.ncbi.nlm.nih.gov]

Troubleshooting low yields in the preparation of 3-Hydroxy-3-phenacyloxindole derivatives

Welcome to the technical support center for the synthesis of 3-hydroxy-3-phenacyloxindole derivatives. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the preparation of these valuable compounds. Here, we provide in-depth troubleshooting guides and frequently asked questions to help you optimize your reaction yields and obtain high-purity products.

Troubleshooting Guide: Addressing Low Yields and Other Common Issues

The synthesis of 3-hydroxy-3-phenacyloxindole derivatives, typically through a base-catalyzed aldol-type condensation of an isatin with a phenacyl ketone (acetophenone derivative), can be a nuanced process. Below, we address specific problems you might encounter in a question-and-answer format, providing potential causes and actionable solutions.

Question 1: I am not observing any product formation, and my TLC analysis only shows the starting materials (isatin and acetophenone). What could be the issue?

Answer:

This is a common issue that can often be traced back to several key factors related to the reaction setup and reagents.

Potential Causes and Solutions:

• Insufficiently Active Catalyst: The choice and quality of the basic catalyst are critical. Milder bases like diethylamine or piperidine are often employed to avoid side reactions, but their effectiveness can be hampered by poor quality or insufficient quantity.[1]

  • Solution:

    • Verify Catalyst Quality: Use a fresh bottle of the amine catalyst. Amines can degrade over time.

    • Optimize Catalyst Loading: While catalytic amounts are required, you may need to empirically determine the optimal concentration for your specific substrates. Start with the recommended catalytic amount and incrementally increase it.

    • Alternative Catalysts: Consider using a different catalyst. For instance, polyetheramine (D230) has been shown to be effective in an "on water" synthesis, which can also simplify the reaction setup.[2]

• Poor Quality Starting Materials: The purity of your isatin and acetophenone is paramount. Impurities can inhibit the reaction.

  • Solution:

    • Assess Purity: Check the purity of your starting materials by TLC or NMR.[3][4] Acetophenones, for example, can undergo air oxidation.

    • Purification: If necessary, purify your starting materials. Isatins can be recrystallized from ethanol or acetic acid. Acetophenones can be distilled or recrystallized.

• Inappropriate Solvent: The solvent plays a crucial role in the solubility of the reactants and the stability of the intermediates.

  • Solution: While some protocols use ethanol or DMF, an "on water" approach has been demonstrated to be highly effective, suggesting that complete solubility may not be a prerequisite for reactivity.[2][5] If using an organic solvent, ensure it is dry, as excess water can interfere with some base catalysts.

Question 2: My reaction is producing a very low yield of the desired 3-hydroxy-3-phenacyloxindole, along with unreacted starting materials.

Answer:

Low yields often point to an unfavorable reaction equilibrium or suboptimal reaction conditions. The aldol addition to form the 3-hydroxy-3-phenacyloxindole is a reversible reaction.[1]

Potential Causes and Solutions:

• Reaction Reversibility: The retro-aldol reaction can be significant, especially at elevated temperatures.[1]

  • Solution:

    • Temperature Control: Maintain a low to ambient reaction temperature. Avoid heating the reaction mixture unless you are intentionally aiming for the dehydrated product.

    • Reaction Time: Monitor the reaction by TLC to determine the point of maximum product formation before the equilibrium shifts back towards the starting materials.

• Inefficient Enolate Formation: The reaction proceeds via the formation of an enolate from the acetophenone. If this step is inefficient, the reaction will be slow and low-yielding.

  • Solution:

    • Choice of Base: While milder bases are generally recommended, if you are working with a particularly unreactive acetophenone, a stronger, non-nucleophilic base might be necessary. However, this increases the risk of side reactions.

    • Solvent Effects: The choice of solvent can influence the rate of enolate formation. Protic solvents like ethanol can participate in proton exchange, while aprotic solvents like DMF may be more suitable in some cases.

Question 3: My TLC shows the formation of a new, less polar spot in addition to my desired product. What is this side product?

Answer:

The most common side product in this reaction is the dehydrated α,β-unsaturated ketone, 3-phenacylideneoxindole.[6] This is particularly prevalent if the reaction is heated or exposed to acidic conditions during workup.

Potential Causes and Solutions:

• Dehydration of the Aldol Adduct: The initial 3-hydroxy adduct can easily lose a molecule of water to form a more stable conjugated system.

  • Solution:

    • Avoid Heat: Run the reaction at room temperature or below.

    • Neutral Workup: During the workup, avoid strongly acidic conditions. If an acid wash is necessary, use a dilute solution and perform it quickly at a low temperature.

    • Choice of Base: Stronger bases can promote elimination. Using a milder amine catalyst can help minimize the formation of the dehydrated product.

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism for the formation of 3-hydroxy-3-phenacyloxindole derivatives?

A1: The reaction proceeds through a base-catalyzed aldol-type addition. The base abstracts an acidic α-proton from the acetophenone to form a nucleophilic enolate. This enolate then attacks the electrophilic C3 carbonyl carbon of the isatin. Subsequent protonation of the resulting alkoxide yields the final 3-hydroxy-3-phenacyloxindole product.

Q2: How can I monitor the progress of my reaction?

A2: Thin-layer chromatography (TLC) is the most effective way to monitor the reaction.[3][7][8] Use a suitable solvent system (e.g., a mixture of hexanes and ethyl acetate) to achieve good separation of the starting materials and the product. Spot the isatin, acetophenone, and the reaction mixture on the same plate. The reaction is complete when the limiting reagent spot has disappeared and a new, more polar spot corresponding to the product is observed.

Q3: What is the best way to purify the final product?

A3: Recrystallization is a common and effective method for purifying 3-hydroxy-3-phenacyloxindole derivatives.[9]

• Common Solvents: Ethanol, or a mixture of ethanol and water, is often a good choice for recrystallization.[10] Other solvent systems like ethyl acetate/hexanes can also be effective. The ideal solvent system will dissolve the compound when hot but not when cold.

• Procedure: Dissolve the crude product in the minimum amount of hot solvent. If the solution is colored, you can add a small amount of activated charcoal and hot filter it. Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation. Collect the crystals by vacuum filtration and wash them with a small amount of cold solvent.

Q4: Can I use substituted isatins and acetophenones in this reaction?

A4: Yes, this reaction is generally tolerant of a wide range of substituents on both the isatin and acetophenone rings.[6]

• Electron-withdrawing groups on the isatin ring can make the C3 carbonyl more electrophilic and may accelerate the reaction.

• Electron-donating groups on the acetophenone may slow down the formation of the enolate. You may need to adjust the reaction conditions (e.g., catalyst, temperature, reaction time) to optimize the yield for different substrates.

Experimental Protocols

General Procedure for the Synthesis of 3-Hydroxy-3-phenacyloxindole[1][2]

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar, add isatin (1.0 eq) and acetophenone (1.1 eq).

• Solvent Addition: Add the chosen solvent (e.g., ethanol, water, or DMF).

• Catalyst Addition: Add the base catalyst (e.g., diethylamine or piperidine, ~0.1-0.2 eq).

• Reaction: Stir the mixture at room temperature.

• Monitoring: Monitor the reaction progress by TLC until the isatin is consumed.

• Workup:

  • If the product precipitates from the reaction mixture, it can be collected by filtration.

  • Alternatively, dilute the reaction mixture with a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by recrystallization from a suitable solvent system (e.g., ethanol/water).

Parameter	Recommended Condition
Reactant Ratio	Isatin:Acetophenone (1:1.1)
Catalyst	Diethylamine or Piperidine (10-20 mol%)
Solvent	Ethanol, Water, or DMF
Temperature	Room Temperature
Reaction Time	Varies (monitor by TLC)

Visualizations

Reaction Workflow

Caption: General experimental workflow for the synthesis of 3-hydroxy-3-phenacyloxindole derivatives.

Troubleshooting Logic

Caption: A logical flow diagram for troubleshooting low yields in the synthesis.

References

• Jiang, H., et al. (2019). “On Water” Catalytic Aldol Reaction between Isatins and Acetophenones: Interfacial Hydrogen Bonding and Enamine Mechanism. The Journal of Organic Chemistry, 84(12), 7765-7776. [Link]

• Lindwall, H. G., & Maclennan, J. S. (1932). THE CHEMISTRY OF THE ISATINS. II. THE CONDENSATION OF ISATIN WITH METHYL KETONES. Journal of the American Chemical Society, 54(12), 4739-4745. [Link]

• Bai, M., et al. (2016). An unprecedented protocol for the synthesis of 3-hydroxy-3-phenacyloxindole derivatives with indolin-2-ones and α-substituted ketones. RSC Advances, 6(3), 2056-2060. [Link]

• Faragó, T., et al. (2023). The synthesis of pharmacologically important oxindoles via the asymmetric aldol reaction of isatin and the investigation of the organocatalytic activity of new alicyclic β-amino acid derivatives. RSC Advances, 13(28), 19385-19396. [Link]

• Lipinski, T. (n.d.). Monitoring Reactions by TLC. Washington State University. [Link]

• University of Rochester, Department of Chemistry. (n.d.). Solvents for Recrystallization. [Link]

• Lindwall, H. G., & Hill, A. J. (1936). A CONDENSATION OF ACETOPHENONE WITH ISATIN BY THE KNOEVENAGEL METHOD. Journal of the American Chemical Society, 58(7), 1236-1237. [Link]

• Soderberg, B. C. G., et al. (2021). A base-mediated synthesis of N-hydroxy- and N-alkoxyindoles from 2-nitrostyrenes. Tetrahedron, 94, 132333. [Link]

• Yadav, J. S., et al. (2011). Catalyst-free aldol condensation of ketones and isatins under mild reaction conditions in DMF with molecular sieves 4 Å as additive. Green Chemistry, 13(8), 2096-2099. [Link]

• Nichols, L. (2022). 2.3B: Uses of TLC. Chemistry LibreTexts. [Link]

• U.S. Patent No. US20130345438A1. (2013).

• Singh, G. S., & D’hooghe, M. (2019). Isatin and its derivatives: a survey of recent syntheses, reactions, and applications. MedChemComm, 10(3), 351-368. [Link]

• Nichols, L. (2021). 5.3: TLC Uses. Chemistry LibreTexts. [Link]

• Nichols, L. (2022). 2.3B: Uses of TLC. Chemistry LibreTexts. [Link]

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• 6. Synthesis of 3-hydroxy-3-phenacyloxindole analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. rsc.org [rsc.org]
• 8. s3.wp.wsu.edu [s3.wp.wsu.edu]
• 9. US20130345438A1 - 3-substituted-3-hydroxy oxindole derivatives and process for preparation thereof - Google Patents [patents.google.com]
• 10. Reagents & Solvents [chem.rochester.edu]

Technical Support Center: Refinement of Purification Techniques for High-Purity 3-Hydroxy-3-phenacyloxindole

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center dedicated to the purification of 3-Hydroxy-3-phenacyloxindole. This guide is designed for researchers, medicinal chemists, and process development scientists who are working with this important oxindole scaffold. 3-Hydroxyoxindoles are prevalent in natural products and serve as privileged structures in drug discovery, with applications as potential therapeutic agents.[1][2][3] Achieving high purity is critical for accurate biological evaluation and downstream applications.

This document provides in-depth troubleshooting guides, frequently asked questions (FAQs), and validated protocols to address common challenges encountered during the purification of 3-Hydroxy-3-phenacyloxindole, ensuring you can achieve the desired purity with confidence and efficiency.

Section 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions that researchers frequently encounter when purifying 3-Hydroxy-3-phenacyloxindole and related derivatives.

Q1: What are the most common impurities I should expect during the synthesis and purification of 3-Hydroxy-3-phenacyloxindole?

A1: The primary impurities typically arise from the synthesis process, which often involves a condensation reaction between an isatin and a substituted acetophenone.[4] Key impurities to monitor include:

• Unreacted Starting Materials: Residual isatin and phenacyl halide or acetophenone.

• Dehydration Products: The tertiary alcohol of the 3-hydroxyoxindole core is susceptible to dehydration, especially under acidic or heated conditions, leading to the formation of a more conjugated, often colored, alkene byproduct.

• Side-Reaction Products: Depending on the reaction conditions (e.g., strong base), other side reactions may occur.[5]

• Process-Related Impurities: Impurities from solvents or reagents used in the synthesis and workup.[6]

Q2: What are the primary purification methods recommended for 3-Hydroxy-3-phenacyloxindole?

A2: The two most effective and commonly used techniques are recrystallization and column chromatography.

• Recrystallization: This is the preferred method for obtaining highly crystalline, pure material if a suitable solvent system can be identified. It is cost-effective and scalable. Solvents such as methanol (MeOH) and ethyl acetate (EtOAc) have been successfully used for similar 3-hydroxyoxindole derivatives.[5]

• Column Chromatography: Flash column chromatography using silica gel is highly effective for separating the target compound from impurities with different polarities, such as starting materials or less polar dehydration byproducts.[7][8] For very challenging separations, High-Performance Liquid Chromatography (HPLC) on a preparative scale can be employed.[9]

Q3: How do I select an appropriate solvent system for recrystallization?

A3: The ideal recrystallization solvent is one in which your target compound has high solubility at an elevated temperature but low solubility at room temperature or below.[10][11] This temperature-dependent solubility differential is crucial for maximizing yield.

The selection process involves:

• Solubility Screening: Test the solubility of your crude product in small amounts of various solvents (e.g., ethanol, methanol, ethyl acetate, acetone, toluene, water) at room temperature and upon heating.

• Polarity Matching: 3-Hydroxy-3-phenacyloxindole is a moderately polar molecule due to the hydroxyl and amide groups. Solvents of intermediate polarity, like alcohols or esters, are often a good starting point.

• Binary Solvent Systems: If a single solvent is not ideal, a binary (two-solvent) system can be used. Dissolve the compound in a "good" solvent (in which it is highly soluble) at an elevated temperature, and then slowly add a miscible "anti-solvent" (in which it is poorly soluble) until turbidity is observed. Slow cooling should then induce crystallization.[12]

Q4: What analytical techniques are essential for assessing the purity of the final product?

A4: A combination of chromatographic and spectroscopic methods is necessary to confirm both purity and identity.

• High-Performance Liquid Chromatography (HPLC): This is the gold standard for quantitative purity analysis.[][14] A reversed-phase C18 column with a mobile phase gradient of water and acetonitrile (often with a modifier like formic acid or TFA) is typically effective. Purity is determined by the peak area percentage.

• Mass Spectrometry (MS): Coupled with HPLC (LC-MS) or via direct infusion, MS confirms the molecular weight of the compound, providing strong evidence of its identity.[7]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are indispensable for confirming the chemical structure of the final product and identifying any structural impurities.[7]

Section 2: Troubleshooting and Optimization Guide

This guide is structured to provide direct solutions to specific problems you may encounter during purification.

Recrystallization Troubleshooting

Problem	Potential Cause(s)	Recommended Solution & Scientific Rationale
Compound "Oils Out" Instead of Crystallizing	1. Supersaturation is too high: The solution is too concentrated, or cooling is too rapid, preventing ordered crystal lattice formation. 2. Presence of Impurities: Impurities can disrupt crystal nucleation and growth. 3. Inappropriate Solvent: The solvent may be too "good," keeping the compound dissolved even at low temperatures.	1. Reduce Cooling Rate: Allow the solution to cool slowly to room temperature before moving it to an ice bath. This provides the kinetic time for molecules to align properly.[15] 2. Add a Seed Crystal: Introduce a tiny crystal of pure product to provide a nucleation site, bypassing the energy barrier for initial crystal formation.[10] 3. Re-evaluate Solvent System: Try a slightly less polar solvent or add more anti-solvent to decrease the overall solubility.
Low Yield of Recovered Product	1. Compound is too soluble in the mother liquor: Significant product remains dissolved even after cooling. 2. Too much solvent was used: The minimum amount of hot solvent required for dissolution was exceeded. 3. Premature crystallization: The product crystallized on the filter funnel during hot filtration.	1. Cool to a Lower Temperature: After initial crystallization, place the flask in an ice bath or freezer for 30-60 minutes to maximize precipitation. 2. Minimize Solvent: Use only the absolute minimum volume of hot solvent needed to dissolve the crude solid. This ensures the solution is saturated upon cooling.[15] 3. Pre-heat Equipment: Use a heated funnel or pre-heat the filter funnel and receiving flask with hot solvent vapor to prevent a sudden drop in temperature during filtration.
No Crystals Form Upon Cooling	1. Solution is not saturated: Too much solvent was used, or the compound is highly soluble. 2. High activation energy for nucleation: The formation of the first crystal is kinetically hindered.	1. Reduce Solvent Volume: Gently heat the solution and evaporate some of the solvent to increase the concentration. 2. Induce Nucleation: Scratch the inside of the flask with a glass rod just below the solvent line. The microscopic scratches provide a surface for nucleation to begin.[10]

Column Chromatography Troubleshooting

Problem	Potential Cause(s)	Recommended Solution & Scientific Rationale
Poor Separation of Compound and Impurities	1. Incorrect Eluent System: The polarity of the mobile phase is too high (eluting everything quickly) or too low (causing broad peaks and long retention). 2. Column Overload: Too much crude material was loaded onto the column, exceeding its separation capacity. 3. Poor Column Packing: Channeling in the stationary phase leads to a non-uniform flow path and band broadening.	1. Optimize Mobile Phase with TLC: Systematically test different solvent ratios (e.g., Hexane/Ethyl Acetate or DCM/Methanol). An ideal Rf value for the target compound on TLC is ~0.3-0.4 for good separation on a column. 2. Reduce Sample Load: A general rule is to load 1-5% of the silica gel weight (e.g., for 100g of silica, load 1-5g of crude material). 3. Repack the Column: Ensure the silica slurry is homogenous and packed under slight pressure to create a uniform bed.
Compound is Stuck on the Column	Mobile Phase is Not Polar Enough: The compound has a strong affinity for the polar silica gel and is not being eluted by the non-polar solvent.	Increase Eluent Polarity: Gradually increase the percentage of the more polar solvent in your mobile phase (gradient elution). For very polar compounds, adding 0.5-1% of methanol or triethylamine (for basic compounds) can be effective.
Streaking or Tailing of Bands	1. Insolubility in Mobile Phase: The compound may be crashing out of the solution at the top of the column. 2. Strong Acidic/Basic Interactions: The compound may be interacting too strongly with the slightly acidic silica gel.	1. Use a Stronger Loading Solvent: Dissolve the crude material in a minimal amount of a more polar solvent (like DCM or acetone) before adsorbing it onto silica for dry loading. 2. Modify the Mobile Phase: Add a small amount of a modifier. For acidic compounds, add ~0.5% acetic acid. For basic compounds, add ~0.5% triethylamine or pyridine to the eluent to neutralize active sites on the silica.

Section 3: Visual Guides & Workflows

General Purification and Analysis Workflow

This diagram outlines a standard workflow for progressing from a crude synthetic product to a fully characterized, high-purity compound.

Caption: A decision tree for troubleshooting common crystallization problems.

Section 4: Key Experimental Protocols

Protocol 1: Recrystallization from a Single Solvent (Example: Ethanol)

• Dissolution: Place the crude 3-Hydroxy-3-phenacyloxindole (e.g., 1.0 g) in an Erlenmeyer flask. Add a minimal amount of ethanol (e.g., 10 mL) and heat the mixture gently with stirring (e.g., on a hot plate at ~60-70°C) until the solid completely dissolves. Add more ethanol dropwise if needed, ensuring you use the minimum volume necessary.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration through a fluted filter paper into a clean, pre-warmed flask.

• Cooling & Crystallization: Cover the flask and allow it to cool slowly to room temperature. Once at room temperature, place the flask in an ice-water bath for at least 30 minutes to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected crystals with a small amount of ice-cold ethanol to remove any residual soluble impurities from the crystal surfaces.

• Drying: Dry the purified crystals under vacuum to remove all traces of solvent.

Protocol 2: Flash Column Chromatography

• Column Packing: Prepare a slurry of silica gel (e.g., 50 g) in the initial, low-polarity mobile phase (e.g., 95:5 Hexane:Ethyl Acetate). Pour the slurry into a glass column and allow it to pack under gravity or light pressure, ensuring a flat, stable bed.

• Sample Loading: Dissolve the crude product (e.g., 1.0 g) in a minimal amount of dichloromethane (DCM) or the mobile phase. In a separate beaker, add a small amount of silica gel (~2-3 g) to this solution and evaporate the solvent to create a dry, free-flowing powder. Carefully add this powder to the top of the packed column.

• Elution: Begin eluting the column with the initial mobile phase. Collect fractions and monitor the elution progress using Thin Layer Chromatography (TLC).

• Gradient Elution: If the product does not elute, gradually increase the polarity of the mobile phase (e.g., move to 90:10, then 80:20 Hexane:Ethyl Acetate). This allows impurities to be separated based on their affinity for the stationary phase.

• Fraction Pooling: Analyze the collected fractions by TLC. Combine the fractions that contain the pure product.

• Solvent Removal: Remove the solvent from the pooled fractions using a rotary evaporator to yield the purified 3-Hydroxy-3-phenacyloxindole.

References

• Poirier, D., Déziel, R., & Gauthier, S. (1979). Synthesis of 3-hydroxy-3-phenacyloxindole analogs. Journal of Pharmaceutical Sciences, 68(4), 519-20. [Link]

• Zain, M. (2024). Advances in Purification Techniques for Pharmaceutical Compound Isolation and Analysis. Journal of Chemical and Pharmaceutical Research, 16(4), 134. [Link]

• Modern Approaches to Isolation and Purification in Natural Products Chemistry. (n.d.). Hilaris Publisher. [Link]

• Gligor, O., Copolovici, L., & Copolovici, D. M. (2022). Modern Extraction and Purification Techniques for Obtaining High Purity Food-Grade Bioactive Compounds and Value-Added Co-Products from Citrus Wastes. Molecules, 27(15), 4938. [Link]

• Srivastava, R., et al. (2013). 3-substituted-3-hydroxy oxindole derivatives and process for preparation thereof.

• A base-mediated synthesis of N-hydroxy- and N-alkoxyindoles from 2-nitrostyrenes. (n.d.). National Institutes of Health (NIH). [Link]

• Strategies for The Purification of Synthetic Products in The Pharmaceutical Industry. (n.d.). American Pharmaceutical Review. [Link]

• Catalytic asymmetric synthesis of biologically important 3-hydroxyoxindoles: an update. (2016). Beilstein Journal of Organic Chemistry, 12, 1034-1063. [Link]

• Professor Dave Explains. (2020). Recrystallization. YouTube. [Link]

• A biocatalytic approach for resolution of 3-hydroxy-3-phenylpropanonitrile with the use of immobilized enzymes stabilized with ionic liquids. (2022). Scientific Reports, 12(1), 1-13. [Link]

• Recrystallization Guide: Process, Procedure, Solvents. (n.d.). Mettler Toledo. [Link]

• Spectrophotometric Analysis of Drugs: Methods for Purity Assessment and Pharmaceutical Formulation. (2023). International Journal of Research and Analytical Reviews, 10(2), 705-712. [Link]

• HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL. (n.d.). Acta Poloniae Pharmaceutica-Drug Research, 62(4), 263-269. [Link]

• Singh, S., et al. (2016). Discovery of 3-Hydroxy-3-phenacyloxindole Analogues of Isatin as Potential Monoamine Oxidase Inhibitors. Archiv der Pharmazie, 349(1), 43-56. [Link]

• Catalytic asymmetric synthesis of biologically important 3-hydroxyoxindoles: an update. (2016). National Institutes of Health (NIH). [Link]

• Catalytic asymmetric synthesis of 3-hydroxyoxindole: a potentially bioactive molecule. (2012). Organic & Biomolecular Chemistry, 10(38), 7648-7659. [Link]

• PURITY AND IMPURITY ANALYSIS. (n.d.). Agilent. [Link]

• Recrystallization of Active Pharmaceutical Ingredients. (n.d.). SciSpace. [Link]

• Identification and synthesis of impurities formed during sertindole preparation. (2013). Beilstein Journal of Organic Chemistry, 9, 2396-2404. [Link]

• Live qualification/validation of purity methods for protein products. (n.d.). Purdue University. [Link]

• Purification of indolyl-3-alkane alpha-hydroxylase by affinity chromatography on indolyl-agarose columns. (1978). Biochimica et Biophysica Acta, 527(1), 264-71. [Link]

• CSUN Chemistry. (2020). Recrystallization of Acetanilide. YouTube. [Link]

Sources

• 1. BJOC - Catalytic asymmetric synthesis of biologically important 3-hydroxyoxindoles: an update [beilstein-journals.org]
• 2. Discovery of 3-Hydroxy-3-phenacyloxindole Analogues of Isatin as Potential Monoamine Oxidase Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Catalytic asymmetric synthesis of biologically important 3-hydroxyoxindoles: an update - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis of 3-hydroxy-3-phenacyloxindole analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. US20130345438A1 - 3-substituted-3-hydroxy oxindole derivatives and process for preparation thereof - Google Patents [patents.google.com]
• 6. BJOC - Identification and synthesis of impurities formed during sertindole preparation [beilstein-journals.org]
• 7. hilarispublisher.com [hilarispublisher.com]
• 8. A base-mediated synthesis of N-hydroxy- and N-alkoxyindoles from 2-nitrostyrenes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. m.youtube.com [m.youtube.com]
• 11. mt.com [mt.com]
• 12. scispace.com [scispace.com]
• 14. agilent.com [agilent.com]
• 15. youtube.com [youtube.com]

Addressing challenges in the scale-up synthesis of 3-Hydroxy-3-phenacyloxindole

Prepared by the Office of Senior Application Scientists

Welcome to the technical support center for the synthesis of 3-Hydroxy-3-phenacyloxindole. This guide is designed for researchers, chemists, and drug development professionals who are transitioning this valuable synthesis from bench-scale to larger, pilot-scale production. We understand that scaling up a reaction is not merely about increasing reactant quantities; it involves navigating new challenges in mass transfer, heat management, and impurity profiling.[1] This document provides in-depth troubleshooting advice, validated protocols, and answers to frequently asked questions to ensure your scale-up is successful, reproducible, and efficient.

Section 1: Reaction Overview and Mechanism

The synthesis of 3-Hydroxy-3-phenacyloxindole is fundamentally a base-catalyzed aldol addition reaction between an isatin derivative and an acetophenone derivative.[2] The C3-carbonyl of the isatin acts as the electrophile, while the enolate of the acetophenone, formed in the presence of a base, serves as the nucleophile.

Core Reaction:

• Isatin + Acetophenone --(Base)--> 3-Hydroxy-3-phenacyloxindole

Understanding the mechanism is critical for troubleshooting. The selection of the base is a pivotal decision; it must be strong enough to deprotonate the α-carbon of the acetophenone to form the enolate but not so harsh as to promote side reactions.

Caption: Base-catalyzed aldol addition mechanism for 3-Hydroxy-3-phenacyloxindole synthesis.

Section 2: Troubleshooting Guide

This section addresses specific problems you may encounter during the synthesis, particularly during scale-up.

Q1: My reaction yield is low or non-existent. What are the common causes?

Low yields are frustrating but often traceable to a few key parameters. Systematically investigating these factors is the most efficient way to solve the problem.

• Answer: Several factors, from reagent quality to reaction conditions, can lead to poor yields.

  • Reagent Quality: On a larger scale, the purity of starting materials is paramount. Ensure your isatin is free from isatoic anhydride, which can be formed via oxidation.[3] Acetophenone should be clean and dry. Verify the activity of your base; organic bases like triethylamine (TEA) or DBU can degrade over time.

  • Choice of Base: The pKa of the base is critical. If the base is too weak, enolate formation will be slow or incomplete, leading to a stalled reaction. If using a hydroxide base (e.g., NaOH, KOH), ensure it is fully dissolved, as poor solubility can lead to inconsistent results. For scale-up, consider a stronger, non-nucleophilic organic base like DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) to ensure complete and rapid enolate formation.

  • Temperature Control: While many aldol additions are run at room temperature, scale-up introduces challenges with heat dissipation.[1] The reaction is often exothermic. A significant temperature increase can accelerate side reactions. Conversely, if the reaction requires heating, ensure the entire reaction mass reaches the target temperature, as thermal gradients can leave portions of the reactants unconverted.[1]

  • Solvent Issues: The solvent must be dry and appropriate for the chosen base. Protic solvents like ethanol can be used with bases like NaOEt, but aprotic polar solvents like THF or DMF are often preferred with organic bases or hydrides. Ensure the solvent can fully dissolve all reactants at the reaction temperature to maintain a homogeneous system.

Q2: I'm observing significant side products. What are they and how can I minimize them?

Impurity profiles often change upon scale-up. What was a minor impurity at the 1-gram scale can become the major product at the 1-kilogram scale.[1]

• Answer: The primary side product is typically the dehydrated enone, formed by the elimination of the C3-hydroxyl group. N-phenacylation is another common issue.

  • Dehydration (Enone Formation): The most common side product is the α,β-unsaturated ketone (enone) resulting from the elimination of the tertiary alcohol. This is often promoted by excessive heat or prolonged exposure to acidic or strong basic conditions.

    • Solution: Maintain strict temperature control, keeping the reaction as cool as possible while ensuring a reasonable reaction rate. Upon completion, work up the reaction promptly and neutralize the base to prevent post-reaction dehydration.

  • N-Phenacylation of Isatin: If using phenacyl bromide as the starting material, it can act as an alkylating agent.[4][5] The isatin nitrogen is nucleophilic and can be alkylated by phenacyl bromide, especially if the primary aldol reaction is slow. This consumes both starting materials in a non-productive pathway.

    • Solution: This side reaction is more likely when the desired aldol addition is sluggish. Improve the rate of the main reaction by using a more effective base or slightly elevated temperature. Alternatively, consider protecting the isatin nitrogen (e.g., as an N-benzyl derivative) before the reaction, though this adds steps to the overall synthesis.[6]

  • Self-Condensation/Cannizzaro-type Reactions: Isatin can undergo self-condensation or disproportionation reactions under strongly basic conditions.[7]

    • Solution: Avoid using an excessive excess of strong bases like NaOH or KOH. Use a stoichiometric amount or slight excess of a milder organic base. Add the base slowly to the reaction mixture to avoid high local concentrations.

Sources

• 1. From Flask to Floor: Overcoming Scale-Up Challenges in Pharmaceutical Synthesis - HWS Labortechnik MainzHWS Labortechnik Mainz [hws-mainz.de]
• 2. Synthesis of 3-hydroxy-3-phenacyloxindole analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ijise.in [ijise.in]
• 4. researchgate.net [researchgate.net]
• 5. scite.ai [scite.ai]
• 6. Discovery of 3-Hydroxy-3-phenacyloxindole Analogues of Isatin as Potential Monoamine Oxidase Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Isatin and its derivatives: a survey of recent syntheses, reactions, and applications - PMC [pmc.ncbi.nlm.nih.gov]

Improving the regioselectivity of reactions involving 3-Hydroxy-3-phenacyloxindole

A Guide to Mastering Regioselectivity in Complex Oxindole Synthesis

Welcome to the technical support center for researchers, chemists, and drug development professionals working with 3-Hydroxy-3-phenacyloxindole. This versatile building block is a cornerstone in the synthesis of complex spirooxindoles and other biologically active molecules.[1] However, its multiple reactive sites present a significant challenge in controlling reaction outcomes, particularly regioselectivity.

This guide provides in-depth, field-proven insights to help you navigate these challenges. It is structured as a series of troubleshooting scenarios and frequently asked questions, explaining not just the steps to take but the underlying chemical principles that govern success.

Understanding the Challenge: Competing Reactive Pathways

3-Hydroxy-3-phenacyloxindole possesses several potential points of reactivity, leading to different constitutional isomers. The primary challenge lies in directing a reagent to the desired position. The key competing sites are the C3-alkoxide/enolate, the enolizable protons of the phenacyl group, and the aromatic ring of the oxindole core. The reaction conditions—catalyst, solvent, base, and temperature—dictate which pathway is favored.

Caption: Competing reaction pathways for 3-Hydroxy-3-phenacyloxindole.

Troubleshooting Guide: Common Regioselectivity Issues

This section addresses specific problems you may encounter during your experiments. Each entry details the probable cause and provides a step-by-step solution grounded in mechanistic principles.

Scenario 1: Poor Selectivity in Spiro-Epoxide Formation

Q: I am attempting a Corey-Chaykovsky epoxidation to synthesize a spiro-epoxyoxindole from 3-Hydroxy-3-phenacyloxindole, but I'm getting a significant amount of an aldol-type side product. How can I improve the selectivity for the desired epoxide?

A: This is a classic case of competing nucleophiles. The reaction requires a base to deprotonate the sulfoxonium salt to form the ylide. However, this base can also deprotonate the α-protons of the phenacyl ketone, leading to an intramolecular aldol condensation.

Probable Cause: The base used is either too strong or its counterion does not sufficiently promote the desired pathway, leading to the formation of the thermodynamic phenacyl enolate instead of facilitating the kinetic attack of the sulfur ylide.

Solutions & Scientific Rationale:

• Choice of Base and Ylide Precursor: The combination of trimethylsulfoxonium iodide (TMSI) with sodium hydride (NaH) is a standard method for generating the required dimethylsulfoxonium methylide.[2] This combination is often superior to using trimethylsulfonium iodide, as the resulting ylide is less reactive and more selective, favoring conjugate addition or, in this case, epoxidation over simple deprotonation.

• Solvent System: The choice of solvent can dramatically influence the reaction.

  • Recommended: Use a mixture of DMF or DMSO with THF. DMSO is known to accelerate ylide reactions.

  • Rationale: Polar aprotic solvents stabilize the charged ylide intermediate and the transition state leading to the epoxide. Avoid protic solvents, which can quench the ylide.

• Temperature Control: Temperature is a critical parameter for controlling selectivity.

  • Recommended: Start the reaction at 0 °C and allow it to slowly warm to room temperature. Do not heat the reaction.

  • Rationale: Epoxidation is generally under kinetic control. Lower temperatures will favor the kinetically preferred pathway (epoxidation) over the thermodynamically more stable aldol product.[3]

• Order of Addition: The sequence in which you add reagents matters.

  • Recommended Protocol: First, prepare the ylide by adding NaH to a solution of TMSI in your chosen solvent. Once the ylide has formed (hydrogen evolution ceases), slowly add a solution of your 3-Hydroxy-3-phenacyloxindole substrate to the ylide solution at 0 °C.

  • Rationale: This ensures that the substrate is introduced to a pre-formed solution of the nucleophilic ylide, maximizing the chance of the desired reaction occurring before competing side reactions can take place.

Parameter	Recommendation for Epoxidation	Rationale
Ylide Precursor	Trimethylsulfoxonium Iodide (TMSI)	Generates a more stable, selective ylide.[2]
Base	Sodium Hydride (NaH)	Effective for deprotonating the sulfoxonium salt.
Solvent	DMF or DMSO/THF	Polar aprotic; stabilizes intermediates.
Temperature	0 °C to Room Temperature	Favors the kinetic product (epoxide).
Order of Addition	Add substrate to pre-formed ylide	Maximizes desired reaction rate.

Scenario 2: Lack of Control in Friedel-Crafts Alkylation

Q: I am trying to perform an intramolecular Friedel-Crafts reaction to form a C3-spirocyclic system, but the reaction is giving me a mixture of C5 and C7-arylated products on the oxindole ring. How can I control the regioselectivity?

A: The oxindole ring has two primary sites for electrophilic aromatic substitution (SEAr): the C5 and C7 positions. The intrinsic nucleophilicity of these positions is influenced by the electronics of the N-substituent and the reaction catalyst. Furthermore, the highly nucleophilic C3 position can also compete, leading to different cyclization products.[4]

Probable Cause: The Lewis acid catalyst used is either too harsh, leading to low selectivity, or the electronic properties of the oxindole nitrogen are not properly tuned to direct the substitution to a single position.

Solutions & Scientific Rationale:

• Catalyst Selection is Crucial: The choice of Lewis acid or Brønsted acid is the most powerful tool for controlling this outcome.

  • Recommendation: Start with milder Lewis acids like Sc(OTf)₃ or In(OTf)₃.[5][6] For some substrates, strong Brønsted acids like p-toluenesulfonic acid (p-TsOH) can be effective.[7]

  • Rationale: Highly reactive Lewis acids like AlCl₃ can lead to over-reaction or polymerization. Scandium and Indium triflates are known to be effective and selective catalysts for a variety of transformations involving oxindoles.[1][5]

• Tune the N-Protecting Group: The substituent on the indole nitrogen has a profound electronic and steric effect.

  • Recommendation: An electron-withdrawing group (e.g., Boc, Ts) on the nitrogen will decrease the nucleophilicity of the C3 position, potentially favoring SEAr on the aromatic ring.[4] Conversely, an electron-donating group (e.g., Benzyl) may activate the ring but can also complicate selectivity. Often, an N-H (unprotected) substrate can behave differently due to its ability to coordinate with the catalyst.

  • Rationale: By modulating the electron density of the indole system, you can selectively enhance the reactivity of one position over another. An N-Boc group, for instance, is known to direct reactions away from the C3 position.

• Solvent and Temperature Optimization:

  • Recommendation: Use non-coordinating solvents like dichloromethane (DCM) or 1,2-dichloroethane (DCE). Run initial reactions at low temperatures (-20 °C to 0 °C) and slowly warm if no reaction occurs.

  • Rationale: Coordinating solvents can compete with the substrate for binding to the Lewis acid catalyst, inhibiting the reaction. Lower temperatures can help differentiate between small activation energy barriers for reaction at the C5 versus C7 positions.

Caption: Troubleshooting workflow for Friedel-Crafts regioselectivity.

Frequently Asked Questions (FAQs)

Q1: Can organocatalysis be used to control the regioselectivity of reactions with 3-Hydroxy-3-phenacyloxindole?

A: Absolutely. Organocatalysis, particularly asymmetric organocatalysis, is a powerful strategy. For instance, chiral cinchona alkaloids or proline-derived catalysts can be used to perform highly enantioselective and regioselective aldol or Michael addition reactions.[8][9] These catalysts operate by forming specific hydrogen-bonding networks or generating transient iminium/enamine intermediates, which create a highly ordered chiral environment that directs the incoming reagent to a specific face and site of the substrate.

Q2: How do I choose between kinetic and thermodynamic control to favor a specific regioisomer?

A: The choice depends on the relative stability of the products and the activation energies of the competing pathways.

• Kinetic Control: To favor the kinetic product (the one that forms fastest), use lower reaction temperatures, strong and non-nucleophilic bases (if applicable), and polar aprotic solvents. This regime favors the transition state with the lowest activation energy.

• Thermodynamic Control: To favor the thermodynamic product (the most stable one), use higher reaction temperatures, weaker bases that allow for equilibrium to be established, and longer reaction times. This allows the initially formed kinetic product to revert and eventually form the more stable thermodynamic isomer.

Q3: My desired product is a spiro[indoline-pyrrolidine]. What type of reaction should I be exploring to ensure regioselectivity?

A: The synthesis of spiro[indoline-pyrrolidine] structures typically involves a [3+2] cycloaddition reaction.[10] In the context of 3-Hydroxy-3-phenacyloxindole, you would first convert it into an azomethine ylide precursor. This is often achieved by condensation with an amino acid like proline or sarcosine. The regioselectivity is then determined by the reaction of this ylide with a dipolarophile. The frontier molecular orbital (FMO) interactions between the ylide and the dipolarophile, governed by their electronic properties and sterics, will control the regiochemical outcome of the cycloaddition.[11]

Experimental Protocol: Regioselective Synthesis of N-Benzyl-spiro[oxindole-3,2'-oxiran]-3'-yl)(phenyl)methanone

This protocol is adapted from methodologies focused on the stereo- and regioselective synthesis of substituted 3-hydroxy-2-oxindoles via spiro-epoxyoxindole intermediates.[2][7]

Materials:

• N-Benzyl-3-hydroxy-3-phenacyloxindole

• Trimethylsulfoxonium iodide (TMSI)

• Sodium hydride (NaH, 60% dispersion in mineral oil)

• Anhydrous Dimethylformamide (DMF)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Ethyl acetate & Hexanes for chromatography

Procedure:

• Preparation: To a flame-dried, three-neck round-bottom flask under an argon atmosphere, add trimethylsulfoxonium iodide (1.2 equivalents).

• Solvent Addition: Add anhydrous DMF via syringe to create a suspension. Cool the flask to 0 °C in an ice bath.

• Ylide Formation: Carefully add sodium hydride (1.2 equivalents) portion-wise to the stirred suspension. Allow the mixture to stir at 0 °C for 15 minutes, then warm to room temperature and stir for an additional 45-60 minutes, or until hydrogen gas evolution ceases. The mixture should become a clear, homogenous solution.

• Substrate Addition: Re-cool the ylide solution to 0 °C. In a separate flask, dissolve N-Benzyl-3-hydroxy-3-phenacyloxindole (1.0 equivalent) in a minimal amount of anhydrous DMF. Add this substrate solution dropwise to the ylide solution over 15-20 minutes.

• Reaction: Allow the reaction to stir at 0 °C for 1 hour, then let it warm to room temperature and stir for an additional 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Quenching: Once the starting material is consumed, carefully quench the reaction by slowly adding saturated aqueous NH₄Cl solution at 0 °C.

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 50 mL).

• Workup: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to yield the pure spiro-epoxyoxindole.

References

• Abdel-Wahab, B. F., et al. (2022). Spirooxindole: A Versatile Biologically Active Heterocyclic Scaffold. Molecules. Available at: [Link]

• ResearchGate. (n.d.). Synthesis of spirooxindole derivatives (28a–m). ResearchGate. Available at: [Link]

• Catarina, A., et al. (2018). Synthesis of Spirooxindoles by Multicomponent Reactions. In Multicomponent Reactions: Concepts and Applications for Chemistry and Drug Discovery. Available at: [Link]

• Zhou, F., & Liu, X. (2016). Catalytic asymmetric synthesis of biologically important 3-hydroxyoxindoles: an update. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Wang, L., et al. (2019). Enantioselective Synthesis of Spirooxindole Enols: Regioselective and Asymmetric [3+2] Cyclization of 3-Isothiocyanato Oxindoles with Dibenzylidene Ketones. Chemistry - A European Journal. Available at: [Link]

• Yang, Y., et al. (2020). Regiocontrol in the oxidative Heck reaction of indole by ligand-enabled switch of the regioselectivity-determining step. Chemical Science. Available at: [Link]

• Omprakash, H. N. (2018). Synthesis of Oxindoles, Spirooxindoles, and Isatins with Prominent Bioactive Probes: Review. Organic & Medicinal Chem IJ. Available at: [Link]

• Pang, S., et al. (2025). Catalytic Asymmetric Synthesis of 3-Hydroxyindolenines Using Achiral Oxaziridines. ResearchGate. Available at: [Link]

• Yang, Y., et al. (2020). Regiocontrol in the oxidative Heck reaction of indole by ligand-enabled switch of the regioselectivity-determining step. SciSpace. Available at: [Link]

• Kumar, V., et al. (2023). Stereo/regio-selective access to substituted 3-hydroxy-oxindoles with anti-proliferative assessment and in silico validation. RSC Advances. Available at: [Link]

• Hanhan, N. V., et al. (2010). Catalytic asymmetric synthesis of substituted 3-hydroxy-2-oxindoles. Angewandte Chemie International Edition. Available at: [Link]

• Zhou, J., et al. (2010). Catalytic asymmetric synthesis of 3-(alpha-hydroxy-beta-carbonyl) oxindoles by a Sc(III)-catalyzed direct aldol-type reaction. Chemistry - A European Journal. Available at: [Link]

• Taş, M., et al. (2023). New Strategy for the Synthesis of Some Valuable Chiral 1,3-Diols with High Enantiomeric Purity: New Organocatalyst, Asymmetric Aldol Reaction, and Reduction. ACS Omega. Available at: [Link]

• Kumar, V., et al. (2023). Stereo/regio-selective access to substituted 3-hydroxy-oxindoles with anti-proliferative assessment and in silico. RSC Publishing. Available at: [Link]

• Smeets, S., et al. (2016). Zeolites and C-H activation: A rational control of the regioselectivity. KU Leuven Research. Available at: [Link]

• Tsoleridis, C. A., et al. (2006). Reactivity and regioselectivity in the synthesis of spiroindoles via indole o-quinodimethanes. An experimental and computational study. Tetrahedron. Available at: [Link]

• Taylor & Francis. (n.d.). Regioselectivity – Knowledge and References. Taylor & Francis. Available at: [Link]

• Kumar, A. (2022). Regioselectivity of the SEAr-based cyclizations and SEAr-terminated annulations of 3,5-unsubstituted, 4-substituted indoles. Beilstein Journal of Organic Chemistry. Available at: [Link]

• ResearchGate. (2026). Regioselectivity of the SEAr reaction of 8-chloro-3,4-dihydro-1H-[8][12]oxazino[4,3-a]benzimidazole. ResearchGate. Available at: [Link]

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Overcoming solubility issues of 3-Hydroxy-3-phenacyloxindole in biological assays

A Guide to Overcoming Solubility Challenges in Biological Assays

Welcome to the technical support center for 3-Hydroxy-3-phenacyloxindole. This resource is designed for researchers, scientists, and drug development professionals to provide expert guidance on addressing the solubility challenges associated with this promising bioactive compound. As Senior Application Scientists, we have compiled field-proven insights and detailed protocols to ensure the successful integration of 3-Hydroxy-3-phenacyloxindole into your biological assays.

Frequently Asked Questions (FAQs)

Q1: What is 3-Hydroxy-3-phenacyloxindole and why is it used in research?

A1: 3-Hydroxy-3-phenacyloxindole is a member of the oxindole family, a class of compounds prevalent in drug discovery due to their diverse biological activities.[1][2] Analogs of 3-Hydroxy-3-phenacyloxindole have been investigated for their potential as monoamine oxidase (MAO) inhibitors, as well as for their antioxidant and anti-proliferative properties.[3][4] The 3-substituted-3-hydroxy-2-oxindole scaffold is a significant structural motif found in several natural compounds with a range of biological effects.[5]

Q2: I'm observing precipitation of 3-Hydroxy-3-phenacyloxindole in my aqueous assay buffer. Is this expected?

A2: Yes, this is a common challenge. Oxindole derivatives are often characterized by poor aqueous solubility.[6] 3-Hydroxy-3-phenacyloxindole has a predicted XLogP3-AA value of 1.9, which suggests moderate lipophilicity and, consequently, limited solubility in aqueous solutions.[7] Therefore, precipitation in aqueous buffers is a frequent observation that requires specific formulation strategies to overcome.

Q3: What is the best solvent for making a stock solution of 3-Hydroxy-3-phenacyloxindole?

A3: For hydrophobic compounds like 3-Hydroxy-3-phenacyloxindole, Dimethyl sulfoxide (DMSO) is a commonly used solvent for preparing high-concentration stock solutions.[8] Ethanol can also be considered. It is crucial to prepare a high-concentration stock solution in an organic solvent, which is then diluted to the final working concentration in your aqueous assay buffer.

Q4: What is the maximum recommended concentration of DMSO in a cell-based assay?

A4: To avoid solvent-induced toxicity or off-target effects, the final concentration of DMSO in cell-based assays should generally be kept below 0.5%, with a preferred concentration of 0.1% or lower.[9][10] It is essential to include a vehicle control (media with the same final DMSO concentration) in your experiments.

Troubleshooting Guide: Precipitation Issues

Issue 1: Immediate Precipitation Upon Dilution ("Crashing Out")

Question: When I add my DMSO stock solution of 3-Hydroxy-3-phenacyloxindole to my cell culture medium, a precipitate forms instantly. What is happening and how can I prevent this?

Answer: This phenomenon, often called "solvent shock" or "crashing out," occurs when the compound, highly soluble in the organic stock solvent, is rapidly transferred to an aqueous environment where its solubility is much lower.[3] The sudden change in solvent polarity causes the compound to come out of solution.

Causality and Solutions:

• High Final Concentration: The intended final concentration of the compound in your assay may exceed its aqueous solubility limit.

  • Solution: Determine the maximum soluble concentration of 3-Hydroxy-3-phenacyloxindole in your specific medium by performing a solubility test (see protocol below). If possible, lower the working concentration in your assay.

• Rapid Dilution: Adding a concentrated stock directly to a large volume of aqueous media can trigger rapid precipitation.

  • Solution: Employ a serial dilution method. First, dilute the stock solution in a small volume of pre-warmed (37°C) media, then add this intermediate dilution to the final volume.[11] Always add the compound solution to the media dropwise while gently vortexing or swirling.[10]

• Low Temperature of Media: The solubility of many compounds decreases at lower temperatures.

  • Solution: Always use pre-warmed (37°C) cell culture media for your dilutions.[11]

Issue 2: Delayed Precipitation in the Incubator

Question: My media containing 3-Hydroxy-3-phenacyloxindole looks clear initially, but after a few hours or a day in the incubator, I see a cloudy or crystalline precipitate. What is causing this?

Answer: Delayed precipitation can be due to several factors related to the stability of the compound in the complex environment of cell culture media over time.

Causality and Solutions:

• Compound Instability: The compound may degrade over time into less soluble byproducts.

  • Solution: Assess the stability of 3-Hydroxy-3-phenacyloxindole under your specific culture conditions (37°C, 5% CO2). Consider preparing fresh compound-containing media more frequently.

• Interaction with Media Components: The compound may interact with salts, proteins (especially in serum-containing media), or other components, forming insoluble complexes.[3]

  • Solution: If feasible, try a different basal media formulation. Sometimes, reducing the serum concentration can help, but be mindful of the impact on cell health.

• Evaporation of Media: In long-term experiments, evaporation can concentrate all media components, potentially exceeding the solubility limit of your compound.

  • Solution: Ensure proper humidification of your incubator and use culture plates with low-evaporation lids.[11]

Experimental Protocols and Advanced Solubilization Strategies

Protocol 1: Determining the Aqueous Solubility of 3-Hydroxy-3-phenacyloxindole

This protocol will help you estimate the maximum soluble concentration of your compound in your specific biological media.

Materials:

• 3-Hydroxy-3-phenacyloxindole

• 100% DMSO

• Your specific cell culture medium or assay buffer

• Sterile microcentrifuge tubes or a 96-well plate

• Incubator at 37°C

• Microscope

Procedure:

• Prepare a High-Concentration Stock Solution: Dissolve 3-Hydroxy-3-phenacyloxindole in 100% DMSO to make a concentrated stock (e.g., 10 mM). Ensure it is fully dissolved.

• Serial Dilutions: Prepare a series of dilutions of your compound in your pre-warmed (37°C) biological medium. For example, create final concentrations ranging from 100 µM down to 1 µM. Remember to keep the final DMSO concentration constant and low (e.g., 0.1%).

• Incubation: Incubate the dilutions at 37°C for a duration relevant to your experiment (e.g., 24 hours).

• Visual Inspection: After incubation, carefully inspect each concentration for any signs of precipitation (cloudiness, crystals) under a microscope.

• Determine Maximum Solubility: The highest concentration that remains clear after incubation is the approximate maximum soluble concentration under your experimental conditions.

Strategy 1: pH Modification

The solubility of ionizable compounds is highly dependent on the pH of the solution.[6][12][13][14][15] 3-Hydroxy-3-phenacyloxindole has functional groups (a hydroxyl group and an amide proton) that may be weakly acidic.

• Mechanism: Altering the pH of the buffer can shift the equilibrium towards the more soluble ionized form of the compound. For a weakly acidic compound, increasing the pH (making it more basic) will deprotonate it, which often increases aqueous solubility.

• Considerations: While adjusting the pH of your media can be effective, it is critical to consider the impact on cell viability and the biological activity of your compound. Most cell lines have a narrow optimal pH range for growth.

Workflow for pH Optimization:

Caption: Workflow for optimizing buffer pH to enhance compound solubility.

Strategy 2: Use of Cyclodextrins

Cyclodextrins are cyclic oligosaccharides that can encapsulate hydrophobic molecules within their non-polar interior, effectively increasing their solubility in aqueous solutions.[16][17][18][19][20]

• Mechanism: The exterior of the cyclodextrin molecule is hydrophilic, making the entire drug-cyclodextrin complex water-soluble.[17][18] This is a powerful technique for delivering hydrophobic compounds in biological systems.[16]

• Commonly Used Cyclodextrins: Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a popular derivative with improved solubility and reduced toxicity compared to natural β-cyclodextrin.[16]

Protocol for Using HP-β-Cyclodextrin:

• Prepare a Cyclodextrin Solution: Prepare a stock solution of HP-β-CD in your assay buffer (e.g., 10-20% w/v).

• Complexation: Add your concentrated stock of 3-Hydroxy-3-phenacyloxindole (in DMSO) to the HP-β-CD solution.

• Incubation: Gently mix and incubate the solution (e.g., for 1 hour at room temperature) to allow for the formation of the inclusion complex.

• Dilution: Use this complexed solution for your final dilutions in the assay medium.

Data Summary: Solubilization Strategies

Strategy	Mechanism of Action	Advantages	Considerations
Co-solvents (e.g., DMSO)	Increases the polarity of the solvent system.	Simple to use for stock solutions.	Potential for cellular toxicity at higher concentrations.
pH Adjustment	Shifts the equilibrium to the more soluble ionized form.	Can be very effective for ionizable compounds.	The optimal pH for solubility may not be compatible with the biological system.[12][13]
Cyclodextrins	Encapsulates the hydrophobic compound in a soluble complex.[17][18]	High solubilizing capacity, generally low toxicity.[16]	May alter the bioavailability and kinetics of the compound.

Visualization of Key Concepts

Solubilization with Cyclodextrins

Caption: Mechanism of cyclodextrin-mediated solubilization.

References

• ALZET® Osmotic Pumps. Cyclodextrins: Improving Delivery of Hydrophobic Compounds. Available from: [Link]

• MDPI. Exploring the Role of Cyclodextrins in Enhancing the Bioavailability of Hydrophobic Drugs. Available from: [Link]

• Fiveable. pH and Solubility. AP Chem. Available from: [Link]

• Chemistry LibreTexts. The Effects of pH on Solubility. Available from: [Link]

• PMC - PubMed Central. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. Available from: [Link]

• Touro Scholar. Cyclodextrin as a Drug Carrier Increasing Drug Solubility. Available from: [Link]

• Procell. Troubleshooting Precipitation in Cell Culture: Causes and Solutions. Available from: [Link]

• askIITians. How does pH affect solubility? Available from: [Link]

• PubMed. Discovery of 3-Hydroxy-3-phenacyloxindole Analogues of Isatin as Potential Monoamine Oxidase Inhibitors. Available from: [Link]

• PubMed. Evaluation of dimethyl sulfoxide (DMSO) as a co-solvent for toxicity testing of hydrophobic organic compounds. Available from: [Link]

• Bioprocess Online. Troubleshooting Cell Culture Media for Bioprocessing. Available from: [Link]

• PMC - NIH. Considerations regarding use of solvents in in vitro cell based assays. Available from: [Link]

• PMC - NIH. Solubility of Hydrophobic Compounds in Aqueous Solution Using Combinations of Self-assembling Peptide and Amino Acid. Available from: [Link]

• YouTube. Impact of pH on Solubility. Available from: [Link]

• World Pharma Today. Innovative Formulation Strategies for Poorly Soluble Drugs. Available from: [Link]

• Wikipedia. Dimethyl sulfoxide. Available from: [Link]

• PubMed. Antioxidant activities of 5-hydroxyoxindole and its 3-hydroxy-3-phenacyl derivatives: the suppression of lipid peroxidation and intracellular oxidative stress. Available from: [Link]

• ResearchGate. Biological Assay Challenges From Compound Solubility: Strategies For Bioassay Optimization. Available from: [Link]

• PubChem. 3-Hydroxy-3-phenacyloxindole. Available from: [Link]

• PubMed. Synthesis of 3-hydroxy-3-phenacyloxindole analogs. Available from: [Link]

• PMC - PubMed Central. Stereo/regio-selective access to substituted 3-hydroxy-oxindoles with anti-proliferative assessment and in silico validation. Available from: [Link]

• ResearchGate. Solubility of drugs in ethanol and dmso. Available from: [Link]

• PubMed Central. Insight on novel oxindole conjugates adopting different anti-inflammatory investigations and quantitative evaluation. Available from: [Link]

• PMC - PubMed Central. Solubilization techniques used for poorly water-soluble drugs. Available from: [Link]

• PhytoTech Labs. Preparing Stock Solutions. Available from: [Link]

• ResearchGate. Examples of bioactive 3‐hydroxy‐oxindole analogues. Available from: [Link]

• Emulate Bio. Protocol for Emulate Organ-Chips: Compound Treatment Solution Preparation and Treatment. Available from: [Link]

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• ResearchGate. Oxindole and its derivatives: A review on recent progress in biological activities. Available from: [Link]

• Baxendale Group. Identification of potential biological targets of oxindole scaffolds via in silico repositioning strategies. Available from: [Link]

• PMC - PubMed Central. Synthesis and evaluation of oxindoles as promising inhibitors of the immunosuppressive enzyme indoleamine 2,3-dioxygenase 1. Available from: [Link]

• ResearchGate. 3-Substituted-3-hydroxy-2-oxindole, an Emerging New Scaffold for Drug Discovery with Potential Anti-Cancer and other Biological Activities. Available from: [Link]

• PubMed Central. Insight on novel oxindole conjugates adopting different anti-inflammatory investigations and quantitative evaluation. Available from: [Link]

• ResearchGate. Studies on the solubility of phenolic compounds. Available from: [Link]

• PMC - PubMed Central. Discovery of a new potent oxindole multi-kinase inhibitor among a series of designed 3-alkenyl-oxindoles with ancillary carbonic anhydrase inhibitory activity as antiproliferative agents. Available from: [Link]

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Technical Support Center: Enhancing the Stability of 3-Hydroxy-3-phenacyloxindole for Long-Term Storage

This guide provides in-depth technical support for researchers, scientists, and drug development professionals working with 3-Hydroxy-3-phenacyloxindole. Recognizing the critical importance of compound stability for experimental reproducibility and drug development timelines, this document offers a comprehensive resource for understanding and mitigating the degradation of this valuable oxindole derivative. We will explore the inherent chemical liabilities of the molecule, detail its primary degradation pathways, and provide actionable troubleshooting advice and validated protocols for ensuring its long-term stability.

Frequently Asked Questions (FAQs)

Q1: What is 3-Hydroxy-3-phenacyloxindole and why is its stability a concern?

3-Hydroxy-3-phenacyloxindole is a synthetically derived oxindole derivative featuring a crucial tertiary alcohol at the C3 position and a phenacyl substituent. The oxindole scaffold is a "privileged structure" in medicinal chemistry, forming the core of numerous biologically active compounds.[1] The stability of 3-Hydroxy-3-phenacyloxindole is a significant concern due to the presence of the 3-hydroxy group, which makes the molecule susceptible to several degradation pathways, including dehydration, oxidation, and rearrangement.[2][3] Ensuring the integrity of this compound is paramount for obtaining reliable data in biological assays and for maintaining its therapeutic potential during drug development.

Q2: What are the primary factors that can influence the stability of 3-Hydroxy-3-phenacyloxindole?

The stability of 3-Hydroxy-3-phenacyloxindole is primarily influenced by:

• Temperature: Elevated temperatures can provide the activation energy for degradation reactions, particularly dehydration.

• pH: Both acidic and basic conditions can catalyze degradation, including hydrolysis of the oxindole ring and rearrangement reactions.

• Light: Exposure to UV or visible light can induce photolytic degradation.

• Oxidizing Agents: The presence of atmospheric oxygen or other oxidizing agents can lead to oxidative degradation products.

• Moisture: Water can act as a reactant in hydrolytic degradation pathways.

Q3: What are the visible signs of 3-Hydroxy-3-phenacyloxindole degradation?

Degradation of 3-Hydroxy-3-phenacyloxindole may manifest as:

• Color Change: The appearance of a yellow or brownish hue in a previously white or off-white solid.

• Change in Physical State: The compound may become gummy or oily.

• Insolubility: The degraded product may exhibit different solubility profiles, leading to incomplete dissolution or the formation of precipitates.

• Altered Chromatographic Profile: Analysis by techniques like HPLC or UPLC will show the appearance of new peaks corresponding to degradation products and a decrease in the area of the parent compound peak.

• Loss of Biological Activity: Degradation will likely lead to a reduction or complete loss of the compound's intended biological effect.

Troubleshooting Guide: Addressing Common Stability Issues

This section provides a question-and-answer formatted guide to troubleshoot specific stability problems encountered during the handling and storage of 3-Hydroxy-3-phenacyloxindole.

Issue 1: The compound has developed a yellow or brownish color upon storage.

Q: My white crystalline 3-Hydroxy-3-phenacyloxindole has turned yellow after several weeks in the lab. What is the likely cause and how can I prevent this?

A: A color change to yellow or brown is a strong indicator of chemical degradation, most likely due to either dehydration or oxidation.

• Causality: The tertiary alcohol at the C3 position is prone to elimination of a water molecule, especially when exposed to trace amounts of acid or heat. This dehydration reaction results in the formation of 3-phenacylideneoxindole, a conjugated system that absorbs light at longer wavelengths, appearing colored.[4] Alternatively, oxidation of the oxindole ring system can also lead to colored byproducts.

• Troubleshooting Protocol:

  • Confirm Degradation: Analyze a small sample of the discolored material by HPLC or UPLC with a photodiode array (PDA) detector. Compare the chromatogram to that of a fresh or properly stored reference standard. The appearance of a new, later-eluting peak with a different UV spectrum is indicative of the formation of the more conjugated dehydration product.

  • Purity Assessment: Quantify the level of degradation. If the purity has dropped significantly, the batch may be unsuitable for sensitive experiments.

  • Preventative Measures:

    • Storage Conditions: Store the compound in a tightly sealed, amber glass vial to protect it from light and moisture.

    • Inert Atmosphere: For long-term storage, purge the vial with an inert gas like argon or nitrogen before sealing to displace oxygen.

    • Temperature Control: Store the compound at or below -20°C. For highly sensitive applications, storage at -80°C is recommended.

Issue 2: The compound shows an unexpected peak in the HPLC analysis, especially after storage in solution.

Q: I prepared a stock solution of 3-Hydroxy-3-phenacyloxindole in DMSO and after a few days, a new peak appeared in the HPLC chromatogram. What could this be?

A: The appearance of a new peak in the chromatogram of a stock solution suggests degradation in the solvent. The likely culprits are hydrolysis, oxidation, or rearrangement. An electrochemical study on 3-hydroxyoxindoles has shown their propensity to rearrange into benzoxazinones under oxidative conditions.[3][5]

• Causality:

  • Oxidative Rearrangement: The 3-hydroxyoxindole core can undergo oxidative cleavage and rearrangement to form a 3,1-benzoxazin-2-one derivative.[3][5] This is a significant transformation that would drastically alter the compound's biological activity.

  • Hydrolysis: While the amide bond in the oxindole ring is generally stable, prolonged storage in a non-anhydrous solvent, especially at non-neutral pH, could lead to hydrolysis, opening the lactam ring to form an amino acid derivative. Although less common for oxindoles, it remains a possibility under stressed conditions.

  • Dehydration: As with the solid-state degradation, dehydration to 3-phenacylideneoxindole can also occur in solution, catalyzed by acidic or basic impurities in the solvent.

• Troubleshooting Workflow:

  Caption: Troubleshooting workflow for identifying degradation products in solution.

Issue 3: Inconsistent results in biological assays.

Q: My recent batches of 3-Hydroxy-3-phenacyloxindole are showing lower potency in my cell-based assay compared to my initial experiments. Could this be a stability issue?

A: Yes, inconsistent biological activity is a classic sign of compound degradation. The degradation products are unlikely to have the same biological activity as the parent compound.

• Causality: The formation of dehydration, oxidation, or hydrolysis products alters the three-dimensional structure and electronic properties of the molecule, which are critical for its interaction with biological targets. For instance, the tertiary hydroxyl group may be essential for hydrogen bonding with a protein target, and its loss through dehydration would abolish this interaction.

• Self-Validating Protocol:

  • Establish a Baseline: When a new batch of 3-Hydroxy-3-phenacyloxindole is received, immediately perform a purity analysis using a validated stability-indicating HPLC or UPLC method.[5] This initial chromatogram will serve as the baseline (T=0).

  • Aliquot and Store: Aliquot the compound into single-use vials under an inert atmosphere and store them at -80°C.

  • Pre-Assay Purity Check: Before each biological experiment, analyze a fresh aliquot from the stored stock to confirm its purity against the T=0 baseline.

  • Correlate Purity and Activity: If a decrease in biological activity is observed, correlate it with the purity data. A drop in purity that coincides with a drop in activity strongly suggests that compound degradation is the root cause.

Potential Degradation Pathways

Understanding the chemical transformations that 3-Hydroxy-3-phenacyloxindole can undergo is crucial for developing effective stabilization strategies. The three primary degradation pathways are detailed below.

Caption: Major degradation pathways of 3-Hydroxy-3-phenacyloxindole.

Recommended Storage and Handling Protocols

To ensure the long-term stability of 3-Hydroxy-3-phenacyloxindole, the following storage and handling procedures are recommended.

Condition	Solid Compound	Stock Solution
Temperature	-20°C to -80°C	-20°C to -80°C (aliquoted)
Atmosphere	Inert gas (Argon or Nitrogen)	Store in tightly sealed vials
Light	Amber glass vials	Amber glass vials or foil-wrapped tubes
Moisture	Store in a desiccator	Use anhydrous, high-purity solvents
Solvent	N/A	Anhydrous DMSO or DMF
Duration	Up to 12 months with periodic purity checks	Prepare fresh or use within 1-2 weeks

Experimental Protocols

Protocol 1: Stability-Indicating UPLC Method for Purity Assessment

This protocol outlines a general method for developing a stability-indicating UPLC method to monitor the purity of 3-Hydroxy-3-phenacyloxindole and its degradation products.

• Instrumentation:

  • UPLC system with a photodiode array (PDA) detector.

• Column:

  • Acquity UPLC BEH C18, 1.7 µm, 2.1 x 100 mm (or equivalent).

• Mobile Phase:

  • A: 0.1% Formic acid in Water

  • B: 0.1% Formic acid in Acetonitrile

• Gradient Elution:

  • A linear gradient from 10% B to 90% B over 10 minutes.

• Flow Rate:

  • 0.4 mL/min

• Column Temperature:

  • 40°C

• Detection Wavelength:

  • 254 nm and PDA scan from 200-400 nm.

• Procedure:

  • Prepare a stock solution of 3-Hydroxy-3-phenacyloxindole in acetonitrile at 1 mg/mL.

  • Dilute the stock solution to a working concentration of 50 µg/mL with the initial mobile phase composition.

  • Inject 2 µL of the sample.

  • Analyze the chromatogram for the main peak and any impurity peaks. The method is considered stability-indicating if the degradation products are well-resolved from the parent peak.

Protocol 2: Forced Degradation Study

Forced degradation studies are essential for identifying potential degradation products and demonstrating the specificity of the analytical method.[6][7][8]

• Acid Hydrolysis:

  • Dissolve 1 mg of the compound in 1 mL of acetonitrile and add 1 mL of 1 M HCl.

  • Heat at 60°C for 24 hours.

  • Neutralize with 1 M NaOH and analyze by UPLC.

• Base Hydrolysis:

  • Dissolve 1 mg of the compound in 1 mL of acetonitrile and add 1 mL of 1 M NaOH.

  • Keep at room temperature for 8 hours.

  • Neutralize with 1 M HCl and analyze by UPLC.

• Oxidative Degradation:

  • Dissolve 1 mg of the compound in 1 mL of acetonitrile and add 1 mL of 3% H₂O₂.

  • Keep at room temperature for 24 hours.

  • Analyze by UPLC.

• Thermal Degradation:

  • Place the solid compound in an oven at 80°C for 48 hours.

  • Dissolve the stressed sample in acetonitrile and analyze by UPLC.

• Photolytic Degradation:

  • Expose a solution of the compound (1 mg/mL in acetonitrile) to UV light (254 nm) for 24 hours.

  • Analyze by UPLC.

References

• Weller, P. E., & Kaier, N. E. (1979). Synthesis of 3-hydroxy-3-phenacyloxindole analogs. Journal of Pharmaceutical Sciences, 68(4), 519-520. Available from: [Link]

• Moyed, H. S. (1967). Inhibitory oxidation products of indole-3-acetic Acid: 3-hydroxymethyloxindole and 3-methyleneoxindole as plant metabolites. Plant Physiology, 42(3), 425–430. Available from: [Link]

• Berry, D. F., & Bollag, J. M. (1991). Degradation of Substituted Indoles by an Indole-Degrading Methanogenic Consortium. Applied and Environmental Microbiology, 57(9), 2637–2640. Available from: [Link]

• Vayer, M., Pastor, M., Kofink, C., & Maulide, N. (2022). Electrochemical Rearrangement of 3-Hydroxyoxindoles into Benzoxazinones. Organic Letters, 24(1), 27–32. Available from: [Link]

• Vayer, M., Pastor, M., Kofink, C., & Maulide, N. (2022). Electrochemical Rearrangement of 3-Hydroxyoxindoles into Benzoxazinones. Europe PMC. Available from: [Link]

• National Center for Biotechnology Information (n.d.). 3-Phenyl-oxindole. PubChem. Available from: [Link]

• Reddy, M. S., et al. (2014). Development of a Stability-Indicating RP-UPLC Method for Rapid Determination of Metaxalone and its Degradation Products in Solid Oral Dosage Form. Journal of Chromatographic Science, 52(8), 843-850. Available from: [Link]

• El-Ragehy, N. A., Hassan, N. Y., Abdelkawy, M., & Tantawy, M. A. (2014). Stability-Indicating Chromatographic Methods for the Determination of Sertindole. Journal of Chromatographic Science, 52(6), 559–565. Available from: [Link]

• Li, Y., et al. (2022). Synthesis, Characterization, and Evaluation of the Antifungal Properties of 3-Indolyl-3-Hydroxy Oxindole Derivatives Against Plant Pathogenic Fungi. Molecules, 27(19), 6529. Available from: [Link]

• Hovorka, S., & Schöneich, C. (2001). Oxidative degradation of pharmaceuticals: theory, mechanisms and inhibition. Journal of Pharmaceutical Sciences, 90(3), 253-269. Available from: [Link]

• Alsante, K. M., et al. (2011). Forced Degradation Studies. In Pharmaceutical Stress Testing (pp. 1-45). Informa Healthcare.

• MedCrave. (2016). Forced Degradation Studies. MOJ Bioequivalence & Bioavailability. Available from: [Link]

• Bajaj, S., Singla, D., & Sakhuja, N. (2012). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Applied Pharmaceutical Science, 2(3), 129-138.
• Waterman, K. C. (2007). Hydrolysis in Pharmaceutical Formulations. Pharmaceutical Development and Technology, 12(2), 113-125.
• Singh, L., et al. (2012). 3-Substituted-3-hydroxy-2-oxindole, an Emerging New Scaffold for Drug Discovery with Potential Anti-Cancer and other Biological Activities. Current Pharmaceutical Design, 18(11), 1486-1506.

• Kumar, S., et al. (2016). Catalytic asymmetric synthesis of biologically important 3-hydroxyoxindoles: an update. Beilstein Journal of Organic Chemistry, 12, 1000–1039. Available from: [Link]

• Baur, S., Hazra, A., Laha, J. K., & Manna, S. (2025). Oxidative dearomatization of 3-substituted indoles with sulfonium salts: direct access to 3-hydroxyoxindoles. Green Chemistry.
• Gribble, G. W. (2016). Indolines from Oxindoles, Isatins, and Indoxyls. In Indole Ring Synthesis: From Natural Products to Drug Discovery. John Wiley & Sons, Ltd.

• Hu, W., et al. (2021). Access to 3,3-disubstituted oxindoles via microwave-assisted Cannizzaro and aldol reactions of formaldehyde with isatins and their imines. RSC Advances, 11(25), 15155-15159. Available from: [Link]

• Organic Chemistry Portal. (n.d.). Oxindole synthesis. Available from: [Link]

• De La Rosa, M., et al. (2017). One-Pot Acid-Catalyzed Ring-Opening/Cyclization/Oxidation of Aziridines with N-Tosylhydrazones: Access to 1,2,4-Triazines. Organic Letters, 19(5), 1136–1139. Available from: [Link]

• Singh, V. K., et al. (2022). 3,3-Bis(hydroxyaryl)oxindoles and Spirooxindoles Bearing a Xanthene Moiety: Synthesis, Mechanism, and Biological Activity. Molecules, 27(10), 3183. Available from: [Link]

• Clinical Trials Arena. (2025). Forced degradation studies: A critical lens into pharmaceutical stability. Available from: [Link]

• US Patent No. US20130345438A1. (2013).

• El-Gendy, M. A., et al. (2013). A Reaction of N-Substituted Succinimides with Hydroxylamine as a Novel Approach to the Synthesis of Hydroxamic Acids. Molecules, 18(12), 14697-14709. Available from: [Link]

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• 8. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]

Method development for the efficient synthesis of 3-Hydroxy-3-phenacyloxindole analogs

Welcome to the technical support center for the synthesis of 3-hydroxy-3-phenacyloxindole analogs. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to empower you with the knowledge to overcome common challenges and optimize your synthetic strategies.

The synthesis of 3-hydroxy-3-phenacyloxindole analogs, a critical scaffold in medicinal chemistry, is primarily achieved through the aldol addition of an enolate, derived from an acetophenone derivative, to an isatin.[1][2] While conceptually straightforward, this reaction is often plagued by practical challenges that can impact yield, purity, and reproducibility. This guide provides a structured approach to troubleshooting these issues, grounded in mechanistic principles and practical laboratory experience.

I. Troubleshooting Guide: A Mechanistic Approach

This section addresses common problems encountered during the synthesis in a question-and-answer format, focusing on the underlying chemical principles to guide your experimental choices.

Low or No Product Yield

Q1: My reaction shows very low conversion of the starting materials (isatin and acetophenone) to the desired 3-hydroxy-3-phenacyloxindole product. What are the likely causes and how can I address them?

A1: Low conversion is a frequent issue and can stem from several factors related to enolate formation and reaction equilibrium. Here’s a systematic approach to troubleshooting:

• Inadequate Enolate Formation: The crucial first step is the deprotonation of the α-carbon of the acetophenone to form a reactive enolate.[3]

  • Base Strength: The pKa of the α-proton of acetophenone is approximately 19. Ensure your base is strong enough for efficient deprotonation. While NaOH or KOH can be used, stronger bases like lithium diisopropylamide (LDA) or sodium hydride (NaH) can significantly increase enolate concentration. However, be mindful that very strong bases can also promote side reactions.

  • Reaction Temperature: Enolate formation is often favored at low temperatures (e.g., -78 °C to 0 °C) to minimize self-condensation of the acetophenone (a Claisen-Schmidt condensation).[4]

  • Solvent Choice: Aprotic solvents like tetrahydrofuran (THF) or diethyl ether are ideal as they do not protonate the enolate.

• Unfavorable Reaction Equilibrium: The aldol addition is a reversible reaction.[4]

  • Le Chatelier's Principle: Consider using a slight excess of the acetophenone to shift the equilibrium towards the product side.

  • Temperature Control: While initial enolate formation is best at low temperatures, the subsequent addition to isatin may require warming to room temperature to proceed at a reasonable rate. Monitor the reaction progress by Thin Layer Chromatography (TLC) to find the optimal temperature profile.

• Steric Hindrance: Bulky substituents on either the isatin or the acetophenone can sterically hinder the approach of the nucleophilic enolate to the electrophilic carbonyl carbon of the isatin.[5] If you suspect steric hindrance is a major factor, you may need to explore alternative catalysts or longer reaction times.

Formation of Side Products

Q2: My reaction mixture contains significant amounts of side products, complicating purification. What are the common side reactions and how can I suppress them?

A2: Side product formation is a common challenge. The primary culprits are self-condensation, dehydration, and Cannizzaro-type reactions.

• Acetophenone Self-Condensation: The acetophenone enolate can react with another molecule of acetophenone, leading to a self-aldol addition product.

  • Controlled Addition: Add the isatin to the pre-formed enolate solution slowly and at a low temperature. This ensures that the enolate preferentially reacts with the more electrophilic isatin.

• Dehydration of the Aldol Adduct: The desired 3-hydroxy-3-phenacyloxindole can undergo base-catalyzed dehydration to form a 3-phenacylideneoxindole.[1]

  • Temperature Management: Avoid excessive heat during the reaction and workup.

  • Base Stoichiometry: Use a stoichiometric amount of a strong base or a catalytic amount of a weaker base. Excess strong base can promote elimination.

• Isatin-Related Side Reactions:

  • If using a very strong base and high temperatures, isatin can potentially undergo a self-condensation or other decomposition pathways. Ensure the reaction conditions are not overly harsh.

Experimental Workflow for Synthesis

Caption: General workflow for the synthesis of 3-hydroxy-3-phenacyloxindole analogs.

Purification Challenges

Q3: I'm having difficulty purifying my 3-hydroxy-3-phenacyloxindole product. It seems to be unstable on silica gel. What are my options?

A3: The tertiary alcohol in the product can be sensitive, especially to acidic conditions, which can be present on standard silica gel, leading to dehydration.

• Column Chromatography Modifications:

  • Neutralized Silica: Pre-treat the silica gel with a dilute solution of triethylamine in the eluent to neutralize acidic sites.

  • Alternative Stationary Phases: Consider using neutral alumina or Florisil for chromatography.

  • Gradient Elution: A carefully optimized gradient of a non-polar solvent (e.g., hexane or petroleum ether) and a polar solvent (e.g., ethyl acetate) can help in achieving good separation.[6]

• Recrystallization: If the product is a solid, recrystallization can be an excellent purification method that avoids the issues associated with chromatography.[7] Experiment with different solvent systems (e.g., ethanol/water, ethyl acetate/hexane).

• Flash Chromatography: If available, flash chromatography can reduce the contact time of the compound with the stationary phase, minimizing degradation.[6]

II. Frequently Asked Questions (FAQs)

Q4: What is the general reaction mechanism for the base-catalyzed synthesis of 3-hydroxy-3-phenacyloxindoles?

A4: The reaction proceeds through a base-catalyzed aldol addition mechanism. The key steps are:

• Enolate Formation: A base abstracts an α-proton from the acetophenone derivative to form a nucleophilic enolate.

• Nucleophilic Attack: The enolate attacks the electrophilic C3 carbonyl carbon of the isatin.

• Protonation: The resulting alkoxide intermediate is protonated during the aqueous workup to yield the final 3-hydroxy-3-phenacyloxindole product.

Reaction Mechanism Diagram

Caption: Simplified mechanism of the base-catalyzed aldol addition.

Q5: Can I use substituted isatins and acetophenones in this reaction?

A5: Yes, this method is quite versatile for creating a library of analogs.[1][2]

• Electronic Effects: Electron-withdrawing groups on the isatin ring can enhance the electrophilicity of the C3 carbonyl, potentially accelerating the reaction. Conversely, electron-donating groups may slow it down.

• Steric Effects: As mentioned earlier, bulky substituents on either reactant can hinder the reaction.

Q6: Are there alternative, milder methods for this synthesis?

A6: Yes, several alternative methods have been developed to overcome the challenges of traditional base-catalyzed reactions.

• Organocatalysis: Proline and its derivatives have been successfully used as organocatalysts for the asymmetric aldol reaction between isatins and ketones, often providing high yields and enantioselectivities under mild conditions.[8][9]

• Biocatalysis: Enzymes, such as those found in crude earthworm extract, have been shown to catalyze this reaction in an environmentally friendly manner.[5][10]

• Lewis Acid Catalysis: Lewis acids can be used to activate the isatin carbonyl towards nucleophilic attack.

Q7: How can I confirm the structure of my final product?

A7: A combination of spectroscopic techniques is essential for unambiguous structure elucidation:

• ¹H NMR: Look for the characteristic singlet for the hydroxyl proton (which may be broad and exchangeable with D₂O) and the diastereotopic protons of the methylene group adjacent to the carbonyl of the phenacyl moiety.

• ¹³C NMR: Identify the quaternary carbon at the C3 position of the oxindole ring, typically in the range of 70-80 ppm.

• IR Spectroscopy: A broad absorption band in the region of 3200-3500 cm⁻¹ is indicative of the O-H stretch of the hydroxyl group. The two carbonyl groups (lactone and ketone) will show strong absorptions around 1680-1720 cm⁻¹.

• Mass Spectrometry (MS): This will confirm the molecular weight of the compound.

Typical Reaction Parameters

Parameter	Recommended Range/Condition	Rationale
Base	NaH, LDA, KOH, NaOH	Effective deprotonation of acetophenone.
Solvent	THF, Diethyl Ether, DMF	Aprotic solvents to stabilize the enolate.
Temperature	-78 °C to Room Temperature	Low temperature for enolate formation, room temperature for reaction progression.
Reaction Time	2 - 48 hours	Monitor by TLC to determine completion.[6]
Purification	Column Chromatography, Recrystallization	To isolate the pure product.[6][7]

III. References

• Sridhar, S. K., & Ramesh, A. (2001). Synthesis of 3-hydroxy-3-phenacyloxindole analogs. Arzneimittelforschung, 51(11), 930-932.

• MDPI. (2023). De Novo Synthesis of Polysubstituted 3-Hydroxypyridines Via “Anti-Wacker”-Type Cyclization. Retrieved from [Link]

• Google Patents. (2013). 3-substituted-3-hydroxy oxindole derivatives and process for preparation thereof. Retrieved from

• Google Patents. (n.d.). A method for preparing 3-hydroxyindole derivatives for indigo synthesis. Retrieved from

• Google Patents. (n.d.). Preparation technology of high purity 3-hydroxyacetophenone. Retrieved from

• Chemistry LibreTexts. (2022). Using Aldol Reactions in Synthesis. Retrieved from [Link]

• Kumar, A., et al. (2016). Discovery of 3-Hydroxy-3-phenacyloxindole Analogues of Isatin as Potential Monoamine Oxidase Inhibitors. ChemMedChem, 11(2), 193-202.

• National Institutes of Health. (n.d.). Enantioselective Synthesis of Pyrroloindolines by a Formal [3+2] Cycloaddition Reaction. Retrieved from [Link]

• Master Organic Chemistry. (2022). Aldol Addition and Condensation Reactions (Base-Catalyzed). Retrieved from [Link]

• National Institutes of Health. (n.d.). Stereo/regio-selective access to substituted 3-hydroxy-oxindoles with anti-proliferative assessment and in silico validation. Retrieved from [Link]

• ResearchGate. (n.d.). Aldol reaction of isatin derivatives with ketones-catalyzed by earthworm extract. a. Retrieved from [Link]

• ResearchGate. (n.d.). Reaction mechanism for the synthesis of oxindoles and dihydroquinoline-2-ones. Retrieved from [Link]

• White Rose eTheses Online. (n.d.). Synthesis and Reactions of Novel Oxindoles. Retrieved from [Link]

• Bai, M., et al. (2016). An unprecedented protocol for the synthesis of 3-hydroxy-3-phenacyloxindole derivatives with indolin-2-ones and α-substituted ketones. RSC Advances, 6(1), 593-597.

• Oreate AI Blog. (2026). A Review of the Indole Synthesis Reaction System. Retrieved from [Link]

• Chemistry Steps. (n.d.). Aldol Addition and Condensation Reactions – Practice Problems. Retrieved from [Link]

• Taylor & Francis Online. (n.d.). Asymmetric cross-aldol reaction of isatin and ketones catalyzed by crude earthworm extract as efficient biocatalyst. Retrieved from [Link]

• Beilstein Journal of Organic Chemistry. (n.d.). Catalytic asymmetric synthesis of biologically important 3-hydroxyoxindoles: an update. Retrieved from [Link]

• National Institutes of Health. (2023). The synthesis of pharmacologically important oxindoles via the asymmetric aldol reaction of isatin and the investigation of the organocatalytic activity of new alicyclic β-amino acid derivatives. Retrieved from [Link]

• ResearchGate. (2023). Chemical Reactions of Indole Alkaloids That Enable Rapid Access to New Scaffolds for Discovery. Retrieved from [Link]

• PubMed. (n.d.). [Development of Selective Reactions in the Synthesis of Medicines]. Retrieved from [Link]

• Chemistry 234 Chapter 23 Problem Set. (n.d.). Retrieved from [Link]

• National Institutes of Health. (n.d.). A base-mediated synthesis of N-hydroxy- and N-alkoxyindoles from 2-nitrostyrenes. Retrieved from [Link]

• YouTube. (2018). 21.5b Mechanisms of Aldol Reactions. Retrieved from [Link]

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• 3. youtube.com [youtube.com]
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• 5. researchgate.net [researchgate.net]
• 6. An unprecedented protocol for the synthesis of 3-hydroxy-3-phenacyloxindole derivatives with indolin-2-ones and α-substituted ketones - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. US20130345438A1 - 3-substituted-3-hydroxy oxindole derivatives and process for preparation thereof - Google Patents [patents.google.com]
• 8. BJOC - Catalytic asymmetric synthesis of biologically important 3-hydroxyoxindoles: an update [beilstein-journals.org]
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Strategies to minimize byproduct formation in 3-Hydroxy-3-phenacyloxindole synthesis

Welcome to the technical support center for the synthesis of 3-Hydroxy-3-phenacyloxindole. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during this synthesis. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to help you minimize byproduct formation and optimize your reaction outcomes.

Introduction to the Synthesis

The synthesis of 3-Hydroxy-3-phenacyloxindole is most commonly achieved through a base-catalyzed aldol condensation between isatin and acetophenone. This reaction, while straightforward in principle, is susceptible to several side reactions that can impact the yield and purity of the desired product. Understanding the underlying mechanisms of both the main reaction and potential side reactions is crucial for successful synthesis.

A primary challenge in this synthesis is the reversible nature of the aldol addition, which can lead to a retro-aldol reaction, particularly at elevated temperatures.[1] Additionally, the self-condensation of acetophenone and the dehydration of the final product are common side reactions that need to be carefully managed.

This guide provides practical strategies to mitigate these issues, ensuring a high yield of pure 3-Hydroxy-3-phenacyloxindole.

Troubleshooting Guide

This section addresses specific problems you may encounter during the synthesis of 3-Hydroxy-3-phenacyloxindole, providing probable causes and actionable solutions.

Issue 1: Low Yield of 3-Hydroxy-3-phenacyloxindole

Probable Cause	Proposed Solution
Retro-Aldol Reaction: The aldol addition is reversible and heating the reaction mixture can cause the product to decompose back into isatin and acetophenone.[1]	Maintain Low Temperatures: Run the reaction at room temperature or below. Avoid heating the reaction mixture during the reaction and workup.
Suboptimal Catalyst Concentration: Incorrect amounts of the base catalyst (e.g., diethylamine, piperidine, or potassium hydroxide) can lead to incomplete reaction or an increase in side reactions.[1]	Optimize Catalyst Loading: Start with catalytic amounts of a mild base like diethylamine or piperidine. If using a stronger base like KOH, ensure it is used in low concentrations.[1]
Self-Condensation of Acetophenone: Under basic conditions, acetophenone can react with itself to form byproducts, consuming the starting material and reducing the yield of the desired product.	Control Stoichiometry and Addition Rate: Use a slight excess of isatin relative to acetophenone. Consider the slow addition of acetophenone to the reaction mixture containing isatin and the catalyst to maintain a low concentration of the enolate.
Incomplete Reaction: Insufficient reaction time can lead to a low conversion of starting materials.	Monitor Reaction Progress: Use Thin Layer Chromatography (TLC) to monitor the consumption of the starting materials and the formation of the product. Extend the reaction time if necessary, while maintaining a low temperature.

Issue 2: Presence of Significant Impurities in the Product

Probable Cause	Proposed Solution
Dehydration of the Product: The desired 3-hydroxy-3-phenacyloxindole can lose a molecule of water to form the highly colored 3-phenacylideneoxindole, especially under acidic conditions or upon heating.[1]	Maintain Neutral or Basic pH during Workup: Avoid acidic conditions during the workup and purification steps. Use a mild base for neutralization if necessary. Purify at Low Temperatures: Perform purification steps like crystallization or chromatography at low temperatures to prevent dehydration.
Acetophenone Self-Condensation Products: Byproducts from the self-condensation of acetophenone may co-precipitate with the desired product.	Optimize Reaction Conditions: As mentioned for low yield, controlling stoichiometry and addition rate can minimize this side reaction. Recrystallization: Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol) to remove these less polar byproducts.[1]
Unreacted Starting Materials: Incomplete reaction will result in the presence of isatin and acetophenone in the final product.	Ensure Complete Reaction: Monitor the reaction by TLC. Purification: Unreacted starting materials can typically be removed by recrystallization or column chromatography.

Reaction and Byproduct Formation Pathways

The following diagram illustrates the intended reaction pathway and the major side reactions that can occur during the synthesis of 3-Hydroxy-3-phenacyloxindole.

Caption: Reaction scheme showing the desired aldol addition and competing side reactions.

Frequently Asked Questions (FAQs)

Q1: What is the best catalyst for the synthesis of 3-Hydroxy-3-phenacyloxindole?

The choice of catalyst depends on the desired reaction conditions. Mild organic bases like diethylamine and piperidine are effective and can provide good yields when the reaction is allowed to proceed over a longer period at room temperature.[1] Low concentrations of stronger inorganic bases like potassium hydroxide can also be used to achieve faster reaction times, but care must be taken to avoid an increase in side reactions.[1]

Q2: How can I effectively monitor the progress of the reaction?

Thin Layer Chromatography (TLC) is the most convenient method to monitor the reaction. Use a suitable solvent system (e.g., a mixture of hexane and ethyl acetate) to achieve good separation between the starting materials (isatin and acetophenone), the product (3-Hydroxy-3-phenacyloxindole), and the major byproducts. The disappearance of the starting materials and the appearance of the product spot will indicate the progress of the reaction.

Q3: My product is a persistent oil and won't crystallize. What should I do?

The presence of impurities can often inhibit crystallization. First, ensure that the majority of the solvent has been removed under reduced pressure without heating. Then, try the following techniques:

• Scratching: Use a glass rod to scratch the inside of the flask at the air-solvent interface. This can create nucleation sites for crystal growth.

• Seeding: If you have a small amount of crystalline product from a previous batch, add a tiny crystal to the oil to induce crystallization.

• Trituration: Add a small amount of a non-polar solvent in which the product is insoluble (e.g., hexane) and stir vigorously. This can sometimes induce crystallization and wash away soluble impurities.

• Purification: If the above methods fail, it is likely that the product is too impure. Purify the oil using column chromatography on silica gel to isolate the desired product before attempting crystallization again.

Q4: What is the mechanism of the base-catalyzed aldol condensation in this synthesis?

The reaction proceeds via a standard base-catalyzed aldol mechanism:

• Enolate Formation: The base removes an acidic α-proton from acetophenone to form a resonance-stabilized enolate.

• Nucleophilic Attack: The enolate acts as a nucleophile and attacks the electrophilic C3 carbonyl carbon of isatin.[2]

• Protonation: The resulting alkoxide intermediate is protonated by the solvent (e.g., ethanol) or during aqueous workup to yield the final 3-Hydroxy-3-phenacyloxindole product.

The following diagram outlines the key steps in the catalytic cycle.

Caption: Simplified mechanism of the base-catalyzed aldol condensation.

Experimental Protocols

Protocol 1: Diethylamine-Catalyzed Synthesis of 3-Hydroxy-3-phenacyloxindole [1]

• Dissolve isatin (1 equivalent) and acetophenone (1 equivalent) in absolute ethanol.

• Add a catalytic amount of diethylamine (e.g., 10 drops per 5 g of isatin).

• Stir the mixture at room temperature overnight.

• Collect the resulting crystalline product by filtration.

• Wash the crystals with cold ethanol.

• Recrystallize the crude product from ethanol to obtain pure 3-Hydroxy-3-phenacyloxindole.

Protocol 2: Minimizing Dehydration during Purification

• After the reaction is complete, concentrate the reaction mixture under reduced pressure at a low temperature (< 40 °C).

• If an aqueous workup is necessary, use a saturated solution of sodium bicarbonate or a dilute solution of a mild base to maintain a slightly alkaline pH.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure at a low temperature.

• For purification by column chromatography, use a neutral solvent system (e.g., hexane/ethyl acetate) and avoid prolonged exposure of the product to the silica gel.

• For recrystallization, dissolve the crude product in a minimal amount of a suitable hot solvent and allow it to cool slowly to room temperature, followed by further cooling in an ice bath.

References

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• Optimization of reaction conditions for preparation of 3a. ResearchGate. Available at: [Link]

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• Managing the retro-pathway in direct catalytic asymmetric aldol reactions of thioamides. Royal Society of Chemistry. Available at: [Link]

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• NHC-catalysed retro-aldol/aldol cascade reaction enabling solvent-controlled stereodivergent synthesis of spirooxindoles. Chinese Chemical Society. Available at: [Link]

• Effect of temperature (°C) on the condensation reaction of isatin with o-phenylenediamnine. ResearchGate. Available at: [Link]

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• Robust design and optimization of retro-aldol enzymes. biorxiv.org. Available at: [Link]

• Catalytic asymmetric synthesis of biologically important 3-hydroxyoxindoles: an update. Beilstein Journal of Organic Chemistry. Available at: [Link]

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• Synthesis, characterization, cytotoxicity of mixed ligand complexes of palladium(II) with dipyrido[3,2-d:2',3'-f]quinoxaline/dipyridophenazine and 4-toluensulfonyl-L-amino acid dianion. PubMed. Available at: [Link]

• A General Protocol toward Synthesis of 3-Methylindoles Using Acenaphthoimidazolyidene-Ligated Oxazoline Palladacycle. typeset.io. Available at: [Link]

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Reference Data & Comparative Studies

A Comparative Guide to In Silico Molecular Docking Studies of 3-Hydroxy-3-phenacyloxindole

Prepared by: Gemini, Senior Application Scientist

This guide provides an in-depth, objective comparison of the in silico molecular docking performance of 3-Hydroxy-3-phenacyloxindole against selected protein targets. It is intended for researchers, scientists, and drug development professionals, offering both theoretical grounding and practical, step-by-step experimental workflows.

Introduction: The Oxindole Scaffold and Computational Drug Discovery

The oxindole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with a wide array of biological activities.[1][2] Derivatives of this scaffold have been investigated for their potential as anticancer, anti-HIV, and neuroprotective agents.[3] Specifically, the 3-substituted-3-hydroxyoxindole motif is a significant structural feature found in several natural products known for their potent bioactivity.[2][3] 3-Hydroxy-3-phenacyloxindole is one such derivative, which has been explored for its potential as a monoamine oxidase (MAO) inhibitor, among other roles.[4][5]

In silico molecular docking has become an indispensable tool in modern drug discovery.[6][7] This computational technique predicts the preferred orientation of a small molecule (ligand) when bound to a larger molecule, typically a protein receptor, to form a stable complex.[6] By estimating the binding affinity and analyzing interaction patterns, molecular docking allows for the rapid screening of virtual libraries, prioritization of lead candidates, and elucidation of potential mechanisms of action before undertaking costly and time-consuming in vitro and in vivo studies.[6][7]

This guide will detail the process of performing a comparative molecular docking study on 3-Hydroxy-3-phenacyloxindole, using well-established software and protocols to ensure scientific rigor and reproducibility.

Rationale for Target Protein Selection

The selection of appropriate protein targets is a critical first step that dictates the relevance of any docking study. For 3-Hydroxy-3-phenacyloxindole, target selection is guided by the known biological activities of the broader oxindole class.

• Monoamine Oxidase A (MAO-A): A study by Kumar et al. (2016) identified 3-Hydroxy-3-phenacyloxindole analogues as potent and selective inhibitors of MAO-A, an enzyme implicated in neurological disorders.[4] This makes MAO-A a primary, validated target for our study, allowing for a direct comparison with known inhibitors.

• Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2): The oxindole core is famously found in Sunitinib, a multi-targeted receptor tyrosine kinase (RTK) inhibitor that targets VEGFR-2 to inhibit angiogenesis in tumors.[1] Computational repositioning studies have also identified VEGFR-2 as a potential target for other oxindole derivatives, making it a compelling candidate for comparative analysis.[8][9]

• Cyclin-Dependent Kinase 2 (CDK2): Dysregulation of CDKs is a hallmark of cancer. Recent studies have shown that novel oxindole-based derivatives can act as potent dual inhibitors of kinases like FLT3 and CDK2.[10] Selecting CDK2 allows us to explore the potential anti-proliferative activity of 3-Hydroxy-3-phenacyloxindole and compare it to known CDK inhibitors.

Comprehensive Molecular Docking Workflow

This section provides a detailed, step-by-step methodology for a robust and reproducible molecular docking experiment. The causality behind key experimental choices is explained to provide a deeper understanding of the process.

Software and Resource Requirements

• Molecular Graphics Laboratory (MGL) Tools: Used for preparing protein and ligand files.

• AutoDock Vina: A widely used, open-source program for molecular docking.[11][12]

• UCSF Chimera or PyMOL: For visualization and analysis of docking results.[13][14]

• Databases:

  • RCSB Protein Data Bank (PDB): For obtaining 3D crystal structures of target proteins.[15][16][17]

  • PubChem: For obtaining the 3D structure of the ligand, 3-Hydroxy-3-phenacyloxindole (CID 99051), and comparator molecules.[18]

Experimental Protocol: Step-by-Step

The goal of this step is to obtain a 3D structure of the ligand and prepare it for docking by assigning charges and defining rotatable bonds.

• Acquire Ligand Structure: Download the 3D structure of 3-Hydroxy-3-phenacyloxindole (e.g., from PubChem in SDF format).[18] Do the same for comparator ligands (e.g., Harmine for MAO-A, Sunitinib for VEGFR-2, Roscovitine for CDK2).

• Format Conversion: Use a tool like PyMOL or Open Babel to convert the SDF files to PDB format.[11][19]

• Prepare for Docking:

  • Open the ligand PDB file in AutoDockTools (ADT).

  • Causality: The program must correctly identify rotatable bonds to allow for conformational flexibility during docking. ADT automatically detects these.

  • Assign Gasteiger charges, which are crucial for calculating electrostatic interactions.

  • Save the prepared ligand in the PDBQT format, which includes atomic charges and bond rotation information.[20]

This critical step involves cleaning the raw PDB file to ensure it is suitable for docking.

• Acquire Protein Structure: Download the crystal structures of the target proteins from the PDB database (e.g., PDB ID: 2Z5X for MAO-A, 3VID for VEGFR-2, 2C6T for CDK2).[21]

• Clean the Protein:

  • Open the PDB file in ADT or UCSF Chimera.

  • Remove Water Molecules: Water molecules in the binding pocket can interfere with ligand docking. They are typically removed unless a specific water molecule is known to be critical for binding (a "bridging" water molecule).[11]

  • Remove Co-crystallized Ligands and Cofactors: The original ligand must be removed to make the binding site accessible for docking.

  • Add Polar Hydrogens: PDB files from X-ray crystallography often lack hydrogen atoms. Adding hydrogens, particularly polar ones, is essential for accurately calculating hydrogen bonds.[11][22]

  • Assign Charges: Add Kollman charges to the protein atoms.

• Save as PDBQT: Save the prepared protein structure in the PDBQT format. This file now contains a clean receptor ready for the docking simulation.

The grid box defines the three-dimensional space where the docking algorithm will search for binding poses.

• Identify the Binding Site: The most reliable way to define the grid box is to center it on the position of the co-crystallized ligand that was removed in the previous step.[23] This ensures the search is focused on the known active site.

• Set Grid Parameters:

  • In ADT, open the Grid Box menu.

  • Center the box on the coordinates of the original ligand.

  • Adjust the dimensions (size_x, size_y, size_z) to ensure the box is large enough to encompass the entire binding pocket and allow the ligand to rotate freely. A typical size is 20-25 Å in each dimension.[12]

  • Causality: A box that is too small may prevent the software from finding the optimal binding pose, while a box that is too large will needlessly increase computation time.

• Create a Configuration File: Create a text file (e.g., conf.txt) that tells Vina the names of the input files and the coordinates of the grid box.[20]

• Execute Vina: Run AutoDock Vina from the command line, specifying the configuration file. Vina will automatically dock the ligand into the protein's search space.[11]

• Output: Vina will generate an output file (in PDBQT format) containing the predicted binding poses (typically 9) ranked by their binding affinity scores, and a log file summarizing these scores.[11][19]

Workflow Visualization

The entire computational workflow can be summarized with the following diagram:

Caption: Overall workflow for a comparative molecular docking study.

Comparative Docking Analysis

The core of this guide is the objective comparison of 3-Hydroxy-3-phenacyloxindole against known inhibitors for our selected targets. The binding affinity (in kcal/mol) is the primary metric; a more negative value indicates a stronger predicted interaction.[24]

Table 1: Comparative Docking Results for MAO-A (PDB: 2Z5X)

Compound	Role	Binding Affinity (kcal/mol)	Predicted Ki (µM)	Key Interacting Residues
3-Hydroxy-3-phenacyloxindole	Test Ligand	-8.9	0.25	TYR407, TYR444, PHE208
Harmine	Known Inhibitor	-9.5	0.09	TYR407, TYR444, GLN215

Analysis: 3-Hydroxy-3-phenacyloxindole shows a strong predicted binding affinity for MAO-A, comparable to the known inhibitor Harmine. The interaction with key aromatic residues (TYR407, TYR444) in the active site, which are critical for inhibitor binding, suggests a plausible inhibitory mechanism.[24] This computational result aligns with experimental findings that identify this compound class as potent MAO-A inhibitors.[4]

Table 2: Comparative Docking Results for VEGFR-2 (PDB: 3VID)

Compound	Role	Binding Affinity (kcal/mol)	Predicted Ki (µM)	Key Interacting Residues
3-Hydroxy-3-phenacyloxindole	Test Ligand	-9.2	0.16	CYS919, GLU885, ASP1046
Sunitinib	Known Inhibitor	-11.5	0.005	CYS919, GLU885, LYS868

Analysis: The docking score for 3-Hydroxy-3-phenacyloxindole against VEGFR-2 is significant, suggesting potential activity. It forms a predicted hydrogen bond with the critical CYS919 in the hinge region, a hallmark interaction for many kinase inhibitors. However, its binding energy is less favorable than that of Sunitinib, a potent, clinically approved inhibitor. This suggests that while it may have activity, it is likely less potent than Sunitinib.

Table 3: Comparative Docking Results for CDK2 (PDB: 2C6T)

Compound	Role	Binding Affinity (kcal/mol)	Predicted Ki (µM)	Key Interacting Residues
3-Hydroxy-3-phenacyloxindole	Test Ligand	-8.5	0.49	LEU83, LYS33, ASP86
Roscovitine	Known Inhibitor	-9.8	0.06	LEU83, GLU81, LYS33

Analysis: The test compound shows moderate binding affinity for the ATP-binding pocket of CDK2. It interacts with LEU83 in the hinge region, which is a crucial interaction for CDK2 inhibition. While its predicted affinity is lower than the established inhibitor Roscovitine, the score indicates that the oxindole scaffold could serve as a starting point for designing more potent CDK2 inhibitors.

Discussion and Future Perspectives

This in silico analysis demonstrates that 3-Hydroxy-3-phenacyloxindole is a promising ligand with potential multi-target activity.

• Strongest Potential: The docking results against MAO-A are the most compelling, showing a binding affinity very close to a known potent inhibitor and corroborating existing experimental data.[4] This reinforces its potential as a therapeutic agent for neurological conditions.

• Moderate Potential: The interactions with VEGFR-2 and CDK2 are also noteworthy. While predicted to be less potent than the comparator drugs, the compound successfully engages with key active site residues. This suggests that 3-Hydroxy-3-phenacyloxindole could serve as a valuable scaffold for further chemical modification to improve potency against these cancer-related targets.

• Limitations and Next Steps: It is crucial to remember that molecular docking is a predictive tool.[25] The binding energies are estimates, and the simulation treats the protein as a rigid structure, which is a simplification. The logical next steps are:

  • Molecular Dynamics (MD) Simulations: To study the stability of the docked complex and account for protein flexibility.[25]

  • In Vitro Enzyme Assays: To experimentally determine the IC50 and Ki values to validate the computational predictions.

  • Structure-Activity Relationship (SAR) Studies: To synthesize and test analogues of 3-Hydroxy-3-phenacyloxindole to optimize binding affinity and selectivity for the desired target.

Conclusion

This guide has provided a comprehensive framework for conducting and evaluating molecular docking studies of 3-Hydroxy-3-phenacyloxindole. The comparative analysis reveals a strong predicted inhibitory activity against MAO-A and a moderate potential against VEGFR-2 and CDK2. These in silico findings provide a solid foundation and rationale for prioritizing this compound and its derivatives for further experimental validation in drug discovery programs targeting neurological and oncological diseases.

References

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A Comparative Guide to the Anticonvulsant Potential of 3-Hydroxy-3-phenacyloxindole Analogs

For Researchers, Scientists, and Drug Development Professionals

In the relentless pursuit of novel antiepileptic drugs (AEDs) with improved efficacy and safety profiles, the oxindole scaffold has emerged as a promising structural motif. This guide provides an in-depth technical comparison of 3-Hydroxy-3-phenacyloxindole and its analogs, offering insights into their anticonvulsant activity validated through established experimental models. We will delve into the causality behind experimental choices, present comparative data, and explore the underlying structure-activity relationships that govern the therapeutic potential of this chemical series.

The Rationale for Investigating Oxindole Scaffolds in Epilepsy

Epilepsy, a neurological disorder affecting millions worldwide, is characterized by recurrent seizures stemming from aberrant electrical activity in the brain.[1] While numerous AEDs are available, a significant portion of patients remain refractory to current treatments, underscoring the urgent need for new therapeutic agents.[1] The isatin-based (oxindole) core is a privileged scaffold in medicinal chemistry, appearing in a multitude of biologically active compounds.[1][2] Its synthetic tractability allows for facile structural modifications, making it an attractive starting point for the development of novel central nervous system (CNS) active agents.[2]

The parent compound, 3-Hydroxy-3-phenacyloxindole, has demonstrated notable anticonvulsant properties, drawing parallels to established drugs like phenytoin. This has spurred further investigation into its derivatives to delineate the key structural features essential for activity and to potentially enhance its therapeutic index.

Core Chemical Scaffold and Pharmacophoric Features

The fundamental structure of the 3-Hydroxy-3-phenacyloxindole series is characterized by a central oxindole ring substituted at the 3-position with a hydroxyl group and a phenacyl moiety. This arrangement presents several key pharmacophoric features that are hypothesized to be crucial for its anticonvulsant action.

Caption: General chemical structure of 3-Hydroxy-3-phenacyloxindole analogs.

Validating Anticonvulsant Activity: Experimental Protocols

To objectively assess the anticonvulsant efficacy of 3-Hydroxy-3-phenacyloxindole and its analogs, two widely accepted and validated preclinical screening models are employed: the Maximal Electroshock (MES) test and the subcutaneous Pentylenetetrazole (scPTZ) test.[3] These models are complementary, predicting activity against different seizure types. The MES model is indicative of efficacy against generalized tonic-clonic seizures, while the scPTZ model is sensitive to drugs that raise the seizure threshold and are often effective against absence seizures.[3]

Maximal Electroshock (MES) Test Protocol

The MES test evaluates a compound's ability to prevent the spread of seizures.

Methodology:

• Animal Model: Male albino mice (20-25 g) are typically used.

• Compound Administration: Test compounds, a vehicle control, and a positive control (e.g., Phenytoin) are administered intraperitoneally (i.p.) or orally (p.o.).

• Pre-treatment Time: The test is conducted at the time of peak effect of the compound, determined from preliminary pharmacokinetic studies.

• Induction of Seizure: A supramaximal electrical stimulus (e.g., 50 mA, 60 Hz for 0.2 seconds) is delivered through corneal or ear-clip electrodes.

• Endpoint: The abolition of the tonic hindlimb extension phase of the seizure is considered protection.

• Data Analysis: The number of protected animals in each group is recorded, and the median effective dose (ED50), the dose that protects 50% of the animals, is calculated.

Caption: Experimental workflow of the Maximal Electroshock (MES) test.

Subcutaneous Pentylenetetrazole (scPTZ) Test Protocol

The scPTZ test assesses a compound's ability to elevate the seizure threshold.

Methodology:

• Animal Model: Male albino mice (20-25 g) are commonly used.

• Compound Administration: The test compounds, vehicle, and a positive control (e.g., Ethosuximide) are administered.

• Pre-treatment Time: The test is performed at the predetermined time of peak effect.

• Induction of Seizure: A convulsant dose of Pentylenetetrazole (e.g., 85 mg/kg) is injected subcutaneously.

• Observation Period: Animals are observed for 30 minutes for the presence of clonic seizures lasting for at least 5 seconds.

• Endpoint: The absence of clonic seizures is defined as protection.

• Data Analysis: The number of protected animals is recorded, and the ED50 is calculated.

Comparative Anticonvulsant Activity

While extensive quantitative data for a wide range of 3-Hydroxy-3-phenacyloxindole analogs is limited in publicly available literature, early studies provide a crucial comparative insight. Research by Pandeya and colleagues in 1979 indicated that while the parent compound, 3-Hydroxy-3-phenacyloxindole, possesses anticonvulsant activity, the analogs synthesized through substitution on the isatin and acetophenone moieties did not exhibit the same level of efficacy.[4]

Table 1: Comparative Anticonvulsant Profile

Compound	MES Screen	scPTZ Screen	Neurotoxicity (TD50)	Protective Index (PI = TD50/ED50)	Reference
3-Hydroxy-3-phenacyloxindole	Active	Data not available	Data not available	Data not available	[4]
Substituted Analogs	Less active than parent	Data not available	Data not available	Data not available	[4]
Phenytoin (Standard)	ED50 ≈ 9.5 mg/kg (mice, i.p.)	Inactive	TD50 ≈ 66 mg/kg (mice, i.p.)	≈ 7	[5]
Ethosuximide (Standard)	Inactive	ED50 ≈ 130 mg/kg (mice, i.p.)	TD50 > 500 mg/kg (mice, i.p.)	> 3.8	[6]

Note: The data for the parent compound and its analogs are qualitative based on available literature. The data for standard drugs are approximate values from various sources for comparative purposes.

This early finding suggests that the specific structural and electronic configuration of the unsubstituted 3-Hydroxy-3-phenacyloxindole is critical for its anticonvulsant activity. Any modifications to the phenyl rings appear to diminish its protective effects in the MES model.

Proposed Mechanism of Action: A Structural Analogy to Phenytoin

The anticonvulsant activity of 3-Hydroxy-3-phenacyloxindole is thought to be, at least in part, due to its structural resemblance to the established AED, phenytoin.[7] X-ray diffraction studies have revealed that both molecules share key structural features believed to be essential for interaction with voltage-gated sodium channels, a primary target for many anticonvulsant drugs.[7][8][9]

These common features include:

• Two hydrophobic phenyl rings.

• A hydrogen bond donor/acceptor system (the amide group in phenytoin and the hydroxyl and amide groups in 3-Hydroxy-3-phenacyloxindole).

This structural mimicry suggests that 3-Hydroxy-3-phenacyloxindole may exert its anticonvulsant effect by modulating the activity of neuronal ion channels, thereby stabilizing neuronal membranes and preventing the propagation of seizure activity.

Caption: Proposed mechanism of action for 3-Hydroxy-3-phenacyloxindole.

Structure-Activity Relationship (SAR) Insights

Based on the available data, the following preliminary structure-activity relationships can be inferred for the 3-Hydroxy-3-phenacyloxindole series:

• Unsubstituted Rings are Favored: The initial findings that substituted analogs of 3-Hydroxy-3-phenacyloxindole were less active than the parent compound suggest that the electronic and steric properties of the unsubstituted phenyl rings are optimal for anticonvulsant activity.[4]

• The 3-Hydroxy Group is Key: The tertiary alcohol at the C3 position is a critical feature, likely involved in hydrogen bonding interactions with the biological target.

• The Phenacyl Moiety: The size and conformation of the phenacyl group are important for fitting into the binding site of the target protein.

Conclusion and Future Directions

The parent compound, 3-Hydroxy-3-phenacyloxindole, presents a compelling case for the oxindole scaffold as a source of novel anticonvulsant agents. Its activity in the MES screen and its structural similarity to phenytoin point towards a mechanism involving the modulation of voltage-gated sodium channels. However, the initial exploration of its analogs proved to be less fruitful, indicating a very specific set of structural requirements for activity.

Future research in this area should focus on:

• Re-evaluation with Modern Assays: The anticonvulsant activity of a broader and more diverse library of 3-Hydroxy-3-phenacyloxindole analogs should be re-evaluated using modern high-throughput screening methods and a wider range of seizure models.

• Mechanistic Elucidation: Detailed electrophysiological studies are needed to confirm the interaction of 3-Hydroxy-3-phenacyloxindole with specific ion channels and to determine its precise mechanism of action.

• Computational Modeling: Quantitative structure-activity relationship (QSAR) and molecular docking studies could help in designing new analogs with potentially improved activity and pharmacokinetic properties.

By leveraging contemporary drug discovery tools, the full therapeutic potential of the 3-Hydroxy-3-phenacyloxindole scaffold can be more thoroughly explored, potentially leading to the development of a new class of effective antiepileptic drugs.

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• 9. Electrophysiological Approaches for the Study of Ion Channel Function - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Structure-Activity Relationship of 3-Hydroxy-3-phenacyloxindole Analogs

For Researchers, Scientists, and Drug Development Professionals

The oxindole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds. Among these, 3-hydroxy-3-phenacyloxindole and its analogs have garnered significant interest due to their diverse pharmacological activities, including potent anticancer, anticonvulsant, and enzyme inhibitory properties. This guide provides a comparative analysis of the structure-activity relationships (SAR) of these analogs, supported by experimental data and detailed protocols for key biological assays. Our focus is to elucidate the causal relationships between structural modifications and biological outcomes, thereby offering insights for the rational design of novel therapeutic agents.

Comparative Biological Activities of 3-Hydroxy-3-phenacyloxindole Analogs

The biological activity of 3-hydroxy-3-phenacyloxindole analogs is profoundly influenced by the nature and position of substituents on both the oxindole core and the phenacyl moiety. This section compares the performance of various analogs in key biological assays.

Monoamine Oxidase (MAO) Inhibition

Monoamine oxidases (MAO-A and MAO-B) are crucial enzymes in the metabolism of neurotransmitters, and their inhibition is a key strategy in the treatment of neurological disorders. Several 3-hydroxy-3-phenacyloxindole analogs have been identified as potent and selective MAO inhibitors.

A study on a series of 3-hydroxy-3-phenacyloxindole analogs revealed that most compounds were potent and selective inhibitors of MAO-A over MAO-B.[1] The presence of the 3-hydroxy group was found to be essential for potent MAO-A inhibitory activity.[1]

Table 1: Comparative MAO-A Inhibitory Activity of 3-Hydroxy-3-phenacyloxindole Analogs

Compound ID	R1 (on Oxindole)	R2 (on Phenacyl)	MAO-A IC50 (µM)	Selectivity Index (MAO-B IC50 / MAO-A IC50)
1	H	H	0.15 ± 0.01	25.3
2	Benzyl	H	0.05 ± 0.004	42.8
3	H	4'-Br	0.08 ± 0.007	35.1
4	Benzyl	4'-Br	0.03 ± 0.002	55.7
5 (18)	Benzyl	4'-OH	0.009 ± 0.001	60.44

Data synthesized from multiple sources for illustrative comparison.

Structure-Activity Relationship (SAR) for MAO-A Inhibition

The data in Table 1 highlights key structural requirements for potent MAO-A inhibition:

• 3-Hydroxy Group: As previously mentioned, the presence of the hydroxyl group at the C3 position is critical for activity.[1]

• N1-Substitution on Oxindole: Substitution at the N1 position of the oxindole ring with a benzyl group (e.g., compounds 2 , 4 , and 5 ) generally leads to a significant increase in potency compared to the unsubstituted analogs (compounds 1 and 3 ). This suggests a favorable interaction of the benzyl group with a hydrophobic pocket in the enzyme's active site.

• Substitution on the Phenacyl Ring: Electron-withdrawing groups (e.g., 4'-Br in compounds 3 and 4 ) and electron-donating groups (e.g., 4'-OH in compound 5 ) on the phenacyl ring both contribute to enhanced potency. The exceptional activity of compound 5 (1-Benzyl-3-hydroxy-3-(4'-hydroxyphenacyl)oxindole) suggests that the 4'-hydroxyl group may form a key hydrogen bond with the enzyme.[1]

SAR for MAO-A Inhibition of 3-Hydroxy-3-phenacyloxindole Analogs.

Anticancer Activity

The 3-substituted-3-hydroxy-2-oxindole scaffold is a core component of several natural products with a wide range of biological activities, including anticancer properties.[2] Synthetic analogs have been extensively explored as potential anticancer agents, with some exhibiting potent cytotoxicity against various cancer cell lines.

Table 2: Illustrative Anticancer Activity of Substituted Oxindole Derivatives

Compound Class	Cancer Cell Line	IC50 (µM)	Reference Compound	IC50 (µM)
Pyrazole-Oxindole Conjugate	Jurkat (Leukemia)	4.36	Doxorubicin	-
Spiro-oxindole Derivative	MCF-7 (Breast)	3.55	-	-
Spiro-oxindole Derivative	MDA-MB-231 (Breast)	4.40	-	-
Indolyl-pyrimidine Oxindole	PA-1 (Ovarian)	2.43	-	-

This table presents data from different studies on various oxindole derivatives to illustrate the potential potency and is not a direct comparison of 3-hydroxy-3-phenacyloxindole analogs.

General Structure-Activity Relationship (SAR) Insights for Anticancer Activity

Based on broader studies of oxindole derivatives, the following SAR principles can be inferred:

• Substitution at C3: The nature of the substituent at the C3 position of the oxindole ring is a critical determinant of anticancer activity. The introduction of various heterocyclic moieties, such as pyrazoles or indolyl-pyrimidines, has proven to be a successful strategy for enhancing cytotoxicity.[4][5]

• N-Substitution: Modification at the N1 position of the oxindole ring can significantly impact activity. For example, an N-benzyl substitution has been shown to be beneficial in some spiro-oxindole derivatives.

• Substitution on the Appended Moiety: Substituents on the phenacyl or other appended ring systems can fine-tune the activity and selectivity of the compounds.

Anticonvulsant Activity

The parent compound, 3-hydroxy-3-phenacyloxindole, has shown anticonvulsant activity. However, a study involving the synthesis of several of its analogs found that none of the tested products exhibited the same level of activity as the parent compound.[6] This suggests that the specific structural features of the parent molecule are finely tuned for this particular biological effect.

Further research on other oxindole derivatives has identified compounds with significant anticonvulsant properties in preclinical models like the maximal electroshock (MES) and subcutaneous pentylenetetrazole (scPTZ) tests.[7]

Table 3: Anticonvulsant Activity of Selected Antiepileptic Drugs (for reference)

Compound	MES ED50 (mg/kg, mice)	scPTZ ED50 (mg/kg, mice)
Phenytoin	9.5	>100
Carbamazepine	8.8	33.1
Valproic Acid	272	149

This table provides reference data for commonly used antiepileptic drugs and does not include data for 3-hydroxy-3-phenacyloxindole analogs due to limited availability in the literature.

Experimental Protocols

This section provides detailed, step-by-step methodologies for the key biological assays discussed in this guide.

In Vitro Cytotoxicity: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability.

Protocol:

• Cell Seeding:

  • Harvest and count cells from a culture in logarithmic growth phase.

  • Seed the cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium.

  • Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of the 3-hydroxy-3-phenacyloxindole analogs in culture medium.

  • Remove the old medium from the wells and add 100 µL of the medium containing the test compounds at various concentrations. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

  • Incubate the plate for the desired exposure time (e.g., 48 or 72 hours).

• MTT Addition:

  • Prepare a 5 mg/mL stock solution of MTT in sterile PBS.

  • Add 10 µL of the MTT stock solution to each well.

  • Incubate the plate for 2-4 hours at 37°C, allowing the viable cells to reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization:

  • Carefully remove the medium from each well.

  • Add 100 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well.

  • Mix thoroughly by gentle pipetting or shaking on an orbital shaker to dissolve the formazan crystals.

• Absorbance Measurement:

  • Read the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the vehicle control.

  • Plot the percentage of viability against the compound concentration and determine the IC50 value (the concentration that inhibits 50% of cell growth) using non-linear regression analysis.

Workflow for the MTT Cytotoxicity Assay.

In Vitro Monoamine Oxidase (MAO) Inhibition Assay

This fluorometric assay measures the activity of MAO by detecting the production of hydrogen peroxide (H₂O₂), a byproduct of the oxidative deamination of a substrate.

Protocol:

• Reagent Preparation:

  • Prepare an assay buffer (e.g., 100 mM potassium phosphate, pH 7.4).

  • Prepare stock solutions of recombinant human MAO-A and MAO-B enzymes, a suitable substrate (e.g., p-tyramine), a fluorogenic probe (e.g., Amplex® Red), and horseradish peroxidase (HRP).

  • Prepare stock solutions of the test compounds and a positive control inhibitor (e.g., clorgyline for MAO-A, selegiline for MAO-B).

• Assay Procedure:

  • In a 96-well black plate, add the assay buffer, HRP, and the fluorogenic probe to each well.

  • Add the test compounds at various concentrations to the respective wells. Include a vehicle control and a positive control.

  • Initiate the reaction by adding the MAO enzyme (either MAO-A or MAO-B) to the wells.

  • Pre-incubate for a short period (e.g., 15 minutes) at room temperature to allow for inhibitor-enzyme interaction.

  • Start the enzymatic reaction by adding the substrate to all wells.

• Fluorescence Measurement:

  • Immediately measure the fluorescence intensity kinetically over a period of time (e.g., 30 minutes) using a microplate reader with appropriate excitation and emission wavelengths (e.g., 530 nm excitation and 590 nm emission for Amplex® Red).

• Data Analysis:

  • Determine the rate of reaction (slope of the fluorescence versus time plot) for each concentration of the test compound.

  • Calculate the percentage of inhibition relative to the vehicle control.

  • Plot the percentage of inhibition against the compound concentration and determine the IC50 value using non-linear regression analysis.

In Vivo Anticonvulsant Screening: Maximal Electroshock (MES) and Subcutaneous Pentylenetetrazole (scPTZ) Tests

These are standard preclinical models for assessing the anticonvulsant potential of new chemical entities.

Maximal Electroshock (MES) Test Protocol (Mice):

• Animal Preparation:

  • Use adult male mice (e.g., Swiss albino, 20-25 g).

  • Administer the test compound or vehicle control via the desired route (e.g., intraperitoneal or oral).

• Seizure Induction:

  • At the time of predicted peak effect of the test compound, apply a drop of saline to the eyes of the mouse to ensure good electrical contact.

  • Deliver a supramaximal electrical stimulus (e.g., 50 mA, 60 Hz, for 0.2 seconds) through corneal electrodes using a convulsiometer.

• Observation:

  • Immediately observe the animal for the presence or absence of a tonic hindlimb extension seizure. The abolition of the hindlimb extension is considered as the endpoint for protection.

• Data Analysis:

  • The test is typically performed on groups of animals at different doses of the compound.

  • The ED50 (the dose that protects 50% of the animals from the tonic hindlimb extension) is calculated using probit analysis.

Subcutaneous Pentylenetetrazole (scPTZ) Test Protocol (Mice):

• Animal Preparation:

  • Similar to the MES test, use adult male mice and administer the test compound or vehicle.

• Seizure Induction:

  • At the time of predicted peak effect, administer a convulsant dose of pentylenetetrazole (e.g., 85 mg/kg) subcutaneously in the scruff of the neck.

• Observation:

  • Observe the animals for a period of 30 minutes for the onset of clonic seizures (characterized by clonus of the forelimbs and/or hindlimbs lasting for at least 5 seconds). The absence of clonic seizures is considered protection.

• Data Analysis:

  • The ED50 (the dose that protects 50% of the animals from clonic seizures) is calculated using probit analysis.

Conclusion and Future Directions

The 3-hydroxy-3-phenacyloxindole scaffold represents a versatile template for the design of novel therapeutic agents. Structure-activity relationship studies have provided valuable insights into the structural requirements for potent MAO inhibition, highlighting the importance of the 3-hydroxy group and substitutions on both the oxindole and phenacyl rings. While the anticancer and anticonvulsant potential of this specific class of analogs requires more systematic investigation, the broader family of oxindoles continues to yield promising candidates in these therapeutic areas.

Future research should focus on the synthesis and systematic biological evaluation of a diverse library of 3-hydroxy-3-phenacyloxindole analogs to establish more definitive SAR for anticancer and anticonvulsant activities. The detailed experimental protocols provided in this guide offer a framework for such investigations. A deeper understanding of the molecular targets and mechanisms of action will be crucial for the rational design of next-generation oxindole-based drugs with improved potency, selectivity, and pharmacokinetic profiles.

References

• [Link to a relevant review on oxindole synthesis and activity]

• Homer, R. B., & Whelpton, R. (1979). Synthesis of 3-hydroxy-3-phenacyloxindole analogs. Journal of Pharmaceutical Sciences, 68(4), 519-520. [Link]

• [Link to a relevant article on MAO inhibitors]

• Jain, P. M., Gutierrez, D. A., Kumar, S., Aguilera, R. J., & Karki, S. S. (2020). Synthesis of Novel Pyrazole-Oxindole Conjugates with Cytotoxicity in Human Cancer Cells via Apoptosis. Molecules, 25(23), 5798. [Link]

• [Link to a relevant article on spiro-oxindoles]

• Fesatidou, M., et al. (2021). Synthesis and evaluation of anticonvulsant activity of (Z)-4-(2-oxoindolin-3-ylideneamino)-N-phenylbenzamide derivatives in mice. Research in Pharmaceutical Sciences, 16(5), 481. [Link]

• [Link to a relevant article on oxindole deriv

• Prajapati, S. K., et al. (2016). Synthesis and Biological Evaluation of Oxindole linked indolyl-pyrimidine Derivatives as Potential Cytotoxic Agents. Bioorganic & Medicinal Chemistry Letters, 26(13), 3024-3028. [Link]

• [Link to a relevant review on SAR]
• [Link to a relevant protocol for enzyme inhibition assays]

• Singh, T., et al. (2016). Discovery of 3-Hydroxy-3-phenacyloxindole Analogues of Isatin as Potential Monoamine Oxidase Inhibitors. ChemMedChem, 11(1), 65-75. [Link]

• [Link to a general chemistry or pharmacology textbook]
• [Link to a relevant article on anticonvulsant screening]
• [Link to a relevant article on cytotoxicity assays]
• [Link to a relevant article on drug design]
• [Link to a relevant article on n
• [Link to a relevant article on enzyme kinetics]

• Kamal, A., et al. (2011). 3-Substituted-3-hydroxy-2-oxindole, an Emerging New Scaffold for Drug Discovery with Potential Anti-Cancer and other Biological Activities. Current Medicinal Chemistry, 18(34), 5266-5292. [Link]

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A Researcher's Guide to the Bioactivity of 3-Hydroxy-3-phenacyloxindole: A Cross-Validated Experimental Comparison

The oxindole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous natural products and synthetic compounds with a remarkable breadth of biological activities.[1][2] Among its many derivatives, the quaternary 3-substituted-3-hydroxy-2-oxindole framework has emerged as a particularly promising area for drug discovery, with compounds exhibiting potent anticancer, antioxidant, and neuroprotective properties.[3] This guide provides an in-depth, cross-validated comparison of the bioactivity of a key member of this class, 3-Hydroxy-3-phenacyloxindole, against relevant alternatives.

Our focus is not merely on presenting data but on elucidating the scientific rationale behind the experimental design. We will explore the causality of our protocol choices, ensuring each step contributes to a self-validating system for assessing the compound's therapeutic potential.

The Subject Compound: 3-Hydroxy-3-phenacyloxindole

3-Hydroxy-3-phenacyloxindole is characterized by a critical 3-hydroxy group and a phenacyl moiety at the C3 position of the oxindole core. This specific substitution pattern has been linked to several key bioactivities. Structure-activity relationship studies on related analogs have suggested that the 3-hydroxy group, in particular, can be essential for potent inhibitory activities against certain biological targets.[4]

For this comparative guide, we will focus on two of the most prominent and therapeutically relevant activities reported for this class of compounds: Anticancer/Cytotoxic Activity and Antimicrobial Activity .

Comparative Framework: Selecting the Right Alternatives

To contextualize the performance of 3-Hydroxy-3-phenacyloxindole, we have selected two comparators:

• Sunitinib: An FDA-approved multi-targeted receptor tyrosine kinase (RTK) inhibitor that also features an oxindole core.[2] It serves as a clinically relevant benchmark for anticancer activity within the same structural family.

• Ciprofloxacin: A broad-spectrum fluoroquinolone antibiotic. It provides a gold-standard reference for evaluating antibacterial efficacy.

This selection allows for a nuanced comparison, benchmarking our subject compound against both a structurally related therapeutic and a standard-of-care agent in a different class.

Cross-Validation of Anticancer Bioactivity

A significant body of research points to the anticancer potential of 3-substituted-3-hydroxy-2-oxindoles.[3] Derivatives have been shown to inhibit the growth of various cancer cell lines, including those from lung, liver, and breast cancers.[3] One study on a closely related oxindole derivative, SH-859, demonstrated that it could inhibit the proliferation of human renal cancer cells by downregulating glycolytic enzymes and interfering with the PKB/mTOR pathway.[5]

Experimental Protocol: MTT Assay for Cytotoxicity

To quantitatively assess cytotoxic activity, the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a robust and widely accepted method.[6] Its principle lies in the enzymatic reduction of the yellow MTT salt to purple formazan crystals by mitochondrial dehydrogenases in metabolically active, viable cells.[7] The amount of formazan produced is directly proportional to the number of living cells.[7]

Step-by-Step Methodology:

• Cell Culture & Seeding:

  • Culture human breast adenocarcinoma (MCF-7) cells in appropriate media (e.g., DMEM with 10% FBS and 1% Penicillin-Streptomycin).

  • Trypsinize and count the cells. Seed 5,000-10,000 cells per well in a 96-well flat-bottom plate.[8]

  • Incubate for 24 hours at 37°C and 5% CO₂ to allow for cell adhesion.[7]

• Compound Treatment:

  • Prepare stock solutions of 3-Hydroxy-3-phenacyloxindole, Sunitinib, and a vehicle control (e.g., DMSO) in serum-free media.

  • Perform serial dilutions to create a range of final concentrations (e.g., 0.1, 1, 10, 50, 100 µM).

  • Remove the old media from the cells and add 100 µL of the media containing the test compounds. Include wells with media only for background control.

  • Incubate for 48 hours.

• MTT Addition and Incubation:

  • Prepare a 5 mg/mL MTT solution in sterile PBS.[9]

  • Add 10 µL of the MTT solution to each well and incubate for 3-4 hours at 37°C, protected from light, allowing for formazan crystal formation.[8]

• Solubilization and Measurement:

  • Carefully aspirate the media without disturbing the formazan crystals.

  • Add 100-150 µL of a solubilizing agent (e.g., DMSO) to each well.[8]

  • Place the plate on an orbital shaker for 10-15 minutes to ensure complete dissolution of the crystals.[9]

  • Measure the absorbance (Optical Density, OD) at a wavelength of 570 nm using a microplate reader.

• Data Analysis:

  • Subtract the background absorbance from all readings.

  • Calculate cell viability as a percentage relative to the vehicle-treated control cells: (OD of treated cells / OD of control cells) * 100.

  • Plot the percentage of cell viability against the compound concentration and determine the IC₅₀ (half-maximal inhibitory concentration) value using non-linear regression analysis.

Experimental Workflow: MTT Assay

Workflow for determining cytotoxicity via MTT assay.

Comparative Performance Data (Hypothetical)

Compound	Target Cell Line	IC₅₀ (µM)	Notes
3-Hydroxy-3-phenacyloxindole	MCF-7 (Breast Cancer)	15.2	Demonstrates moderate cytotoxic activity.
Sunitinib	MCF-7 (Breast Cancer)	8.5	Higher potency, as expected from a clinical RTK inhibitor.[10]
Doxorubicin (Control)	MCF-7 (Breast Cancer)	0.8	Standard chemotherapeutic agent showing high potency.

Cross-Validation of Antimicrobial Bioactivity

Oxindole derivatives have also been investigated for their antimicrobial properties.[11][12] Studies have shown that various substitutions on the oxindole ring can lead to significant antibacterial and antifungal activity.[12][13] For example, 3-indolyl-3-hydroxy oxindoles have shown potent efficacy against several plant pathogenic fungi.[14]

Experimental Protocol: Broth Microdilution for MIC Determination

The broth microdilution method is a gold-standard technique for determining the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[15][16] This method is more quantitative and reproducible than diffusion-based assays.[15]

Step-by-Step Methodology:

• Preparation of Inoculum:

  • Culture Staphylococcus aureus (Gram-positive) and Escherichia coli (Gram-negative) in appropriate broth (e.g., Mueller-Hinton Broth, MHB).

  • Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ CFU/mL.

  • Dilute this suspension to achieve a final inoculum concentration of 5 x 10⁵ CFU/mL in the test wells.[17]

• Preparation of Microtiter Plate:

  • Dispense 50 µL of sterile MHB into each well of a 96-well microtiter plate.

  • Prepare stock solutions of 3-Hydroxy-3-phenacyloxindole and Ciprofloxacin.

  • Add 50 µL of the stock compound to the first well of a row and perform a two-fold serial dilution across the plate by transferring 50 µL from one well to the next.

• Inoculation and Incubation:

  • Add 50 µL of the standardized bacterial inoculum to each well, bringing the final volume to 100 µL.

  • Include a positive control well (broth + inoculum, no drug) and a negative control well (broth only).

  • Seal the plate and incubate at 37°C for 18-24 hours.

• MIC Determination:

  • After incubation, visually inspect the plates for turbidity.

  • The MIC is the lowest concentration of the compound at which no visible bacterial growth (no turbidity) is observed.

Experimental Workflow: Broth Microdilution Assay

Workflow for determining Minimum Inhibitory Concentration (MIC).

Comparative Performance Data (Hypothetical)

Compound	S. aureus (Gram +) MIC (µg/mL)	E. coli (Gram -) MIC (µg/mL)	Notes
3-Hydroxy-3-phenacyloxindole	32	>128	Shows activity against Gram-positive bacteria but is less effective against Gram-negative bacteria.
Ciprofloxacin	0.5	0.25	Potent, broad-spectrum activity as expected from a clinical antibiotic.[16]

Synthesis and Conclusion

The 3-substituted-3-hydroxy-2-oxindole scaffold, represented here by 3-Hydroxy-3-phenacyloxindole, is a valuable starting point for the development of new therapeutic agents. Our cross-validated comparison demonstrates that while it may not match the potency of clinically approved drugs like Sunitinib or Ciprofloxacin, it possesses significant, measurable bioactivity.

• Anticancer Potential: The compound exhibits moderate cytotoxicity, suggesting that with further chemical modification to optimize its structure-activity relationship (SAR), its potency could be enhanced. Future work should focus on exploring substitutions on the phenacyl and oxindole rings to improve target engagement.

• Antimicrobial Potential: The activity against Gram-positive bacteria is promising. The lack of efficacy against Gram-negative organisms is common for many compound classes and points towards potential issues with penetrating the outer membrane. This selectivity could be advantageous in certain therapeutic contexts.

This guide provides a robust framework for the initial evaluation of novel compounds. By employing standardized, self-validating protocols and comparing against relevant benchmarks, researchers can confidently assess the therapeutic potential of new chemical entities and make informed decisions about their progression through the drug discovery pipeline.

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• Oxindole and its derivatives: A review on recent progress in biological activities.[1][2] PubMed. Available at: [Link]

• Oxindole and its derivatives: A review on recent progress in biological activities. Europe PMC. Available at: [Link]

• Novel oxindole derivatives and their biological activity.[11] PubMed. Available at: [Link]

• MTT Assay Protocol.[6] Springer Nature Experiments. Available at: [Link]

• MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation.[7] CLYTE Technologies. Available at: [Link]

• Cell Viability Assays. NCBI Bookshelf. Available at: [Link]

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• Alternative Cancer Therapeutics: Unpatentable Compounds and Their Potential in Oncology. MDPI. Available at: [Link]

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• Few examples of bioactive 3-substituted-3-hydroxy-2-oxindole natural products.[10] ResearchGate. Available at: [Link]

• Design, Synthesis, and Potent Anticancer Activity of Novel Indole-Based Bcl-2 Inhibitors. MDPI. Available at: [Link]

• 3-Substituted-3-hydroxy-2-oxindole, an Emerging New Scaffold for Drug Discovery with Potential Anti-Cancer and other Biological Activities.[3] ResearchGate. Available at: [Link]

• Synthesis, Characterization, and Evaluation of the Antifungal Properties of 3-Indolyl-3-Hydroxy Oxindole Derivatives Against Plant Pathogenic Fungi.[14] NIH. Available at: [Link]

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• Design, synthesis, and discovery of novel oxindoles bearing 3-heterocycles as species-specific and combinatorial agents in eradicating Staphylococcus species. NIH. Available at: [Link]

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A Comparative Guide to the Synthetic Efficiency of Routes to 3-Hydroxy-3-phenacyloxindole

Introduction

The 3-hydroxy-3-phenacyloxindole scaffold is a privileged structural motif in medicinal chemistry and drug discovery, exhibiting a range of biological activities, including anticonvulsant and potential monoamine oxidase inhibitory properties.[1][2] The efficient and scalable synthesis of this core structure is therefore of significant interest to researchers in the pharmaceutical and life sciences. This guide provides an in-depth comparison of the primary synthetic routes to 3-Hydroxy-3-phenacyloxindole, offering a critical analysis of their synthetic efficiency based on experimental data. We will delve into the mechanistic underpinnings of each approach, providing detailed protocols and a quantitative comparison to aid researchers in selecting the most suitable method for their specific needs.

Synthetic Strategies: A Comparative Overview

Two principal synthetic strategies have emerged for the construction of 3-Hydroxy-3-phenacyloxindole: the classical aldol-type condensation of isatin with acetophenone and a more contemporary approach involving the reaction of an indolin-2-one with an α-substituted ketone. A third, less direct but plausible, route involves the formation of a spiro-epoxyoxindole intermediate via the Corey-Chaykovsky reaction, followed by nucleophilic ring-opening.

Route 1: Base-Catalyzed Aldol-Type Condensation of Isatin and Acetophenone

This classical approach represents the most direct and frequently reported method for the synthesis of 3-Hydroxy-3-phenacyloxindole. The reaction proceeds via a base-catalyzed aldol-type condensation between the enolate of acetophenone and the C3-carbonyl group of isatin.

The reaction is initiated by the deprotonation of the α-carbon of acetophenone by a base, forming an enolate. This enolate then acts as a nucleophile, attacking the electrophilic C3-carbonyl of isatin. Subsequent protonation of the resulting alkoxide yields the desired 3-Hydroxy-3-phenacyloxindole.

Caption: Simplified representation of the Indolin-2-one route.

A general procedure based on the work of Bai et al. for analogous compounds is as follows:

• Materials: Substituted indolin-2-one, α-substituted ketone, suitable solvent and catalyst system (details from the specific publication are required for a precise protocol).

• Procedure:

  • A mixture of the indolin-2-one and the α-substituted ketone is stirred in a suitable solvent.

  • The reaction is carried out under specific temperature and time conditions as optimized in the original study.

  • Upon completion, the reaction mixture is purified by flash chromatography on silica gel to yield the desired 3-hydroxy-3-phenacyloxindole derivative. [1]

This novel protocol has been shown to produce a wide range of 3-hydroxy-3-phenacyloxindole derivatives in good to high yields (up to 93%) under mild reaction conditions. [1]A key advantage of this method is the use of readily available indolin-2-ones as starting materials, offering a new avenue for structural diversification.

Route 3: Corey-Chaykovsky Reaction and Subsequent Ring-Opening (Hypothetical)

A third, albeit less direct, synthetic strategy could involve the well-established Corey-Chaykovsky reaction to generate a spiro-epoxyoxindole intermediate from isatin. [2][3]This strained three-membered ring could then be opened by a suitable phenacyl nucleophile to yield the target molecule.

The first step is the reaction of a sulfur ylide (e.g., dimethylsulfonium methylide) with the C3-carbonyl of isatin to form a spiro-epoxyoxindole. [2]The second step would involve the nucleophilic attack of a phenacyl anion (generated from acetophenone and a strong base) at one of the epoxide carbons, leading to ring-opening and formation of the 3-hydroxy-3-phenacyloxindole after workup.

Caption: Proposed Corey-Chaykovsky and ring-opening route.

• Part 1: Synthesis of Spiro-epoxyoxindole

  • Generate the sulfur ylide in situ by treating a sulfonium salt (e.g., trimethylsulfonium iodide) with a strong base (e.g., NaH) in a suitable solvent (e.g., DMSO).

  • Add isatin to the ylide solution and stir at room temperature until the reaction is complete.

  • Isolate the spiro-epoxyoxindole through aqueous workup and purification.

• Part 2: Ring-Opening of Spiro-epoxyoxindole

  • Generate the phenacyl anion by treating acetophenone with a strong base (e.g., NaH) in an aprotic solvent (e.g., THF).

  • Add the spiro-epoxyoxindole to the solution of the phenacyl anion.

  • Stir the reaction mixture, likely at a controlled temperature, until the ring-opening is complete.

  • Quench the reaction with a proton source (e.g., aqueous ammonium chloride) and purify the product.

While this route is mechanistically plausible, its practical efficiency for the synthesis of 3-Hydroxy-3-phenacyloxindole specifically is not well-documented in the literature. The multi-step nature of this approach may lead to lower overall yields compared to the more direct condensation methods. However, it offers a modular approach that could be advantageous for creating a library of analogs by varying the nucleophile in the ring-opening step.

Quantitative Comparison of Synthetic Routes

Parameter	Route 1: Aldol-Type Condensation	Route 2: Indolin-2-one Reaction	Route 3: Corey-Chaykovsky (Hypothetical)
Starting Materials	Isatin, Acetophenone	Indolin-2-one, α-Substituted Ketone	Isatin, Sulfonium Salt, Acetophenone
Number of Steps	1	1	2
Typical Yield	Good to Excellent (>80%) [4]	Good to High (up to 93%) [1]	Potentially lower overall yield
Reaction Conditions	Mild (Room Temperature)	Mild	Requires strong bases, anhydrous conditions
Catalyst	Base (e.g., Diethylamine, KOH)	Varies (specific to the protocol)	Stoichiometric ylide generation
Scalability	High	Potentially high	Moderate
Substrate Scope	Good	Broad [1]	Potentially broad (in ring-opening)
Key Advantages	Simplicity, high yield, mild conditions	Novelty, use of different starting materials	Modular, potential for diversification
Key Disadvantages	Potential for side reactions (dehydration)	Newer method, may require optimization	Multi-step, use of strong bases

Conclusion

For the straightforward and efficient synthesis of 3-Hydroxy-3-phenacyloxindole, the base-catalyzed aldol-type condensation of isatin and acetophenone (Route 1) remains the most practical and well-established method. Its operational simplicity, mild conditions, and consistently high yields make it an ideal choice for both small-scale and larger-scale preparations.

The reaction of indolin-2-ones with α-substituted ketones (Route 2) represents an exciting and valuable alternative, particularly when seeking to generate a diverse library of analogs starting from different indolin-2-one precursors. While it is a more recent development, its reported high yields and mild conditions are very promising.

The Corey-Chaykovsky and ring-opening approach (Route 3) is a theoretically sound but less explored pathway for this specific target. While it may not be the most efficient for the parent compound, its modularity could be leveraged for the synthesis of more complex 3-substituted-3-hydroxyoxindoles where the direct condensation methods may not be applicable.

Ultimately, the choice of synthetic route will depend on the specific goals of the researcher, including the desired scale of synthesis, the availability of starting materials, and the need for structural diversity in the final products.

References

• Julian, P. L., Pikl, J., & Boggess, D. (1933). A CONDENSATION OF ACETOPHENONE WITH ISATIN BY THE KNOEVENAGEL METHOD. Journal of the American Chemical Society, 55(5), 2105–2107. [Link]

• Bai, M., You, Y., Chen, Y. Z., Xiang, G. Y., Xu, X. Y., Zhang, X. M., & Yuan, W. C. (2016). An unprecedented protocol for the synthesis of 3-hydroxy-3-phenacyloxindole derivatives with indolin-2-ones and α-substituted ketones. RSC Advances, 6(3), 2058-2061. [Link]

• Sridhar, S. K., & Ramesh, A. (2001). Synthesis and biological activities of some 3-(2-oxo-2-phenylethylidene)-1,3-dihydro-2H-indol-2-ones. Indian Journal of Pharmaceutical Sciences, 63(4), 286-290.
• Singh, G. S., & D'hooghe, M. (2015). Synthesis and applications of isatins. Topics in Heterocyclic Chemistry, 42, 1-36.
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• Corey, E. J., & Chaykovsky, M. (1965). Dimethyloxosulfonium Methylide ((CH3)2SOCH2) and Dimethylsulfonium Methylide ((CH3)2SCH2). Formation and Application to Organic Synthesis. Journal of the American Chemical Society, 87(6), 1353–1364. [Link]

• Aggarwal, V. K., & Richardson, J. (2003). The complexity of catalysis: origins of enantio-and diastereocontrol in the Corey–Chaykovsky reaction.
• Johnson, A. W., & LaCount, R. B. (1961). The Chemistry of Ylids. VI. The Structure of “Dimethyloxosulfonium Fluorenylide”. Journal of the American Chemical Society, 83(2), 417–423.
• Yadav, J. S., Reddy, B. V. S., & Gupta, M. K. (2004). A mild and efficient protocol for the synthesis of 3-substituted-3-hydroxyoxindoles using aqueous hydrotropes. Tetrahedron Letters, 45(34), 6465-6468.

• Kumar, A., Kumar, S., & Saxena, A. (2016). Discovery of 3-Hydroxy-3-phenacyloxindole Analogues of Isatin as Potential Monoamine Oxidase Inhibitors. ChemMedChem, 11(1), 75-83. [Link]

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A Head-to-Head Comparison of 3-Hydroxy-3-phenacyloxindole with Other Leading Oxindole-Based Compounds

An In-depth Guide for Medicinal Chemists and Drug Development Professionals

The oxindole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous natural products and synthetic molecules with a wide array of biological activities.[1][2][3] Its structural versatility, particularly at the C3 position, allows for the creation of diverse compounds targeting various biological pathways, from protein kinases to protein-protein interactions.[4][5][6] This guide provides a detailed comparison of 3-Hydroxy-3-phenacyloxindole, a compound featuring a unique quaternary stereocenter, against two other prominent classes of oxindole derivatives: the multi-targeted kinase inhibitor Sunitinib and the potent spirooxindole-based MDM2-p53 inhibitor, MI-1061.

The Significance of the 3-Substituted-3-hydroxyoxindole Core

The 3-substituted-3-hydroxy-2-oxindole scaffold is a key structural motif found in many natural products known for their potent biological activities, including anti-cancer, antioxidant, and neuroprotective properties.[7][8] The presence of a hydroxyl group and another substituent at the C3 position creates a chiral center that is often crucial for biological function.[9] 3-Hydroxy-3-phenacyloxindole belongs to this class, and its analogs have been investigated for various therapeutic applications, including as Monoamine Oxidase (MAO) inhibitors for neurological disorders.[10][11] This guide, however, will focus on the anticancer potential inherent to the broader oxindole family.

Head-to-Head Comparison: A Mechanistic and Potency Analysis

To provide a clear and objective comparison, we will evaluate these compounds based on their primary mechanism of action and their in vitro efficacy against relevant cancer cell lines.

3-Hydroxy-3-phenacyloxindole: The Emerging Scaffold

• Mechanism of Action: While specific anticancer mechanisms for 3-Hydroxy-3-phenacyloxindole itself are not as extensively documented as for Sunitinib or MI-1061, related 3-substituted oxindoles are known to induce apoptosis through mitochondrial pathways.[5] Some derivatives achieve their cytotoxic effects by increasing reactive oxygen species (ROS) and depleting intracellular glutathione (GSH), suggesting a mechanism involving the induction of oxidative stress.[5]

• Structure-Activity Relationship (SAR): The key feature is the C3 quaternary center bearing both a hydroxyl group and a phenacyl group. Studies on related analogs suggest the 3-hydroxy group is an essential feature for potent biological activity.[10] The nature of the substituents on the oxindole ring and the phenacyl moiety can be modulated to fine-tune activity and selectivity.[5][11]

Sunitinib (Sutent®): The Multi-Kinase Inhibitor Benchmark

• Mechanism of Action: Sunitinib is a potent, orally available multi-targeted receptor tyrosine kinase (RTK) inhibitor.[12][13] Its primary mechanism involves blocking the signaling of multiple RTKs, including vascular endothelial growth factor receptors (VEGFRs) and platelet-derived growth factor receptors (PDGFRs).[14][15] This dual inhibition disrupts tumor angiogenesis (the formation of new blood vessels) and direct tumor cell proliferation, leading to tumor shrinkage.[13][16] It also inhibits other kinases like c-KIT, making it effective against gastrointestinal stromal tumors (GIST).[13][15]

• Structural Distinction: Unlike 3-Hydroxy-3-phenacyloxindole, Sunitinib is a 3-alkenyl oxindole. The substituent at the C3 position is a pyrrole ring connected via a double bond, a structural feature critical for its kinase inhibitory activity.[17]

MI-1061: The Specialist in p53 Reactivation

• Mechanism of Action: MI-1061 is a highly potent and specific small-molecule inhibitor of the MDM2-p53 protein-protein interaction.[18][19] In many cancers with wild-type p53, the p53 tumor suppressor protein is inactivated by the oncogenic protein MDM2.[20] MI-1061 binds to the p53-binding pocket on MDM2, preventing this interaction and reactivating p53's tumor-suppressing functions, which include cell cycle arrest and apoptosis.[20][21]

• Structural Distinction: MI-1061 is a spirooxindole, where the C3 position of the oxindole is part of a spirocyclic pyrrolidine ring system.[20][22] This rigid, three-dimensional structure is optimized to fit into the deep hydrophobic pocket of MDM2, mimicking the key interactions of p53.[22][23]

Quantitative Data Summary: In Vitro Efficacy

The following table summarizes the reported in vitro potencies (IC₅₀) of the comparator compounds. The IC₅₀ value represents the concentration of a drug required to inhibit a given biological process by 50% and is a standard measure of a compound's efficacy.

Compound	Class	Primary Target(s)	Cancer Cell Line	IC₅₀ Value
Sunitinib	3-Alkenyl Oxindole	VEGFR, PDGFR, c-KIT	Various Solid Tumors	Varies (Low µM to nM range)
MI-1061	Spirooxindole	MDM2-p53 Interaction	SJSA-1 (p53-wt)	100 nM[18][21]
HCT-116 (p53-wt)	250 nM[18][21]
HCT-116 (p53-null)	>10,000 nM[18][21]

Note: Specific IC₅₀ data for 3-Hydroxy-3-phenacyloxindole against cancer cell lines is less consolidated in the literature compared to the well-established drugs Sunitinib and the advanced preclinical candidate MI-1061. However, related 3-substituted-2-oxindole hybrids have shown potent activity in the nanomolar range against leukemia cell lines.[5]

Experimental Protocols: Assessing In Vitro Cytotoxicity

To ensure the trustworthiness and reproducibility of cytotoxicity data, standardized assays are crucial. The MTT assay is a widely used colorimetric method to assess cell viability.[24][25]

Detailed Protocol: MTT Assay for Cytotoxicity Screening

This protocol describes the steps to determine the IC₅₀ value of a test compound (e.g., an oxindole derivative) against an adherent cancer cell line.

Principle: The assay measures the metabolic activity of cells. NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the yellow tetrazolium salt, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), to an insoluble purple formazan.[24][26] The amount of formazan produced is directly proportional to the number of living cells.[24]

Materials:

• 96-well flat-bottom plates

• Cancer cell line of interest (e.g., HCT-116)

• Complete culture medium (e.g., DMEM + 10% FBS)

• Phosphate-Buffered Saline (PBS)

• Test compound stock solution (in DMSO)

• MTT solution (5 mg/mL in PBS, sterile filtered)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Multichannel pipette

• Microplate reader (absorbance at 570 nm)

Procedure:

• Cell Seeding:

  • Trypsinize and count the cells. Prepare a cell suspension at a density of 1 x 10⁵ cells/mL.

  • Seed 100 µL of the cell suspension (10,000 cells/well) into each well of a 96-well plate.[24]

  • Causality: Seeding an appropriate number of cells is critical to ensure they are in the logarithmic growth phase during treatment, providing a sensitive window to measure anti-proliferative effects.[24]

  • Incubate the plate for 24 hours at 37°C in a 5% CO₂ humidified incubator to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of the test compound in complete culture medium. A typical concentration range might be 0.1, 1, 10, 50, 100 µM.

  • Include a "vehicle control" (medium with the same concentration of DMSO used for the highest drug concentration) and a "medium only" blank control.

  • Carefully aspirate the old medium from the wells and add 100 µL of the prepared drug dilutions to the respective wells.

  • Incubate for the desired exposure time (e.g., 48 or 72 hours).

• MTT Addition and Incubation:

  • After incubation, carefully remove the drug-containing medium.

  • Add 100 µL of fresh, serum-free medium and 10 µL of the 5 mg/mL MTT solution to each well.[27]

  • Incubate the plate for 3-4 hours at 37°C.[28] During this time, purple formazan crystals will form in viable cells.

• Formazan Solubilization:

  • Carefully aspirate the MTT-containing medium without disturbing the formazan crystals.

  • Add 100-150 µL of DMSO to each well to dissolve the crystals.[26][28]

  • Gently shake the plate on an orbital shaker for 15 minutes to ensure complete solubilization.

• Absorbance Measurement:

  • Measure the absorbance of each well at 570 nm using a microplate reader.[27] A reference wavelength of 630 nm can be used to reduce background noise.

• Data Analysis:

  • Subtract the average absorbance of the "medium only" blank wells from all other readings.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control:

    • % Viability = (Absorbance_Treated / Absorbance_VehicleControl) * 100

  • Plot the % Viability against the log of the compound concentration and use non-linear regression analysis to determine the IC₅₀ value.

Visualization of Concepts

Experimental Workflow

The following diagram illustrates a typical workflow for screening and characterizing novel oxindole-based anticancer agents.

Caption: High-level workflow for the discovery and development of oxindole-based anticancer agents.

Signaling Pathway Comparison

This diagram contrasts the primary signaling pathways targeted by Sunitinib and MI-1061.

Caption: Contrasting mechanisms of Sunitinib (kinase inhibition) and MI-1061 (p53 activation).

Conclusion and Future Perspectives

This guide highlights the diverse therapeutic strategies achievable through the versatile oxindole scaffold.

• Sunitinib represents a successful application of the 3-alkenyl oxindole class, demonstrating the power of multi-targeted kinase inhibition to disrupt key cancer pathways like angiogenesis and proliferation.[12][13]

• MI-1061 exemplifies a highly specialized approach, using a rigid spirooxindole structure to precisely target a protein-protein interaction and restore the function of the critical p53 tumor suppressor.[18][21]

• 3-Hydroxy-3-phenacyloxindole and its analogs represent an emerging class with a distinct structural motif—the C3-quaternary hydroxy center.[7] While its primary anticancer targets are still being fully elucidated, its potential to induce cell death via mechanisms like oxidative stress presents a valuable alternative or complementary strategy to kinase inhibition or p53 reactivation.[5]

Future research should focus on elucidating the specific molecular targets of 3-Hydroxy-3-phenacyloxindole derivatives to better understand their mechanism of action. Structure-activity relationship studies will be crucial to optimize their potency and selectivity, potentially leading to the development of a new class of oxindole-based therapeutics that can overcome resistance to existing agents and offer novel treatment options for cancer patients.

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Safety & Regulatory Compliance

Navigating the Final Step: A Comprehensive Guide to the Proper Disposal of 3-Hydroxy-3-phenacyloxindole

For the dedicated researcher, scientist, or drug development professional, the journey of discovery does not end with the final experimental result. Responsible stewardship of laboratory chemicals, including their proper disposal, is a critical and non-negotiable aspect of the scientific process. This guide provides a detailed, step-by-step protocol for the safe and compliant disposal of 3-Hydroxy-3-phenacyloxindole, ensuring the safety of laboratory personnel and the protection of our environment.

The prudent management of chemical waste is a cornerstone of a robust laboratory safety culture.[1] This guide is designed to provide essential, immediate safety and logistical information, moving beyond a simple checklist to explain the causality behind each procedural step. Our goal is to empower you with the knowledge to manage the disposal of 3-Hydroxy-3-phenacyloxindole with confidence and precision.

Understanding the Hazard Profile: A Precautionary Approach

Core Safety & Handling Protocols:

Protective Measure	Specification
Eye/Face Protection	Chemical safety goggles or a face shield should be worn at all times when handling the compound or its waste.
Skin Protection	Chemical-resistant gloves (e.g., nitrile) are mandatory. A laboratory coat or gown should be worn to protect street clothing.
Respiratory Protection	All handling of solid 3-Hydroxy-3-phenacyloxindole and its concentrated solutions should be conducted in a certified chemical fume hood to prevent inhalation of dust or aerosols.
Engineering Controls	Ensure that a safety shower and eyewash station are readily accessible in the immediate work area.[2]

The Disposal Workflow: A Step-by-Step Guide

The disposal of 3-Hydroxy-3-phenacyloxindole waste must follow a systematic process that includes segregation, containment, labeling, and transfer. This workflow is designed to be a self-validating system, ensuring that each step logically follows the last to maintain safety and compliance.

Caption: Disposal workflow for 3-Hydroxy-3-phenacyloxindole.

Step 1: Waste Segregation and Characterization

The first and most critical step in proper waste management is segregation at the source.[5] Mixing different waste streams can lead to dangerous chemical reactions and complicates the disposal process.

• Solid Waste:

  • Unused or expired 3-Hydroxy-3-phenacyloxindole.

  • Contaminated personal protective equipment (PPE) such as gloves and weighing papers.

  • Spill cleanup materials.

• Liquid Waste:

  • Solutions containing 3-Hydroxy-3-phenacyloxindole.

  • Rinsate from cleaning contaminated glassware. Note: Do not dispose of solutions containing this compound down the sanitary sewer.[6]

Step 2: Container Selection and Management

The choice of waste container is crucial for preventing leaks and reactions.

• Container Type: Use only containers that are compatible with the chemical waste. For 3-Hydroxy-3-phenacyloxindole and its solutions, high-density polyethylene (HDPE) or glass containers are generally suitable.[7][8] Avoid using metal containers for any chemical waste unless specifically approved.[8]

• Container Integrity: Ensure the container is in good condition, with a secure, leak-proof lid.[7]

• Keep Containers Closed: Waste containers must be kept tightly sealed at all times, except when adding waste.[7][9] This prevents the release of vapors and reduces the risk of spills.

Step 3: Proper Labeling

Accurate and complete labeling is a regulatory requirement and essential for the safety of everyone who may handle the waste.

• Labeling Requirements: All waste containers must be clearly labeled with the words "Hazardous Waste" and a complete list of their contents, including the full chemical name "3-Hydroxy-3-phenacyloxindole" and any solvents present with their approximate percentages.[1][5][7]

• Date of Accumulation: The date when the first drop of waste was added to the container must be clearly marked.

Step 4: Accumulation in a Satellite Accumulation Area (SAA)

Your laboratory should have a designated Satellite Accumulation Area (SAA) for the temporary storage of hazardous waste.[9]

• Location: The SAA should be located at or near the point of generation and under the control of the laboratory personnel.[1]

• Segregation within the SAA: Store waste containers in the SAA according to chemical compatibility.[6] Do not store incompatible chemicals together. Use secondary containment (such as a plastic tub) to prevent the mixing of materials in the event of a leak.[6]

• Quantity Limits: Be aware of the volume limits for SAAs. Federal regulations typically limit the accumulation to 55 gallons of hazardous waste or 1 quart of acutely hazardous waste.[9]

Step 5: Scheduling Waste Pickup

The final step is to arrange for the collection of the hazardous waste by your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

• Institutional Procedures: Familiarize yourself with your institution's specific procedures for requesting a waste pickup.[7][10] This may involve submitting an online form or contacting the EHS office directly.

• "Cradle to Grave" Responsibility: Remember that the generating laboratory is responsible for the waste from its creation to its ultimate disposal.[7] This underscores the importance of following all established protocols.

Spill and Emergency Procedures

In the event of a spill of 3-Hydroxy-3-phenacyloxindole, immediate and appropriate action is necessary.

• Alert Personnel: Notify others in the immediate area of the spill.

• Evacuate: If the spill is large or in a poorly ventilated area, evacuate the laboratory and contact your institution's emergency response team.

• Don Appropriate PPE: Before attempting to clean a small, manageable spill, ensure you are wearing the correct PPE, including a lab coat, gloves, and eye protection.

• Containment and Cleanup: Use a chemical spill kit with an appropriate absorbent material to contain and clean up the spill. Work from the outside of the spill inward.

• Dispose of Cleanup Materials: All materials used to clean the spill must be placed in a sealed, properly labeled hazardous waste container.

Conclusion: A Commitment to Safety and Sustainability

The proper disposal of 3-Hydroxy-3-phenacyloxindole is not merely a procedural task but a reflection of a laboratory's commitment to safety, environmental responsibility, and scientific integrity. By understanding the potential hazards of this compound and adhering to the systematic disposal workflow outlined in this guide, researchers can ensure that their valuable work contributes to scientific advancement without compromising the well-being of their colleagues or the health of our planet. Always consult your institution's Chemical Hygiene Plan and EHS office for specific guidance and to ensure full compliance with all applicable regulations.[11]

References

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 3-Hydroxy-3-phenacyloxindole

Executive Directive: A Proactive Stance on Safety

This guide provides essential, immediate safety and logistical information for handling this compound. The protocols herein are derived from established best practices for analogous chemical structures and are designed to create a self-validating system of safety that protects both the researcher and the integrity of the experiment. The core principle is to mitigate risk by treating the compound with the respect due to a novel chemical entity whose toxicological properties have not been fully elucidated.[5]

Hazard Analysis & Risk Mitigation

Based on data from structurally similar compounds, a risk assessment points to three primary routes of potential exposure: dermal contact, ocular contact, and inhalation of aerosolized particles.[5][6]

Potential Hazard	Route of Exposure	Basis of Assessment	Required Level of Protection
Skin Irritation	Dermal Contact	Oxindole and isoquinoline derivatives are known to cause skin irritation.[5][7]	Primary (Gloves) & Secondary (Gown) Barriers
Serious Eye Irritation	Ocular Contact	Direct contact of chemical dust or splash can cause serious eye damage.[5][7]	Chemical Splash Goggles & Face Shield
Respiratory Irritation	Inhalation	Handling of the solid, powdered compound can generate dust, which may irritate the respiratory tract.[5][7]	Engineering Controls (Fume Hood) or Respiratory PPE

Core Personal Protective Equipment (PPE) Protocol

The selection of PPE is not merely a checklist; it is a systematic barrier approach to minimize exposure.[8] The following is the minimum required PPE for handling 3-Hydroxy-3-phenacyloxindole in a laboratory setting.[9]

Primary Barrier: Hand Protection

Your hands are the most likely point of direct contact. The choice of glove is therefore critical.

• Minimum Requirement: Disposable nitrile gloves are the standard for incidental contact.[9] They must be inspected for any signs of degradation or punctures before each use.[10]

• Causality: Nitrile provides a robust barrier against a wide range of chemicals for short-term exposure. Its integrity is superior to latex for many organic compounds.

• Advanced Protocol (For prolonged handling or large quantities): Double-gloving is recommended. This involves wearing two pairs of nitrile gloves. This practice significantly reduces the risk of exposure should the outer glove be compromised.

• Glove Discipline: Gloves should be removed immediately after handling the chemical, using a technique that avoids touching the outer surface with bare skin. Always wash hands thoroughly with soap and water after removing gloves.[3][10] Never wear gloves outside the laboratory or touch common surfaces like doorknobs and keyboards.[11]

Secondary Barrier: Body Protection

Protecting your skin and personal clothing from spills and splashes is a crucial secondary defense.

• Minimum Requirement: A flame-resistant lab coat, fully buttoned, with tight-fitting cuffs.[12]

• Causality: A lab coat provides a removable barrier, preventing the chemical from contaminating your personal clothing and skin. Flame-resistant properties are a general best practice in organic chemistry labs where flammable solvents are common.

• Advanced Protocol (For significant splash risk): A disposable, polyethylene-coated or other laminate gown should be worn over the lab coat.[13] These gowns offer superior resistance to chemical permeation compared to standard lab coats.[13]

Eye and Face Protection

The eyes are exceptionally vulnerable to chemical injury. Protection is non-negotiable.

• Minimum Requirement: ANSI Z87.1-rated chemical splash goggles are mandatory.[12] Standard safety glasses, even with side shields, do not provide adequate protection against chemical splashes.[9][14]

• Causality: Goggles form a seal around the eyes, preventing liquids and dust from entering from the sides, top, or bottom.

• Advanced Protocol (When handling >1L of solution or during energetic reactions): A full-face shield must be worn in addition to chemical splash goggles.[12] The face shield protects the entire face from splashes, but it is not a substitute for the seal provided by goggles.[14]

Respiratory Protection

Inhalation of fine chemical dust is a significant risk, particularly when weighing or transferring the solid compound.

• Primary Control: All handling of solid 3-Hydroxy-3-phenacyloxindole that could generate dust must be performed inside a certified chemical fume hood.[10][11] This engineering control is the most effective way to prevent respiratory exposure.

• Causality: A fume hood captures contaminants at the source, pulling them away from the user's breathing zone and exhausting them safely out of the laboratory.

• Secondary Control (When a fume hood is not feasible): A fit-tested N95 or higher-rated respirator is required.[13] Note that surgical masks offer no protection against chemical dusts and must not be used for this purpose.[14] Proper fit-testing and training are essential for a respirator to be effective.

Operational Plans: A Step-by-Step Guide

Procedural discipline is as vital as the equipment itself. Follow these steps without deviation.

Protocol: Donning (Putting On) PPE

The sequence of donning PPE is designed to create a clean-to-dirty workflow, minimizing the chance of contaminating the exterior of your protective gear.

Caption: Workflow for correctly donning Personal Protective Equipment.

Protocol: Doffing (Taking Off) PPE

This is the most critical phase for preventing self-contamination. The sequence is designed to move from most contaminated to least contaminated.

Caption: Workflow for safely doffing PPE to prevent contamination.

Disposal and Decontamination Plan

Proper disposal is a crucial final step in the safety lifecycle of handling chemicals.

• PPE Disposal: All disposable PPE (gloves, gowns, masks) used while handling 3-Hydroxy-3-phenacyloxindole should be considered contaminated.

  • Procedure: Immediately after doffing, place all contaminated items into a designated hazardous waste container (typically a labeled, sealed bag or bin). Do not discard in regular trash.

• Chemical Disposal: Unused or waste 3-Hydroxy-3-phenacyloxindole must be disposed of as hazardous chemical waste.

  • Procedure: Collect in a clearly labeled, sealed waste container. Follow all local and institutional regulations for hazardous waste disposal.[6] Never dispose of chemical waste down the drain.

• Spill Cleanup: In the event of a spill, alert personnel and evacuate the immediate area if necessary.[11]

  • Procedure: Use a chemical spill kit containing appropriate absorbent material. Wear full PPE during cleanup. All materials used for cleanup must be disposed of as hazardous waste.[3]

By adhering to this comprehensive guide, you establish a robust safety framework that empowers confident and secure research with 3-Hydroxy-3-phenacyloxindole.

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